Propargyl-PEG4-Ms

Core Science & Biosynthesis

The Propargyl Group: A Linchpin in Click Chemistry for Advanced Scientific Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The propargyl group, a simple yet powerful functional moiety containing a terminal alkyne, stands as a cornerstone of "click chemistry." Its unique reactivity and stability have made it an indispensable tool in diverse scientific fields, including drug discovery, bioconjugation, materials science, and diagnostics. This guide provides a comprehensive technical overview of the propargyl group's central role in click chemistry reactions, focusing on the mechanistic underpinnings, quantitative performance data, and detailed experimental methodologies that are critical for its successful application.

The Core Functionality: A Terminal Alkyne Primed for Reaction

The utility of the propargyl group (HC≡C-CH₂-) in click chemistry is derived from its terminal alkyne. This functional group is the key reactant in one of the most prominent click reactions: the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC). The CuAAC reaction is renowned for its remarkable efficiency, high regioselectivity, mild reaction conditions, and tolerance of a wide array of functional groups, making it a bioorthogonal ligation strategy of choice.[1][2][3] Unlike the uncatalyzed Huisgen 1,3-dipolar cycloaddition, which requires harsh conditions and produces a mixture of 1,4- and 1,5-regioisomers, the copper-catalyzed variant proceeds rapidly at room temperature to exclusively yield the 1,4-disubstituted 1,2,3-triazole.[1][4] This stable, aromatic triazole linkage covalently connects the two molecular building blocks that were functionalized with the propargyl and azide (B81097) groups, respectively.

The propargyl group is readily incorporated into a vast range of molecules, including small-molecule drugs, peptides, proteins, nucleic acids, and polymers, through various synthetic methods.[5][6][7] This synthetic accessibility, combined with the reliability of the CuAAC reaction, establishes the propargyl group as a versatile and powerful handle for molecular assembly.[8]

The Mechanism of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The exceptional rate and fidelity of the CuAAC reaction are explained by its sophisticated catalytic cycle. While early proposals considered a mononuclear copper catalyst, substantial kinetic and computational evidence now supports a dinuclear copper-mediated pathway as the kinetically favored route.[1][4] This mechanism involves two copper atoms working in concert to activate the alkyne and facilitate the cycloaddition.

The key steps are:

• Formation of Copper(I) Acetylide: In the presence of a Cu(I) source, the terminal proton of the propargyl group becomes significantly more acidic, leading to the formation of a copper acetylide intermediate.[4]

• Formation of a Dinuclear Copper Intermediate: The initial copper acetylide complex coordinates with a second Cu(I) ion, forming a dinuclear π,σ-bis(copper) acetylide complex.[1][4] This is a critical step, as this dinuclear species is the highly reactive intermediate.

• Azide Coordination and Cycloaddition: An organic azide coordinates to one of the copper centers, bringing it into close proximity with the activated alkyne. This is followed by the key C-N bond-forming step, leading to a six-membered copper-containing metallacycle.[2][9]

• Ring Contraction and Product Release: The metallacycle undergoes reductive elimination or ring contraction to form the stable triazole ring.

• Protonolysis and Catalyst Regeneration: The final step involves protonolysis, where a proton source (often another molecule of the terminal alkyne) cleaves the copper-triazole bond. This releases the 1,4-disubstituted 1,2,3-triazole product and regenerates the active dinuclear copper catalyst, allowing the cycle to continue.[1]

Caption: The dinuclear catalytic cycle of the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC).

Quantitative Performance of Propargyl Derivatives in CuAAC

The reaction rate of CuAAC can be influenced by the specific structure of the propargyl-containing substrate, the copper catalyst system (including ligands), and the reaction conditions. Propargyl compounds generally offer an excellent balance of high reactivity, ease of synthesis, and cost-effectiveness.[8] Electron-withdrawing groups adjacent to the alkyne, as in propiolamides, can slightly increase reactivity but may also increase susceptibility to side reactions like Michael additions.[8]

The following table summarizes kinetic data for various propargyl derivatives in a standardized fluorogenic CuAAC reaction, providing a comparative basis for substrate selection.

Alkyne Substrate Class	Time to 50% Completion (min)	Time to 90% Completion (min)	Catalyst System	Notes
Propargyl Ethers	~5	~15	100 µM CuSO₄, 500 µM THPTA, 5 mM Sodium Ascorbate (B8700270) in PBS buffer (pH 7.4)	Represents a common class of propargylated compounds.[10]
Propargyl Alcohol	~6	~20	100 µM CuSO₄, 500 µM THPTA, 5 mM Sodium Ascorbate in PBS buffer (pH 7.4)	A cost-effective and frequently used alkyne.[10][11] Propargyl alcohol shows approximately 2.6 times higher initial reactivity than 5-hexyn-1-ol (B123273) under certain polymerization conditions.[11]
N-Propargylamides	~5-7	~15-25	100 µM CuSO₄, 500 µM THPTA, 5 mM Sodium Ascorbate in PBS buffer (pH 7.4)	Another widely used class of propargylated substrates.[10]
N,N-Dimethylpropargylamine	~3	~10	100 µM CuSO₄, 500 µM THPTA, 5 mM Sodium Ascorbate in PBS buffer (pH 7.4)	Tertiary propargylamines often exhibit very rapid kinetics.[12]
Tertiary Propargyl Carbamates	N/A	N/A	N/A	Not suitable for CuAAC; prone to copper-induced fragmentation.[8]

Data is compiled from studies using fluorogenic assays to monitor reaction progress.[10][12] Absolute rates are highly dependent on specific concentrations, ligands, and substrates.

Comparison with Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

A significant advancement in click chemistry was the development of the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). This reaction eliminates the need for a copper catalyst, which can be toxic to living systems.[13][14] However, the role of the alkyne in SPAAC is fundamentally different.

The driving force for SPAAC is not a catalyst but the high ring strain of a modified alkyne, typically a cyclooctyne (B158145) derivative like dibenzocyclooctyne (DBCO).[15][16] This inherent strain significantly lowers the activation energy of the cycloaddition with an azide, allowing the reaction to proceed rapidly under physiological conditions without any catalyst.[14][16]

The simple, linear propargyl group lacks this essential ring strain and is therefore not reactive in SPAAC. This distinction is critical:

• CuAAC utilizes the propargyl group (or other terminal alkynes) and requires a copper catalyst .

• SPAAC utilizes a strained cyclooctyne and is copper-free .

Caption: A comparison of the core requirements and features of CuAAC and SPAAC reactions.

Experimental Protocols

Successful implementation of CuAAC requires careful attention to experimental detail. Below are representative protocols for common applications.

Protocol 1: General Procedure for Small Molecule Synthesis via CuAAC

This protocol describes a typical solution-phase synthesis of a 1,4-disubstituted 1,2,3-triazole.

Materials:

• Propargyl-functionalized substrate (1.0 equivalent)

• Azide-functionalized substrate (1.0-1.1 equivalents)

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) (1-5 mol%)

• Sodium ascorbate (5-10 mol%)

• Solvent: e.g., 1:1 t-butanol/water, DMF, or DMSO

• Nitrogen or Argon source (optional, but recommended)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the propargyl-functionalized substrate (1.0 eq) and the azide (1.0-1.1 eq) in the chosen solvent.[17]

• Inert Atmosphere (Optional): If reactants are oxygen-sensitive, degas the solution by bubbling with an inert gas (N₂ or Ar) for 15-20 minutes.

• Catalyst Preparation: In separate vials, prepare fresh aqueous solutions of sodium ascorbate (e.g., 1 M) and CuSO₄·5H₂O (e.g., 0.5 M).

• Reaction Initiation: To the stirring reaction mixture, add the sodium ascorbate solution (5-10 mol%) followed by the CuSO₄ solution (1-5 mol%).[12][17] A color change (e.g., to yellow-green) may be observed.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are often complete within 1-12 hours.[17]

• Work-up and Purification: Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel.[17]

Protocol 2: CuAAC for Protein Bioconjugation

This protocol is adapted for labeling an alkyne-modified protein with an azide-functionalized probe (e.g., a fluorescent dye).

Materials:

• Alkyne-modified protein solution (e.g., in PBS, pH 7.4)

• Azide-functionalized probe (e.g., 10-20 mM stock in DMSO)

• Copper(II) sulfate (CuSO₄) stock solution (e.g., 20 mM in water)

• Ligand stock solution: e.g., THPTA or TBTA (e.g., 50 mM in water/DMSO)

• Sodium ascorbate stock solution (e.g., 100 mM in water, must be freshly prepared )

• Aminoguanidine (optional, to intercept ascorbate by-products)[18]

• EDTA solution (for quenching)

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the alkyne-modified protein solution and the azide-probe. Final concentrations are typically in the µM to low mM range.

• Catalyst Premix: In a separate tube, prepare the catalyst premix by combining the CuSO₄ stock solution and the ligand stock solution in a 1:5 molar ratio (e.g., 6.3 µL of 20 mM CuSO₄ and 12.5 µL of 50 mM THPTA). Let this mixture stand for 1-2 minutes at room temperature.[17][19] The ligand protects the protein from oxidative damage and accelerates the reaction.[18]

• Catalyst Addition: Add the catalyst premix to the protein/azide mixture. The final copper concentration is typically 0.25-1 mM.

• Reaction Initiation: Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 2-5 mM.[19]

• Incubation: Gently mix the reaction by inverting the tube (avoid vigorous vortexing to prevent protein denaturation) and incubate at room temperature for 1-2 hours.[17][20]

• Quenching and Purification: Quench the reaction by adding EDTA to chelate the copper. Remove excess reagents and purify the labeled protein using a suitable method such as dialysis, size-exclusion chromatography (SEC), or spin filtration.

• Analysis: Analyze the conjugation efficiency using SDS-PAGE (observing a band shift) and/or mass spectrometry.

Caption: General experimental workflow for protein bioconjugation using CuAAC.

Conclusion

The propargyl group is a deceptively simple functional group that has had a profound impact on chemical and biological sciences. As the quintessential alkyne for the copper-catalyzed azide-alkyne cycloaddition, it provides a robust, efficient, and versatile method for covalently linking molecules. Its reliability in forming stable triazole linkages has made it a central component in the design of antibody-drug conjugates, PROTACs, functionalized polymers, and advanced diagnostic tools. Understanding the underlying dinuclear copper mechanism, the comparative kinetics of different propargyl derivatives, and the critical distinction from catalyst-free SPAAC reactions is paramount for leveraging the full potential of this powerful chemical handle. The detailed protocols provided herein serve as a foundation for researchers to apply this transformative chemistry to their specific scientific challenges.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Click Chemistry, a Powerful Tool for Pharmaceutical Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Buildin… [ouci.dntb.gov.ua]
• 8. Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Kinetics of bulk photo-initiated copper(i)-catalyzed azide–alkyne cycloaddition (CuAAC) polymerizations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Click Chemistry and Radiochemistry: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
• 16. vectorlabs.com [vectorlabs.com]
• 17. benchchem.com [benchchem.com]
• 18. Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition | Springer Nature Experiments [experiments.springernature.com]
• 19. jenabioscience.com [jenabioscience.com]
• 20. benchchem.com [benchchem.com]

The Role of the Mesyl Group in Nucleophilic Substitution: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the landscape of modern organic synthesis, the strategic manipulation of functional groups is paramount to the construction of complex molecules. Nucleophilic substitution reactions are a cornerstone of this endeavor, providing a powerful means to introduce a wide array of functionalities. The efficiency of these reactions is critically dependent on the presence of a competent leaving group —an entity that can detach from the substrate, taking with it the bonding pair of electrons.

The hydroxyl group (-OH) of an alcohol, while ubiquitous in starting materials, is a notoriously poor leaving group due to the high basicity of the resulting hydroxide (B78521) ion (HO⁻)[1][2]. To overcome this limitation, the hydroxyl group is often converted into a more suitable leaving group. Among the most effective and widely utilized functionalities for this purpose is the mesyl group (methanesulfonyl group, abbreviated as Ms). A mesylate is an ester of methanesulfonic acid (CH₃SO₃H) with the general structure R-OMs (R-OSO₂CH₃)[3].

This technical guide provides an in-depth exploration of the function of the mesyl group in nucleophilic substitution reactions. It covers the underlying principles of its reactivity, offers quantitative comparisons, details experimental methodologies, and illustrates its significance, particularly within the context of pharmaceutical development.

The Mesyl Group: An Excellent Leaving Group

The transformation of an alcohol into a mesylate is a fundamental strategy for activating it toward nucleophilic attack[4]. This conversion is typically achieved by reacting the alcohol with methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base, such as triethylamine (B128534) (Et₃N) or pyridine[3][5][6].

Caption: Conversion of an alcohol to an alkyl mesylate.

The efficacy of the mesylate group (-OMs) as a leaving group stems from the high stability of the resulting mesylate anion (CH₃SO₃⁻)[7]. This stability can be attributed to two primary electronic factors:

• Resonance Delocalization: The negative charge on the departing oxygen atom is not localized. Instead, it is delocalized across all three oxygen atoms through resonance. This distribution of charge significantly stabilizes the anion[8][9][10].

• Inductive Effect: The sulfur atom, being bonded to two other electronegative oxygen atoms and a methyl group, creates a strong electron-withdrawing inductive effect. This effect further helps to disperse and stabilize the negative charge on the anion[11].

A fundamental principle of leaving group ability is that the best leaving groups are the weakest bases[7]. The mesylate anion is the conjugate base of methanesulfonic acid, a strong acid with a pKa of approximately -1.9[11]. The low pKa value is a direct indicator of the anion's stability and, consequently, its excellence as a leaving group.

Quantitative Comparison of Sulfonate Leaving Groups

The mesyl group belongs to a broader class of sulfonate esters that are frequently used in synthesis. To facilitate the rational selection of a leaving group for a specific application, a quantitative comparison is essential. The triflate (-OTf) and tosylate (-OTs) groups are two other commonly employed sulfonate leaving groups. Their leaving group ability follows the order: Triflate > Tosylate > Mesylate[9][11]. This trend correlates directly with the acidity of their conjugate acids[11].

Leaving Group	Abbreviation	Structure	Conjugate Acid	pKa of Conjugate Acid	Relative S(_N)2 Rate[11]
Triflate	-OTf	CF₃SO₃⁻	Triflic Acid	~ -12	56,000
Tosylate	-OTs	CH₃C₆H₄SO₃⁻	p-Toluenesulfonic Acid	~ -6.5	0.70
Mesylate	-OMs	CH₃SO₃⁻	Methanesulfonic Acid	~ -1.9	1.00

Table 1: Quantitative Comparison of Common Sulfonate Leaving Groups. The relative rates are indicative of the leaving group's ability to depart during an S(_N)2 reaction.

Caption: Relationship between anion stability and leaving group ability.

While triflates are significantly more reactive, mesylates and tosylates are often preferred due to their lower cost, greater stability, and ease of preparation[11]. Mesylates, being smaller than tosylates, can sometimes offer advantages in sterically hindered systems[1].

Mechanism and Stereochemistry in Nucleophilic Substitution

Alkyl mesylates are versatile substrates that can undergo nucleophilic substitution via both S(_N)1 and S(_N)2 pathways, depending on the substrate structure, nucleophile, and reaction conditions[1][8].

S(_N)2 Mechanism

For primary and secondary alkyl mesylates, the S(_N)2 mechanism typically predominates. This pathway involves a single, concerted step where the nucleophile attacks the electrophilic carbon from the side opposite to the leaving group (backside attack)[7][12]. This process forces the displacement of the mesylate group and results in a complete inversion of the stereochemical configuration at the carbon center[7].

Caption: The S(_N)2 reaction mechanism involving an alkyl mesylate.

A critical advantage of the mesylate strategy is the high degree of stereochemical control it affords. The initial formation of the mesylate from a chiral alcohol occurs at the oxygen atom and does not break the C-O bond, thus proceeding with retention of configuration at the carbon center[2][8][10]. The subsequent S(_N)2 reaction then proceeds with inversion of configuration . This two-step sequence provides a reliable method for achieving a net inversion of stereochemistry from an alcohol, which is a common requirement in the synthesis of chiral drugs.

S(_N)1 Mechanism

For tertiary alcohols or under conditions favoring solvolysis with weak nucleophiles, the S(_N)1 mechanism may operate[1]. This pathway involves a two-step process:

• The slow, rate-determining departure of the mesylate leaving group to form a planar carbocation intermediate.

• Rapid attack of the nucleophile on the carbocation, which can occur from either face, often leading to a racemic or nearly racemic mixture of products[12].

Applications in Drug Development

The mesyl group plays a significant role in the pharmaceutical industry, both as a synthetic intermediate and as a component of the final active pharmaceutical ingredient (API).

• Synthetic Intermediates: Mesylates are crucial intermediates in the synthesis of a vast number of drug molecules. Their predictable reactivity and stereochemical outcomes make them ideal for constructing complex chiral centers found in many APIs[4][5]. The reaction sequence of alcohol to mesylate to the substituted product is a frequently employed tactic in medicinal chemistry and process development.

• Mesylate Salts: Many drug substances are basic amines. To improve their physicochemical properties, such as solubility, stability, and bioavailability, they are often formulated as salts[3]. Methanesulfonic acid is used to form mesylate salts of these basic drugs. These salts can offer advantages over more traditional hydrochloride salts, including improved crystallinity and handling properties[3][13]. A well-known example is imatinib (B729) mesylate (Gleevec), a tyrosine kinase inhibitor used to treat certain types of cancer[14].

• Genotoxic Impurity Concerns: While valuable, the use of methanesulfonyl chloride and alcoholic solvents in drug synthesis can potentially lead to the formation of alkyl mesylates (e.g., methyl mesylate, ethyl mesylate) as process-related impurities[13][15]. These short-chain alkyl mesylates are known to be potent alkylating agents with genotoxic and carcinogenic potential[15]. Therefore, regulatory agencies require stringent control and analytical testing to ensure that levels of these impurities in the final drug substance are below strict safety thresholds.

Experimental Protocols

The following sections provide generalized experimental procedures for the synthesis of an alkyl mesylate and its subsequent use in a nucleophilic substitution reaction.

Protocol 1: Synthesis of an Alkyl Mesylate from a Primary Alcohol

This protocol describes a general method for converting a primary alcohol to its corresponding mesylate using methanesulfonyl chloride and triethylamine.

Materials:

• Primary Alcohol (1.0 eq)

• Methanesulfonyl Chloride (MsCl) (1.2 eq)

• Triethylamine (Et₃N) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator

Procedure:

• Dissolve the alcohol (1.0 eq) in anhydrous DCM (approx. 0.2 M solution) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 eq) to the stirred solution.

• Slowly add methanesulfonyl chloride (1.2 eq) dropwise over 5-10 minutes, ensuring the temperature remains at or below 5 °C[16].

• Stir the reaction mixture at 0 °C for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol is consumed[5].

• Once complete, transfer the reaction mixture to a separatory funnel.

• Wash the organic layer sequentially with cold 1 M HCl, water, saturated NaHCO₃ solution, and finally with brine[5].

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude alkyl mesylate is often used in the next step without further purification. If necessary, purification can be achieved by column chromatography on silica (B1680970) gel.

Protocol 2: S(_N)2 Substitution of an Alkyl Mesylate with Sodium Azide (B81097)

This protocol outlines a typical nucleophilic substitution reaction using the mesylate prepared above.

Materials:

• Alkyl Mesylate (1.0 eq)

• Sodium Azide (NaN₃) (1.5 eq)

• Dimethylformamide (DMF), anhydrous

• Diethyl ether or Ethyl acetate

• Deionized Water

• Round-bottom flask, magnetic stirrer, heating mantle/oil bath

Procedure:

• Dissolve the crude alkyl mesylate (1.0 eq) in anhydrous DMF in a round-bottom flask.

• Add sodium azide (1.5 eq) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 4-12 hours. Monitor the reaction by TLC until the starting mesylate is consumed.

• After cooling to room temperature, pour the reaction mixture into a separatory funnel containing water and diethyl ether (or ethyl acetate).

• Extract the aqueous layer with the organic solvent (3x).

• Combine the organic layers and wash thoroughly with water to remove DMF, followed by a brine wash.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting alkyl azide by column chromatography.

Caption: A typical experimental workflow for mesylation and subsequent substitution.

Conclusion

The mesyl group is an indispensable tool in the arsenal (B13267) of the synthetic organic chemist. By converting a poorly reactive alcohol into a highly effective mesylate leaving group, it facilitates a broad range of nucleophilic substitution reactions. Its predictable reactivity, well-understood mechanistic pathways, and ability to control stereochemistry make it fundamental to the synthesis of complex organic molecules, including a large number of life-saving pharmaceuticals. While its application requires careful consideration of reaction conditions and potential impurities, the mesyl group's utility in enabling crucial bond-forming reactions solidifies its position as a cornerstone of modern organic and medicinal chemistry.

References

• 1. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Mesylate - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. youtube.com [youtube.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. brainly.com [brainly.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. benchchem.com [benchchem.com]
• 12. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
• 13. researchgate.net [researchgate.net]
• 14. taylorandfrancis.com [taylorandfrancis.com]
• 15. Residues of genotoxic alkyl mesylates in mesylate salt drug substances: real or imaginary problems? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Synthesis of Mesylates From Alcohols - [www.rhodium.ws] [chemistry.mdma.ch]

The Strategic Advantage of PEG4 Linkers in Biomolecule Modification: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of advanced biologics and targeted therapeutics, the chemical linker connecting a biomolecule to its payload is a critical determinant of efficacy, stability, and overall performance. Among the diverse linker technologies, the discrete polyethylene (B3416737) glycol (PEG) linker, particularly the four-unit PEG4, has emerged as a cornerstone in the design of sophisticated biomolecular conjugates. This technical guide provides a comprehensive overview of the multifaceted benefits of PEG4 linkers, supported by quantitative data, detailed experimental protocols, and visual representations of key biological and experimental processes.

Core Benefits of PEG4 Linker Integration

The incorporation of a PEG4 linker into a biomolecule, such as an antibody-drug conjugate (ADC) or a proteolysis-targeting chimera (PROTAC), imparts several advantageous physicochemical properties. These benefits collectively contribute to enhanced therapeutic potential and improved "drug-like" characteristics.

Enhanced Hydrophilicity and Solubility: A primary and significant advantage of the PEG4 spacer is the marked increase in hydrophilicity of the entire conjugate.[1] Many potent therapeutic payloads, particularly cytotoxic agents used in ADCs, are inherently hydrophobic. This can lead to aggregation and diminished efficacy. The repeating ethylene (B1197577) glycol units of the PEG4 linker are highly solvated in aqueous environments, effectively creating a hydration shell that improves the solubility of the conjugate and prevents aggregation.[2][3][]

Reduced Aggregation and Improved Stability: The conjugation of hydrophobic small molecules to large biomolecules can induce aggregation, a major challenge in ADC development.[2] The hydrophilic nature of the PEG4 linker mitigates this by shielding the hydrophobic payload.[5] Furthermore, the flexible PEG4 chain provides steric hindrance, physically separating adjacent payload molecules and reducing intermolecular interactions that lead to aggregation.[2] This enhanced stability is crucial for maintaining the therapeutic efficacy and safety profile of the biomolecule.[2]

Improved Pharmacokinetics: By increasing hydrophilicity and reducing aggregation, PEG4 linkers significantly improve the pharmacokinetic (PK) profile of bioconjugates.[1][3] Less aggregated molecules are less susceptible to rapid clearance from circulation by the reticuloendothelial system.[2] This leads to a longer plasma half-life, increased exposure at the target site, and an improved therapeutic index.[1][6]

Optimal Spacing and Steric Hindrance: The defined and discrete length of the PEG4 linker provides crucial spatial separation between the biomolecule and its payload.[1] This spacing can be critical for preserving the biological activity of the parent molecule, such as an antibody's ability to bind to its target antigen, by preventing the payload from sterically hindering the binding site.[1]

Quantitative Impact of PEG Linkers

While specific data for PEG4 linkers can be proprietary, the general trends of PEGylation on bioconjugate properties are well-documented. The following tables summarize the typical effects observed with the incorporation of PEG linkers of varying lengths.

Property	Impact of PEGylation	Quantitative Insights
Solubility	Increased aqueous solubility	The ether oxygens in the PEG backbone act as hydrogen bond acceptors, improving the solubility of hydrophobic payloads.[7]
Aggregation	Reduced propensity for aggregation	The hydration shell and steric hindrance provided by the PEG chain minimize intermolecular hydrophobic interactions.[2]
Pharmacokinetics	Extended plasma half-life	Reduced renal clearance due to increased hydrodynamic radius.[3][8]
Immunogenicity	Reduced immunogenicity	PEGylation can mask potential epitopes on the bioconjugate, reducing the likelihood of an immune response.[3][9]

PEG Linker Length	Effect on Plasma Half-Life	Considerations
Short (e.g., PEG4)	Moderate increase in half-life	Provides a balance between improved stability and a molecular size that allows for efficient tumor penetration.[2]
Long (e.g., PEG24)	Significant increase in half-life	Longer PEG chains lead to a larger hydrodynamic radius, further reducing renal clearance but may impede tumor penetration.[2]

Parameter	No PEG	PEG2	PEG4	PEG8
Clearance Rate (mL/kg/day) of a non-binding IgG-MMAE ADC	~8.5	~7.0	~5.5	~4.0
Receptor Binding Affinity (IC50) for GRPR	Lower affinity	-	Higher affinity (lower IC50) with shorter PEG linkers	Lower affinity

Data compiled from publicly available research. Actual values are context-dependent.[10]

Experimental Protocols

Detailed methodologies are crucial for the successful synthesis and characterization of biomolecules modified with PEG4 linkers.

Protocol 1: Synthesis of an Antibody-Drug Conjugate (ADC) using a DBCO-PEG4-NHS Ester

This protocol outlines a two-step conjugation strategy involving the modification of an antibody with a DBCO-PEG4 linker followed by a copper-free click chemistry reaction with an azide-functionalized payload.[11]

Materials:

• Monoclonal antibody in a suitable buffer (e.g., PBS, pH 7.4)

• DBCO-PEG4-NHS ester

• Azide-functionalized cytotoxic payload

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Size-exclusion chromatography (SEC) column

• Reaction buffers and quenching reagents

Methodology:

• Antibody Modification:

  • Prepare a stock solution of DBCO-PEG4-NHS ester in anhydrous DMF or DMSO.

  • Add a 10- to 20-fold molar excess of the DBCO-PEG4-NHS ester solution to the antibody solution. The final concentration of the organic solvent should not exceed 10% (v/v) to maintain antibody integrity.[11]

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight with gentle mixing.

  • Remove the excess, unreacted linker and buffer exchange the antibody into a suitable buffer for the click reaction using a desalting column or tangential flow filtration.

• Payload Conjugation (Click Chemistry):

  • Dissolve the azide-functionalized payload in a minimal amount of a compatible organic solvent (e.g., DMSO).

  • Add a 1.5- to 3-fold molar excess of the payload solution to the DBCO-modified antibody.[12]

  • Incubate the reaction at room temperature for 4-12 hours or at 4°C for 16-24 hours.

  • Purify the resulting ADC from unreacted payload and other impurities using size-exclusion chromatography.[12]

• Characterization:

  • Determine the drug-to-antibody ratio (DAR) using techniques such as UV-Vis spectroscopy, Hydrophobic Interaction Chromatography (HIC), or Mass Spectrometry.

  • Assess the level of aggregation using Size-Exclusion Chromatography (SEC).

  • Confirm the integrity and purity of the ADC using SDS-PAGE.

Protocol 2: Assessment of ADC Stability by Size-Exclusion Chromatography (SEC)

Objective: To separate and quantify monomers, dimers, and higher-order aggregates based on their hydrodynamic radius.[2]

Materials:

• Synthesized ADC with PEG4 linker

• SEC column (e.g., TSKgel G3000SWxl)

• Mobile phase (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 6.8)

• HPLC system with a UV detector

Methodology:

• Sample Preparation:

  • Dilute the ADC sample to a suitable concentration (e.g., 1 mg/mL) in the mobile phase.

  • For forced degradation studies, incubate the ADC under stress conditions (e.g., elevated temperature, extreme pH) for a defined period before analysis.

• Chromatographic Analysis:

  • Equilibrate the SEC column with the mobile phase at a constant flow rate (e.g., 0.5 mL/min).

  • Inject a defined volume of the ADC sample (e.g., 20 µL).

  • Monitor the elution profile at a suitable wavelength (e.g., 280 nm).

• Data Analysis:

  • Integrate the peak areas corresponding to the monomer, dimer, and higher-order aggregates.

  • Calculate the percentage of each species to assess the stability of the ADC. An increase in the percentage of aggregates over time or under stress indicates instability.

Visualizing Key Processes

Diagrams created using Graphviz (DOT language) illustrate critical workflows and mechanisms involving PEG4 linkers.

Workflow for ADC synthesis using a DBCO-PEG4 linker.

Mechanism of action for an ADC utilizing a PEG4 linker.

Targeted protein degradation by a PROTAC with a PEG4 linker.

Conclusion

The discrete PEG4 linker is a powerful and versatile tool in the field of biomolecule modification. Its ability to enhance solubility, improve stability, and optimize pharmacokinetic properties makes it an indispensable component in the design of next-generation therapeutics like ADCs and PROTACs.[1] By providing a balance of hydrophilicity and spatial separation without adding excessive molecular weight, the PEG4 linker addresses many of the fundamental challenges in drug development. A thorough understanding and strategic implementation of PEG4 linker technology are paramount for researchers and scientists aiming to develop safer and more effective targeted therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 5. labinsights.nl [labinsights.nl]
• 6. PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. chempep.com [chempep.com]
• 9. precisepeg.com [precisepeg.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Propargyl-PEG4-Ms: A Technical Guide to Solubility in Aqueous and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of Propargyl-PEG4-Ms, a heterobifunctional linker critical in bioconjugation and drug delivery systems. Understanding the solubility of this reagent in various solvents is paramount for its effective application in experimental design and formulation development. This document outlines its solubility profile, presents a detailed experimental protocol for solubility determination, and offers a visual workflow to guide researchers.

Core Concepts and Solubility Profile

Propargyl-PEG4-Ms, with its terminal alkyne and mesylate groups connected by a hydrophilic tetraethylene glycol (PEG4) spacer, is designed for versatility in bioconjugation reactions. The PEGylated spacer is a key structural feature that significantly influences its solubility, rendering it more amenable to use in both aqueous and organic media compared to non-PEGylated linkers.[1][2]

While specific quantitative solubility data (e.g., in mg/mL) for Propargyl-PEG4-Ms is not extensively documented in publicly available literature, qualitative information can be inferred from its structure and data on analogous compounds. The presence of the PEG4 chain enhances its solubility in aqueous environments.[1][2] Structurally similar compounds, such as Propargyl-PEG4-acid and Propargyl-PEG4-amine, are known to be soluble in a range of common laboratory solvents.[3][4] Based on this, a qualitative solubility profile for Propargyl-PEG4-Ms can be summarized as follows:

Solvent Type	Solvent Name	Qualitative Solubility
Aqueous	Water (buffer, e.g., PBS)	Soluble
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Soluble
Dimethylformamide (DMF)	Soluble
Chlorinated	Dichloromethane (DCM)	Soluble

This qualitative assessment is based on the general properties of PEGylated molecules and data for structurally related compounds.[1][2][3][4] It is strongly recommended to experimentally determine the quantitative solubility for specific applications.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The following protocol details the widely accepted shake-flask method for determining the equilibrium solubility of a compound. This method is considered a gold standard for its accuracy and reliability.

1. Materials and Equipment:

• Propargyl-PEG4-Ms

• Selected solvents (e.g., Water, PBS pH 7.4, DMSO, DMF, DCM)

• Analytical balance

• Scintillation vials or glass tubes with screw caps

• Orbital shaker or rotator capable of maintaining a constant temperature

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometer) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

2. Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of Propargyl-PEG4-Ms to a pre-weighed vial. The amount should be sufficient to ensure that undissolved solid remains after equilibration.

  • Record the exact weight of the compound added.

  • Add a known volume of the desired solvent to the vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. A typical duration is 24 to 48 hours. Visual inspection should confirm the presence of undissolved solid.

• Sample Separation:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • To separate the dissolved compound from the undissolved solid, either:

    • Centrifugation: Centrifuge the vials at a high speed (e.g., 10,000 x g) for 15-20 minutes.

    • Filtration: Carefully withdraw the supernatant using a syringe and pass it through a syringe filter. Ensure the filter material is compatible with the solvent.

• Quantification:

  • Prepare a series of standard solutions of Propargyl-PEG4-Ms of known concentrations in the same solvent.

  • Analyze the clarified supernatant (from the saturated solution) and the standard solutions using a suitable analytical method (e.g., HPLC or UV-Vis spectroscopy).

  • Construct a calibration curve from the analytical data of the standard solutions.

  • Determine the concentration of Propargyl-PEG4-Ms in the supernatant by interpolating its analytical signal on the calibration curve. This concentration represents the solubility of the compound in that solvent at the specified temperature.

3. Data Analysis and Reporting:

• The solubility should be reported in units of mg/mL or mol/L.

• It is crucial to specify the solvent and the temperature at which the solubility was determined.

• The experiment should be performed in triplicate to ensure the reproducibility of the results.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the shake-flask method for determining the solubility of Propargyl-PEG4-Ms.

Caption: Workflow for determining solubility using the shake-flask method.

References

• 1. Propargyl-PEG4-Ms, 173205-72-6 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Propargyl-PEG4-amine, 1013921-36-2 | BroadPharm [broadpharm.com]
• 4. Propargyl-PEG4-acid, 1415800-32-6 | BroadPharm [broadpharm.com]

Propargyl-PEG4-Ms: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Propargyl-PEG4-Ms is a bifunctional crosslinking reagent of significant interest in chemical biology, drug delivery, and proteomics. Its unique structure, featuring a terminal alkyne group for "click chemistry" applications and a mesylate group for nucleophilic substitution, allows for versatile conjugation strategies. The polyethylene (B3416737) glycol (PEG) linker enhances aqueous solubility, making it a valuable tool for modifying biomolecules.[1][2]

However, the dual reactivity and the nature of its functional groups necessitate a thorough understanding of its safety and handling requirements to ensure personnel safety and experimental integrity. This guide provides an in-depth overview of the essential safety protocols, physical and chemical properties, potential hazards, and handling procedures for Propargyl-PEG4-Ms.

Physicochemical and Safety Data

Accurate data is critical for the safe handling of any chemical reagent. The following tables summarize the known physical, chemical, and safety information for Propargyl-PEG4-Ms.

Table 1: Physical and Chemical Properties of Propargyl-PEG4-Ms

Property	Value	Source(s)
CAS Number	173205-72-6	[3]
Molecular Formula	C₁₀H₁₈O₆S	[3]
Molecular Weight	266.3 g/mol	[3]
Purity	≥98%	[3]
Appearance	Solid (may also be an oil or liquid)	[No specific data found; related compounds vary]
Storage Condition	-20°C	[3]
Shipping Condition	Ambient Temperature	[3]
Solubility	Soluble in water, DMSO, DCM, DMF	[General property of similar PEG linkers, e.g., Propargyl-PEG4-amine][4][5]

Table 2: Hazard Information and Safety Precautions

Hazard Category	Description	Source(s)
GHS Classification	No specific GHS classification is available for Propargyl-PEG4-Ms. However, related compounds carry warnings. Propargyl-PEG4-acid is classified as Self-reactive Type C (H242), indicating a potential for thermal instability.
Incompatible Materials	Strong acids, strong alkalis, strong oxidizing agents, and strong reducing agents.	[6]
Hazardous Decomposition	Under fire conditions, may decompose to emit toxic fumes, including carbon oxides (CO, CO₂) and sulfur oxides (SOx).	[6]
Personal Protective Equipment (PPE)	Chemical-resistant gloves (e.g., nitrile), safety goggles with side-shields, and a laboratory coat are mandatory. All handling of the solid or its solutions should occur in a certified chemical fume hood.	[6][7]

Toxicological Profile and Hazard Assessment

No specific toxicological studies for Propargyl-PEG4-Ms are publicly available.[8] Therefore, a conservative approach to handling is required, based on the reactivity of its functional groups and data from analogous structures.

• Mesylate Group: Mesylates (methanesulfonates) are known to be potent alkylating agents.[9] Alkylating agents can be genotoxic and carcinogenic. Therefore, Propargyl-PEG4-Ms should be handled as a potential carcinogen, and all measures should be taken to avoid exposure.

• Propargyl Group: The propargyl moiety itself presents hazards. Propargyl alcohol is toxic when inhaled, ingested, or absorbed through the skin, with the primary target organs being the nose and liver in animal studies.[10] Propargyl bromide is highly toxic, flammable, and corrosive.[1][2][11] While the PEG linker modifies the molecule's properties, the inherent reactivity of the propargyl group warrants caution.

Given these potential hazards, direct contact and inhalation must be strictly avoided.

Safe Handling and Experimental Workflow

A systematic approach to handling, from receipt to disposal, is essential.

Caption: Workflow for safe handling of Propargyl-PEG4-Ms.

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is the most critical defense against exposure.

Table 3: Recommended Personal Protective Equipment

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving/Storage	Safety glasses	Nitrile gloves	Lab coat	Not typically required
Weighing/Solution Prep	Safety goggles	Nitrile gloves	Lab coat	Mandatory use of a chemical fume hood
Reaction/Work-up	Safety goggles	Nitrile gloves	Lab coat	Mandatory use of a chemical fume hood
Spill Cleanup	Safety goggles	Heavy-duty nitrile gloves	Lab coat	NIOSH-approved respirator may be needed for large spills

Storage and Stability

Store Propargyl-PEG4-Ms in a tightly sealed container at -20°C as recommended.[3] The material is stable under these recommended storage conditions.[6] Avoid exposure to moisture and incompatible materials like strong oxidizing agents.[6][12]

Spill and Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[8]

• Skin Contact: Promptly wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[8]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[8]

• Small Spills: In a chemical fume hood, absorb the spill with an inert material (e.g., vermiculite, sand). Collect the absorbed material and any contaminated surfaces into a sealed, labeled container for hazardous waste disposal.[7]

• Large Spills: Evacuate the area immediately. Alert laboratory personnel and contact your institution's Environmental Health and Safety (EHS) department. Do not attempt to clean up a large spill without proper training and equipment.[7]

Waste Disposal

All waste containing Propargyl-PEG4-Ms, including empty containers, contaminated disposables (gloves, pipette tips), and reaction residues, must be treated as hazardous waste.[7] Collect in clearly labeled, sealed containers and dispose of according to institutional and local regulations. Do not discharge into the environment.[8]

Reactivity and Experimental Protocols

Propargyl-PEG4-Ms possesses two key reactive handles, enabling sequential or orthogonal conjugation strategies.

Caption: Dual reactive sites of Propargyl-PEG4-Ms.

Representative Protocol: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general procedure for conjugating Propargyl-PEG4-Ms to an azide-containing molecule (e.g., a protein or small molecule). Note: This is an illustrative protocol and must be optimized for specific substrates.

• Preparation: In a chemical fume hood, prepare stock solutions. Dissolve Propargyl-PEG4-Ms (1.2 equivalents) in a suitable solvent (e.g., DMSO or water). Dissolve the azide-containing substrate (1 equivalent) in an appropriate buffer or solvent system.

• Catalyst Preparation: Prepare a fresh catalyst solution. For example, mix copper(II) sulfate (B86663) (CuSO₄, 0.1 equivalents) with a reducing agent like sodium ascorbate (B8700270) (0.5 equivalents) in water. Alternatively, use a pre-formed Cu(I) source with a stabilizing ligand like TBTA.

• Reaction: To the azide substrate solution, add the Propargyl-PEG4-Ms solution. Initiate the reaction by adding the freshly prepared copper catalyst solution.

• Incubation: Allow the reaction to proceed at room temperature with gentle stirring. Monitor the reaction progress using an appropriate analytical technique (e.g., LC-MS, SDS-PAGE). Reactions are often complete within 1-4 hours.

• Work-up: Once the reaction is complete, the product can be purified by methods suitable for the substrate, such as dialysis, size-exclusion chromatography, or HPLC.

Representative Protocol: Nucleophilic Substitution of the Mesylate Group

This protocol outlines a general method for reacting a nucleophile with the mesylate leaving group. Note: This is an illustrative protocol and must be optimized for specific nucleophiles and substrates.

• Preparation: In a chemical fume hood, dissolve Propargyl-PEG4-Ms (1 equivalent) in a polar aprotic solvent such as DMF or acetonitrile.

• Nucleophile Addition: Add the desired nucleophile (e.g., a thiol or an amine, 1.5-2.0 equivalents) to the reaction mixture. If the nucleophile is used as a salt (e.g., a hydrochloride salt of an amine), add a non-nucleophilic base like diisopropylethylamine (DIPEA, 2-3 equivalents) to neutralize the acid.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60°C) to facilitate the substitution. The mesylate is a good leaving group, so reactions are often efficient.[9]

• Monitoring: Track the consumption of the starting material and the formation of the product by TLC or LC-MS.

• Work-up and Purification: Upon completion, the reaction mixture can be worked up by quenching with water or a mild buffer, followed by extraction with an organic solvent. The crude product is then purified using flash column chromatography or preparative HPLC to yield the desired substituted propargyl-PEG4 compound.

References

• 1. research.uga.edu [research.uga.edu]
• 2. mdpi.com [mdpi.com]
• 3. Propargyl-PEG4-Ms, 173205-72-6 | BroadPharm [broadpharm.com]
• 4. Propargyl-PEG4-amine | TargetMol [targetmol.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Propargyl-PEG4-Maleimide|MSDS [dcchemicals.com]
• 7. benchchem.com [benchchem.com]
• 8. targetmol.com [targetmol.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. rawsource.com [rawsource.com]
• 11. orgsyn.org [orgsyn.org]
• 12. static.cymitquimica.com [static.cymitquimica.com]

Key Differences Between Propargyl-PEG4-Ms and Other PEG Reagents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of Propargyl-PEG4-Ms and its key differentiators from other common polyethylene (B3416737) glycol (PEG) reagents used in bioconjugation and drug development. We will delve into the unique reactivity of this heterobifunctional linker and compare its performance characteristics—such as reaction kinetics, linkage stability, and impact on biomolecule properties—against established amine-reactive, thiol-reactive, and other click chemistry PEGylation reagents.

Introduction to PEGylation and the Role of Propargyl-PEG4-Ms

PEGylation, the covalent attachment of polyethylene glycol (PEG) chains to biomolecules, is a cornerstone strategy in drug delivery and biopharmaceutical development. It is employed to enhance the therapeutic properties of proteins, peptides, and small molecules by increasing their hydrodynamic size, which in turn can improve solubility, extend circulation half-life, reduce immunogenicity, and protect against proteolytic degradation.[1]

The choice of PEG reagent is critical as it dictates the site of conjugation, the type of chemical bond formed, and ultimately, the physicochemical and biological properties of the resulting conjugate. Propargyl-PEG4-Ms is a heterobifunctional PEG linker that offers two distinct reactive functionalities: a propargyl group (an alkyne) and a mesylate group.[2] This dual reactivity allows for sequential or orthogonal conjugation strategies, providing a versatile tool for creating complex bioconjugates. The propargyl group participates in highly specific and efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a type of "click chemistry," while the mesylate group acts as a good leaving group for nucleophilic substitution reactions.[2][3] The central PEG4 (tetraethylene glycol) spacer enhances the water solubility of the reagent and the resulting conjugate.

Comparative Analysis of PEGylation Chemistries

The key differences between Propargyl-PEG4-Ms and other PEG reagents lie in their reaction mechanisms, specificity, and the stability of the resulting linkage. This section provides a comparative overview of the most common PEGylation strategies.

Propargyl-PEG4-Ms: A Dual-Mode Reagent

Propargyl-PEG4-Ms offers two modes of conjugation:

• Click Chemistry via the Propargyl Group: The terminal alkyne of the propargyl group reacts with an azide-functionalized molecule in the presence of a copper(I) catalyst to form a stable triazole linkage.[4] This reaction is highly specific, bio-orthogonal, and proceeds with high efficiency under mild conditions.[5]

• Nucleophilic Substitution via the Mesylate Group: The mesylate group is an excellent leaving group that can be displaced by nucleophilic side chains of amino acids, such as the thiol group of cysteine or the amine group of lysine (B10760008).[6] This reaction typically proceeds via an SN2 mechanism.[3]

This dual functionality allows for advanced bioconjugation strategies, such as linking two different molecules to the PEG spacer or creating well-defined, site-specific conjugates.

Amine-Reactive PEG Reagents (e.g., PEG-NHS Ester)

PEG reagents functionalized with N-hydroxysuccinimide (NHS) esters are widely used for their ability to react with primary amines, such as the ε-amino group of lysine residues and the N-terminus of proteins.[3] This reaction forms a stable amide bond.

Thiol-Reactive PEG Reagents (e.g., PEG-Maleimide)

PEG-maleimide reagents are highly specific for the thiol group of cysteine residues. The reaction proceeds via a Michael addition to form a stable thioether bond.[7]

Other Click Chemistry PEG Reagents

Besides propargyl-containing PEGs, other click chemistry reagents include those with azide (B81097) groups for reaction with alkynes, and strained alkynes like dibenzocyclooctyne (DBCO) and bicyclo[6.1.0]nonyne (BCN) for copper-free click chemistry.

Data Presentation: Quantitative Comparison of PEGylation Chemistries

The following tables summarize key quantitative and qualitative differences between the discussed PEGylation strategies.

Table 1: Comparison of Reaction Parameters and Linkage Stability

Feature	Propargyl-PEG (Click Chemistry)	Mesylate-PEG (Nucleophilic Substitution)	PEG-NHS Ester (Amine-Reactive)	PEG-Maleimide (Thiol-Reactive)
Target Residue(s)	Azide-modified molecules	Cysteine, Lysine, Histidine	Lysine, N-terminus	Cysteine
Reaction pH	4.0 - 8.0	7.0 - 9.0	7.0 - 9.0[3]	6.5 - 7.5[7]
Linkage Formed	1,2,3-Triazole	Thioether or Amine	Amide	Thioether
Linkage Stability	Highly stable to hydrolysis and enzymatic degradation.[8][9]	Generally stable	Highly stable to hydrolysis.	Thioether bond can undergo retro-Michael reaction, leading to potential instability. Half-life can range from hours to months depending on conditions.[7][10]
Specificity	Very high (bio-orthogonal)	Moderate (can react with multiple nucleophiles)	Moderate (reacts with all accessible primary amines)	High (specific for thiols at neutral pH)
Key Side Reactions	Copper-mediated protein oxidation.[11] Thiol-alkyne side reactions.[12]	Reactions with other nucleophiles.	Hydrolysis of the NHS ester.	Hydrolysis of the maleimide (B117702) group, reaction with amines at higher pH.

Table 2: Impact of PEGylation Chemistry on Biomolecule Properties

Property	Propargyl-PEG (Click Chemistry)	Mesylate-PEG (Nucleophilic Substitution)	PEG-NHS Ester (Amine-Reactive)	PEG-Maleimide (Thiol-Reactive)
Solubility Enhancement	Significant, dependent on PEG length.[13]	Significant, dependent on PEG length.	Significant, dependent on PEG length.[2]	Significant, dependent on PEG length.
Bioavailability	Generally increased due to prolonged circulation time.	Generally increased.	Generally increased.[14]	Generally increased.
Immunogenicity	Can elicit anti-PEG antibodies.[15][16] The triazole linkage itself is generally considered non-immunogenic.	Can elicit anti-PEG antibodies.	Can elicit anti-PEG antibodies. The amide bond is non-immunogenic.[17]	Can elicit anti-PEG antibodies.[18]

Experimental Protocols

This section provides detailed methodologies for key PEGylation reactions.

General Protocol for Protein PEGylation using Propargyl-PEG and Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol is adapted for labeling an azide-modified protein with a propargyl-PEG reagent.[19]

Materials:

• Azide-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

• Propargyl-PEG reagent

• Copper(II) sulfate (B86663) (CuSO₄) stock solution (e.g., 20 mM in water)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand stock solution (e.g., 50 mM in water)

• Sodium ascorbate (B8700270) stock solution (freshly prepared, e.g., 100 mM in water)

• Aminoguanidine hydrochloride (optional, to scavenge reactive byproducts)

• EDTA solution (for quenching)

• Purification system (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation: Prepare the azide-modified protein solution to a final concentration of 10-50 µM.

• Reagent Preparation:

  • Dissolve the Propargyl-PEG reagent in a suitable solvent (e.g., DMSO or water) to a stock concentration of 10-20 mM.

  • Prepare a fresh solution of sodium ascorbate.

• Catalyst Premix: In a separate tube, combine the CuSO₄ and THPTA stock solutions in a 1:5 molar ratio (e.g., 2.5 µL of 20 mM CuSO₄ and 5.0 µL of 50 mM THPTA). Let this stand for 1-2 minutes.[19]

• Reaction Mixture Assembly:

  • To the protein solution, add the Propargyl-PEG reagent to a final concentration of 2-10 fold molar excess over the protein.

  • Add the catalyst premix to the reaction mixture.

  • If using, add aminoguanidine.

• Initiation: Initiate the reaction by adding the sodium ascorbate solution to a final concentration of 1-5 mM.

• Incubation: Incubate the reaction at room temperature for 1-4 hours, protected from light.

• Quenching: Stop the reaction by adding EDTA to a final concentration of ~20 mM to chelate the copper.[19]

• Purification: Purify the PEGylated protein using size-exclusion chromatography or dialysis to remove excess reagents and byproducts.

General Protocol for Protein PEGylation using PEG-NHS Ester

This protocol describes the conjugation of a PEG-NHS ester to a protein containing accessible primary amines.[17][20]

Materials:

• Protein to be PEGylated in an amine-free buffer (e.g., PBS, pH 7.4-8.0)

• PEG-NHS ester reagent

• Anhydrous DMSO or DMF

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., desalting column or dialysis)

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer to a concentration of 1-10 mg/mL.

• Reagent Preparation: Immediately before use, dissolve the PEG-NHS ester in anhydrous DMSO or DMF to a concentration of 10-20 mg/mL.

• Reaction: Add a 5- to 20-fold molar excess of the dissolved PEG-NHS ester to the protein solution with gentle stirring. The final concentration of the organic solvent should not exceed 10% of the total reaction volume.

• Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes or on ice for 2 hours.

• Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM. Incubate for 30 minutes at room temperature.

• Purification: Remove the unreacted PEG-NHS ester and byproducts using a desalting column or dialysis.

General Protocol for Protein PEGylation using PEG-Maleimide

This protocol is for the conjugation of a PEG-maleimide to a protein with a free cysteine residue.[7][21]

Materials:

• Thiol-containing protein in a thiol-free buffer (e.g., PBS, pH 6.5-7.5)

• PEG-Maleimide reagent

• Reaction buffer (e.g., PBS with EDTA)

• Purification system (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer. If the protein has disulfide bonds that need to be reduced, treat with a reducing agent (e.g., TCEP) and subsequently remove the reducing agent before adding the PEG-maleimide.

• Reagent Preparation: Dissolve the PEG-Maleimide in the reaction buffer to a desired stock concentration.

• Reaction: Add a 10- to 20-fold molar excess of the PEG-Maleimide solution to the protein solution with gentle stirring.[7]

• Incubation: Allow the reaction to proceed at room temperature for 2-4 hours or overnight at 4°C.

• Purification: Purify the PEGylated protein from unreacted PEG-maleimide using size-exclusion chromatography or dialysis.

Mandatory Visualizations

Reaction Mechanisms

Caption: Reaction mechanisms of different PEGylation chemistries.

Experimental Workflow for Protein PEGylation

Caption: General experimental workflow for protein PEGylation.

Conclusion

Propargyl-PEG4-Ms stands out as a highly versatile PEGylation reagent due to its heterobifunctional nature, enabling both highly specific click chemistry and classical nucleophilic substitution reactions. This allows for more complex and controlled bioconjugation strategies compared to traditional monofunctional PEG reagents. The choice of PEGylation chemistry should be guided by the specific application, the available functional groups on the target molecule, and the desired properties of the final conjugate. While amine-reactive and thiol-reactive PEGylation methods are well-established and effective, the precision and bio-orthogonality of click chemistry offered by reagents like Propargyl-PEG4-Ms provide significant advantages for the development of next-generation biotherapeutics and advanced drug delivery systems. Careful consideration of reaction conditions, potential side reactions, and the stability of the resulting linkage is crucial for successful and reproducible PEGylation.

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. researchgate.net [researchgate.net]
• 3. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 4. 1,5-Disubstituted 1,2,3-Triazoles as Amide Bond Isosteres Yield Novel Tumor-Targeting Minigastrin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modification of Protein Scaffolds via Copper-Catalyzed Azide-Alkyne Cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. prolynxinc.com [prolynxinc.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Protein PEGylation: Navigating Recombinant Protein Stability, Aggregation, and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Comparative Analysis of PEG-Free and PEG-Based Self-Emulsifying Drug Delivery Systems for Enhanced Oral Bioavailability of Therapeutic (Poly) Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Anti-polyethyleneglycol Antibody Response to PEGylated Substances [jstage.jst.go.jp]
• 16. Anti-PEG antibodies in the clinic: current issues and beyond PEGylation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Anti-PEG Antibodies and Their Biological Impact on PEGylated Drugs: Challenges and Strategies for Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 18. 1,4-Disubstituted 1,2,3-Triazoles as Amide Bond Surrogates for the Stabilisation of Linear Peptides with Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Quantitative Evaluation of Protein Solubility in Aqueous Solutions by PEG-Induced Liquid-Liquid Phase Separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Long-term stabilization of maleimide-thiol conjugates. | Semantic Scholar [semanticscholar.org]

Understanding the reactivity of Propargyl-PEG4-Ms with primary amines

An In-depth Technical Guide to the Reactivity of Propargyl-PEG4-Ms with Primary Amines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical reactivity of Propargyl-PEG4-Ms with primary amines. This bifunctional linker is of significant interest in bioconjugation, drug delivery, and proteomics, where the propargyl group serves as a handle for "click" chemistry and the mesylate allows for covalent attachment to amine-containing molecules.

Core Reaction Mechanism

The reaction between Propargyl-PEG4-Ms and a primary amine proceeds via a bimolecular nucleophilic substitution (S(_N)2) mechanism. The primary amine acts as a nucleophile, attacking the terminal carbon of the PEG chain, which is electrophilic due to the presence of the highly effective mesylate leaving group.

Key characteristics of this reaction include:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen of the primary amine initiates the attack on the carbon atom bearing the mesylate group.

• Backside Attack: The nucleophilic attack occurs from the side opposite to the leaving group, leading to an inversion of stereochemistry at the reaction center. However, for a flexible PEG chain, this has minimal structural implications for the final product.

• Transition State: A transient, high-energy state is formed where both the incoming primary amine and the outgoing mesylate group are partially bonded to the carbon atom.

• Leaving Group Departure: The mesylate group, being the conjugate base of a strong acid (methanesulfonic acid), is an excellent leaving group and departs, taking the bonding electrons with it.

• Product Formation: A stable carbon-nitrogen bond is formed, resulting in a secondary amine and the release of a methanesulfonate (B1217627) anion. A proton is subsequently lost from the nitrogen to yield the final neutral product.

The general reaction scheme is as follows:

R-NH₂ + CH≡C-(CH₂CH₂O)₄-CH₂CH₂-OMs → CH≡C-(CH₂CH₂O)₄-CH₂CH₂-NH-R + HOMs

Where:

• R-NH₂ is the primary amine.

• -OMs is the mesylate leaving group (-OSO₂CH₃).

• HOMs is methanesulfonic acid.

Caption: S(_N)2 reaction mechanism of Propargyl-PEG4-Ms with a primary amine.

Quantitative Data

The reaction of PEG-mesylates with primary amines is generally efficient and high-yielding. While specific kinetic data for Propargyl-PEG4-Ms with a wide range of primary amines is not extensively published, analogous reactions reported in the literature demonstrate high conversion rates.

Parameter	Value	Reference
Typical End-Group Conversion	>95%	[1]
Reaction Time	2-24 hours	[2]
Temperature	Room Temperature to 80°C	[3][4]
Stoichiometry (Amine:PEG-Ms)	1.2:1 to 10:1 (excess amine)	[4][5]

Experimental Protocols

The following is a general protocol for the conjugation of a primary amine to Propargyl-PEG4-Ms. Optimization may be required depending on the specific primary amine used.

Materials and Reagents

• Propargyl-PEG4-Ms

• Primary amine of interest

• Anhydrous aprotic solvent (e.g., Dimethylformamide (DMF), Dichloromethane (DCM), or Acetonitrile)

• Non-nucleophilic base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA))

• Reaction vessel (e.g., round-bottom flask with a magnetic stirrer)

• Inert gas supply (e.g., Nitrogen or Argon)

• Purification supplies (e.g., Diethyl ether for precipitation, chromatography columns)

• Analytical instruments (e.g., NMR, Mass Spectrometer, HPLC)

Reaction Procedure

• Preparation: Under an inert atmosphere, dissolve Propargyl-PEG4-Ms in the chosen anhydrous solvent.

• Addition of Amine: In a separate vial, dissolve the primary amine (typically 1.2-2 equivalents) and the non-nucleophilic base (1.5-3 equivalents) in the same anhydrous solvent.

• Reaction Initiation: Add the amine/base solution dropwise to the stirring solution of Propargyl-PEG4-Ms at room temperature.

• Reaction Monitoring: Allow the reaction to proceed for 2-24 hours. The progress can be monitored by TLC, LC-MS, or NMR by observing the disappearance of the starting material and the appearance of the product. If the reaction is slow, it can be gently heated to 40-60°C.

• Work-up and Purification:

  • Upon completion, the reaction mixture can be concentrated under reduced pressure.

  • The product can often be precipitated by adding the concentrated reaction mixture to cold diethyl ether.

  • The precipitate is then collected by filtration and washed with cold diethyl ether to remove unreacted starting materials and byproducts.

  • Further purification can be achieved by column chromatography if necessary.

Product Characterization

• NMR Spectroscopy: ¹H NMR can confirm the successful conjugation by showing the disappearance of the methylene (B1212753) protons adjacent to the mesylate group and the appearance of new signals corresponding to the methylene protons adjacent to the newly formed amine.

• Mass Spectrometry: MALDI-TOF or ESI-MS can be used to confirm the molecular weight of the final conjugate.

• HPLC: RP-HPLC can be used to assess the purity of the final product.

Caption: A typical experimental workflow for the reaction and analysis.

Factors Influencing Reactivity

• Nucleophilicity of the Amine: The reactivity is dependent on the nucleophilicity of the primary amine. Electron-donating groups on the amine will increase its nucleophilicity and reaction rate, while electron-withdrawing groups will decrease it.[6]

• Steric Hindrance: While the primary carbon of the PEG-mesylate is sterically unhindered, significant steric bulk on the primary amine can slow the reaction rate.[7][8]

• Solvent: Polar aprotic solvents are preferred as they solvate the cation but not the nucleophile, thus increasing the nucleophile's reactivity.[8] Protic solvents can solvate the amine, reducing its nucleophilicity.

• Temperature: Increasing the temperature will increase the reaction rate, but may also promote side reactions.

• Base: The presence of a non-nucleophilic base is crucial to neutralize the methanesulfonic acid byproduct, which would otherwise protonate the primary amine, rendering it non-nucleophilic.[3]

Potential Side Reactions

• Overalkylation: The secondary amine product is also nucleophilic and can react with another molecule of Propargyl-PEG4-Ms to form a tertiary amine and subsequently a quaternary ammonium (B1175870) salt. Using an excess of the primary amine can help to minimize this.[5]

• Hydrolysis: If water is present in the reaction mixture, the mesylate group can be hydrolyzed to a hydroxyl group, although this is generally a slower process than the reaction with a primary amine.

By understanding these principles and following the outlined protocols, researchers can effectively utilize Propargyl-PEG4-Ms for the controlled modification of primary amines in a variety of applications.

References

• 1. mdpi.com [mdpi.com]
• 2. broadpharm.com [broadpharm.com]
• 3. A Facile Strategy for the High Yielding, Quantitative Conversion of Polyglycol End-Groups to Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Amine Reactivity [www2.chemistry.msu.edu]
• 6. studymind.co.uk [studymind.co.uk]
• 7. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Note: Two-Step Protein Labeling Using Propargyl-PEG4-Ms

Introduction

Propargyl-PEG4-Ms is a versatile chemical probe designed for a two-step protein labeling strategy. It features two key functional groups: a methanesulfonyl (mesylate) group and a terminal alkyne (propargyl) group, connected by a hydrophilic 4-unit polyethylene (B3416737) glycol (PEG) spacer[1]. The mesylate group serves as a reactive moiety that covalently modifies proteins by reacting with nucleophilic amino acid side chains such as lysine, cysteine, or histidine through a nucleophilic substitution reaction[1][2][3]. The PEG linker enhances the aqueous solubility of the molecule and minimizes steric hindrance[1][4].

This initial modification step stably introduces a bioorthogonal alkyne handle onto the protein of interest. This handle does not interfere with native biological systems[5][6]. In the second step, the alkyne-modified protein can be selectively conjugated to a wide variety of azide-containing reporter molecules (e.g., fluorophores, biotin (B1667282), or drug molecules) via the highly efficient and specific Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) click chemistry reaction[1][5][6]. This modular approach provides a powerful platform for various applications in proteomics, cell biology, and drug development.

Applications

The versatility of the two-step labeling process enables a broad range of downstream applications:

• Fluorescent Imaging: Covalent attachment of fluorescent dyes for tracking protein localization, trafficking, and dynamics within live or fixed cells[2][3].

• Affinity Purification and Pulldown Assays: Introduction of biotin tags for the isolation and identification of protein binding partners using streptavidin-based affinity matrices[2][3].

• Proteomics and Mass Spectrometry: Labeling proteins for identification, quantification, and analysis of post-translational modifications[7][8][9].

• Antibody-Drug Conjugate (ADC) Development: Linking cytotoxic drugs to antibodies for targeted therapeutic delivery[10].

• Protein Immobilization: Attaching proteins to solid surfaces or nanoparticles for the development of biosensors and other diagnostic assays[5][6].

Experimental Protocols

This protocol is divided into two main stages: (1) Covalent modification of the target protein with Propargyl-PEG4-Ms to introduce an alkyne handle, and (2) Bioorthogonal conjugation of an azide-reporter molecule to the alkyne-labeled protein via CuAAC click chemistry.

Protocol 1: Alkyne-Labeling of Target Protein

This procedure describes the covalent attachment of the propargyl-alkyne group to the protein.

Materials:

• Target protein of interest

• Propargyl-PEG4-Ms

• Anhydrous Dimethylsulfoxide (DMSO)

• Reaction Buffer: Phosphate-buffered saline (PBS) or HEPES buffer (pH 7.2-8.0), free of primary amines (e.g., Tris) and azides[11].

• Purification System: Dialysis cassettes (10K MWCO) or desalting columns (e.g., Sephadex G-25)[10][11].

Procedure:

• Protein Preparation:

  • Dissolve or exchange the target protein into the Reaction Buffer at a concentration of 1-5 mg/mL[11][12]. Ensure any buffer components with nucleophilic amines (like Tris) are removed.

• Reagent Preparation:

  • Prepare a 100 mM stock solution of Propargyl-PEG4-Ms in anhydrous DMSO. Briefly centrifuge the vial before opening.

• Labeling Reaction:

  • Add a 10 to 40-fold molar excess of the Propargyl-PEG4-Ms stock solution to the protein solution[11]. The optimal ratio must be determined empirically for each protein. Start with a 20-fold excess.

  • Gently mix the reaction and incubate for 1-2 hours at room temperature or overnight at 4°C. Longer incubation at a lower temperature may be preferable for sensitive proteins[13].

• Purification:

  • Remove the unreacted Propargyl-PEG4-Ms probe by dialysis against the Reaction Buffer or by using a spin desalting column according to the manufacturer's instructions[10].

  • The purified alkyne-labeled protein is now ready for the click chemistry reaction or can be stored at -80°C for future use.

Protocol 2: Click Chemistry Conjugation (CuAAC)

This procedure describes the attachment of an azide-functionalized reporter molecule to the alkyne-labeled protein.

Materials:

• Alkyne-labeled protein (from Protocol 1)

• Azide-reporter molecule (e.g., Azide-Fluorophore, Biotin-Azide)

• Catalyst Stock Solutions:

  • 50 mM Copper(II) Sulfate (CuSO₄) in deionized water[10].

  • 10 mM Copper Ligand (e.g., TBTA or THPTA) in DMSO[10].

  • 50 mM Sodium Ascorbate (B8700270) in deionized water. Note: This solution is prone to oxidation and must be prepared fresh immediately before use[12].

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, combine the alkyne-labeled protein with a 5 to 10-fold molar excess of the azide-reporter molecule[10]. Adjust the final volume with Reaction Buffer.

• Catalyst Addition:

  • Add the catalyst components to the protein-azide mixture in the following sequence, mixing gently after each addition[10][12]: a. Add the copper ligand (e.g., THPTA) to a final concentration of 1 mM. b. Add CuSO₄ to a final concentration of 1 mM. c. Initiate the reaction by adding the freshly prepared sodium ascorbate to a final concentration of 5 mM.

• Incubation:

  • Incubate the reaction for 1-2 hours at room temperature. If using a fluorescent reporter, protect the reaction from light.

• Final Purification:

  • Purify the final labeled protein conjugate to remove the copper catalyst and excess reporter molecule using dialysis or a desalting column, as described in Protocol 1, Step 4.

  • The purified, labeled protein is ready for downstream applications. Validate labeling efficiency using appropriate methods such as SDS-PAGE with fluorescence imaging or mass spectrometry.

Data Presentation: Recommended Reaction Parameters

The following table provides recommended starting conditions for the labeling protocols. Optimal conditions may vary depending on the specific protein and reporter molecule and should be determined empirically.

Parameter	Step 1: Alkyne-Labeling	Step 2: Click Chemistry (CuAAC)
Protein Concentration	1 - 5 mg/mL	1 - 5 mg/mL
Reagent Molar Excess	10 - 40x (Propargyl-PEG4-Ms)	5 - 10x (Azide-Reporter)
Reaction Buffer	PBS or HEPES, pH 7.2 - 8.0	PBS or HEPES, pH 7.0 - 7.4
Reaction Temperature	4°C or Room Temperature	Room Temperature
Reaction Time	1 - 16 hours	1 - 2 hours
Catalyst Concentration	N/A	1 mM CuSO₄, 1 mM Ligand, 5 mM Na-Ascorbate

Visualizations

Experimental Workflow

Caption: Workflow for two-step protein labeling using Propargyl-PEG4-Ms and click chemistry.

General Reaction Scheme

Caption: Chemical scheme of protein modification and subsequent CuAAC-mediated labeling.

References

• 1. Propargyl-PEG4-Ms, 173205-72-6 | BroadPharm [broadpharm.com]
• 2. Protein Labeling: Methods, Mechanisms, and Applications in Advanced Biological Research - MetwareBio [metwarebio.com]
• 3. Protein Labeling: Methods and Mechanisms - Creative Proteomics [creative-proteomics.com]
• 4. Propargyl-PEG4-acid, 1415800-32-6 | BroadPharm [broadpharm.com]
• 5. interchim.fr [interchim.fr]
• 6. lumiprobe.com [lumiprobe.com]
• 7. Advances in targeted proteomics and applications to biomedical research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Mass Spectrometry for Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Optimizing the labeling of proteins | Molecular Devices [moleculardevices.com]
• 12. vectorlabs.com [vectorlabs.com]
• 13. alfa-chemistry.com [alfa-chemistry.com]

Application Notes and Protocols for Propargyl-PEG4-Ms as a PROTAC Linker

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) are a revolutionary therapeutic modality that co-opts the cell's natural ubiquitin-proteasome system to selectively degrade target proteins of interest (POIs).[1][2] These heterobifunctional molecules consist of a ligand that binds the POI, a ligand for an E3 ubiquitin ligase, and a chemical linker connecting the two.[2] The linker is a critical component, as its length, flexibility, and chemical properties dictate the formation and stability of the ternary complex (POI-PROTAC-E3 ligase), which is essential for ubiquitination and subsequent proteasomal degradation.[2]

Propargyl-PEG4-Ms is a versatile, polyethylene (B3416737) glycol (PEG)-based PROTAC linker. It features two distinct reactive handles: a propargyl group and a mesylate (Ms) group.

• Propargyl Group: The terminal alkyne functionality allows for efficient and specific conjugation to azide-containing molecules via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[3][4]

• Mesylate Group: As a good leaving group, the mesylate is susceptible to nucleophilic substitution, enabling covalent linkage to functional groups such as phenols, amines, or thiols present on a target ligand or E3 ligase ligand.

• PEG4 Spacer: The tetra-polyethylene glycol spacer enhances aqueous solubility and provides a flexible chain of a defined length, which is crucial for optimizing the distance and orientation between the POI and E3 ligase to form a productive ternary complex.[5]

This document provides detailed application notes and protocols for the use of Propargyl-PEG4-Ms and its close analogs in the development of PROTACs, using the degradation of Bruton's Tyrosine Kinase (BTK) as a key example.

Application Example: Targeting Bruton's Tyrosine Kinase (BTK)

BTK is a critical kinase in the B-cell receptor (BCR) signaling pathway and a validated therapeutic target in various B-cell malignancies.[6][7] PROTACs that induce the degradation of BTK have shown promise in overcoming resistance to traditional small-molecule inhibitors.[7][8]

A PROTAC analog, PROTAC 3 , was synthesized using a Propargyl-PEG4-acid linker, which is structurally and functionally similar to Propargyl-PEG4-Ms. This PROTAC connects a derivative of the BTK inhibitor ibrutinib (B1684441) to a ligand for the IAP E3 ligase family, leading to effective BTK degradation.[9]

Quantitative Data Summary

The efficacy of BTK-targeting PROTACs is quantified by their ability to induce degradation, measured as DC50 (the concentration required for 50% degradation) and Dmax (the maximum percentage of degradation).

PROTAC Name	Target Protein	E3 Ligase Recruited	Linker Used (Analog)	DC50	Dmax	Cell Line	Reference
PROTAC 3	BTK	IAP	Propargyl-PEG4-acid	200 nM	N/A	THP-1	[9]
PROTAC BTK Degrader-3	BTK	Not Specified	Not Specified	10.9 nM	N/A	Mino	[3][10]
DD-03-171	BTK, IKZF1, IKZF3	CRBN	Not Specified	5.1 nM	N/A	MCL cells	[11]
NC-1	BTK	CRBN	Not Specified	2.2 nM	>97%	Mino	[12]

N/A: Data not available in the provided search results.

Diagrams and Workflows

PROTAC Mechanism of Action

Caption: General mechanism of PROTAC-induced targeted protein degradation.

BTK Signaling Pathway

Caption: Simplified B-Cell Receptor (BCR) signaling pathway targeted by BTK PROTACs.

PROTAC Synthesis Workflow

Caption: Modular synthesis workflow for PROTAC assembly using Propargyl-PEG4-Ms.

Experimental Protocols

Protocol 1: Synthesis of a PROTAC Using Propargyl-PEG4-Ms

This protocol describes a general two-step synthesis for assembling a PROTAC.

Step 1: Conjugation of E3 Ligase Ligand to Propargyl-PEG4-Ms

• Dissolve the E3 ligase ligand (containing a nucleophilic handle, e.g., a phenol (B47542) or amine; 1.0 eq) in a suitable anhydrous solvent (e.g., DMF or ACN).

• Add a non-nucleophilic base (e.g., K₂CO₃ or DIPEA; 2.0-3.0 eq) to the solution.

• Add Propargyl-PEG4-Ms (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature (or heat gently to 40-60 °C if necessary) for 4-16 hours.

• Monitor the reaction progress by LC-MS until the starting material is consumed.

• Upon completion, dilute the mixture with water and extract with an organic solvent (e.g., EtOAc or DCM).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting E3 Ligand-Linker intermediate by flash column chromatography (e.g., silica (B1680970) gel, eluting with a DCM/MeOH gradient).

Step 2: Click Chemistry Reaction with POI Ligand

• Dissolve the POI ligand (containing an azide (B81097) handle; 1.0 eq) and the purified E3 Ligand-Linker intermediate (1.0 eq) in a solvent mixture (e.g., tBuOH/H₂O or THF).

• Add a copper(I) source, such as copper(II) sulfate (B86663) pentahydrate (0.1 eq), and a reducing agent, such as sodium ascorbate (B8700270) (0.2 eq). Alternatively, use a pre-formed Cu(I) catalyst like [Cu(CH₃CN)₄]PF₆.

• Stir the reaction vigorously at room temperature for 2-12 hours.

• Monitor the reaction by LC-MS.

• Upon completion, purify the final PROTAC molecule directly from the reaction mixture using preparative reverse-phase HPLC.

• Lyophilize the pure fractions to yield the final product as a solid. Characterize by HRMS and ¹H NMR.

Protocol 2: Western Blot for Measuring PROTAC-Induced Protein Degradation

This protocol is used to determine the DC50 and Dmax of a PROTAC.[9]

Materials:

• Cancer cell line of interest (e.g., Mino, THP-1)

• Cell culture medium and supplements

• PROTAC compound and vehicle control (e.g., DMSO)

• Ice-cold Phosphate-Buffered Saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis equipment

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-POI, e.g., anti-BTK; and anti-loading control, e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• PROTAC Treatment: Prepare serial dilutions of the PROTAC compound in fresh culture medium. Treat the cells with increasing concentrations of the PROTAC (e.g., 0.1 nM to 10 µM) for a fixed duration (e.g., 18-24 hours). Include a vehicle-only control (e.g., 0.1% DMSO).

• Cell Lysis: After treatment, wash the cells twice with ice-cold PBS. Add 100-150 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.

• Lysate Preparation: Incubate the lysates on ice for 30 minutes, vortexing occasionally. Centrifuge at 14,000 rpm for 15 minutes at 4 °C. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

• Sample Preparation: Normalize the protein concentration for all samples with lysis buffer. Add an equal volume of 2x Laemmli sample buffer and boil at 95-100 °C for 5-10 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel. Separate the proteins by electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the target protein (diluted in blocking buffer) overnight at 4 °C.

  • Wash the membrane three times with TBST (Tris-buffered saline with 0.1% Tween-20).

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Repeat the blotting process for the loading control antibody.

• Detection and Analysis:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Quantify the band intensities using densitometry software. Normalize the target protein band intensity to the corresponding loading control band intensity.

  • Calculate the percentage of protein remaining relative to the vehicle-treated control. Plot the percentage of degradation versus the log of the PROTAC concentration and fit a dose-response curve to determine the DC50 and Dmax values.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chempep.com [chempep.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. nbinno.com [nbinno.com]
• 5. Propargyl PEG, Click Chemistry Tool | BroadPharm [broadpharm.com]
• 6. Discovery of a potent BTK and IKZF1/3 triple degrader through reversible covalent BTK PROTAC development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. abmole.com [abmole.com]
• 11. DD 03-171 | Active Degraders: R&D Systems [rndsystems.com]
• 12. Efficient Targeted Degradation via Reversible and Irreversible Covalent PROTACs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Peptide Bioconjugation with Propargyl-PEG4-Ms

For Researchers, Scientists, and Drug Development Professionals

Introduction

The covalent attachment of polyethylene (B3416737) glycol (PEG) chains, a process known as PEGylation, is a premier strategy for enhancing the therapeutic properties of peptides and other biomolecules. PEGylation can significantly improve a peptide's solubility, prolong its circulatory half-life by reducing renal clearance, and decrease its immunogenicity. The use of discrete PEG (dPEG®) linkers, such as Propargyl-PEG4-Ms, offers the advantage of a defined molecular weight and length, ensuring homogeneity of the final conjugate, which is a critical aspect for therapeutic applications and regulatory approval.

Propargyl-PEG4-Ms is a heterobifunctional linker featuring a terminal propargyl group and a mesylate (Ms) group. The propargyl group is a terminal alkyne that readily participates in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry" reactions. This reaction is highly efficient, specific, and bioorthogonal, meaning it does not interfere with native biological functional groups. The mesylate group can be used for other modifications but for this application note, we will focus on the utility of the propargyl group.

This document provides detailed protocols for the bioconjugation of peptides to Propargyl-PEG4-Ms via CuAAC, along with data presentation and visualizations to guide researchers in this process.

Principle of the Method

The core of this bioconjugation technique is the CuAAC reaction, which forms a stable triazole linkage between the terminal alkyne of Propargyl-PEG4-Ms and an azide-modified peptide. The peptide must first be functionalized with an azide (B81097) group. This can be achieved during solid-phase peptide synthesis (SPPS) by incorporating an azide-bearing amino acid, such as azidohomoalanine, or by post-synthesis modification of a specific amino acid side chain (e.g., lysine) with an azide-containing reagent.

The subsequent "click" reaction is catalyzed by a copper(I) source, which is typically generated in situ from a copper(II) salt (e.g., CuSO₄) and a reducing agent (e.g., sodium ascorbate). A copper-coordinating ligand, such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA), is often included to stabilize the copper(I) oxidation state, enhance reaction efficiency, and protect the peptide from oxidative damage.[1][2]

Data Presentation

The efficiency of the conjugation reaction and the purity of the final product are critical parameters. The following table summarizes representative quantitative data for the bioconjugation of an azide-modified model peptide with Propargyl-PEG4-Ms.

Parameter	Value	Method of Analysis
Peptide-PEG4 Conjugate Yield	> 90%	RP-HPLC
Purity of Conjugate (post-purification)	> 98%	RP-HPLC
Conversion Efficiency	> 95%	LC-MS
Molecular Weight (Observed)	Matches Theoretical	MALDI-TOF MS

Experimental Protocols

Protocol 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the general procedure for the conjugation of an azide-modified peptide with Propargyl-PEG4-Ms.

Materials:

• Azide-modified peptide

• Propargyl-PEG4-Ms

• Copper(II) sulfate (B86663) (CuSO₄)

• Sodium Ascorbate (B8700270)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

• Solvent: Degassed, deionized water and a co-solvent such as DMSO or DMF if needed for solubility.

• Purification System: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) system.

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of the azide-modified peptide in degassed, deionized water.

  • Prepare a 100 mM stock solution of Propargyl-PEG4-Ms in DMSO or deionized water.

  • Prepare a 50 mM stock solution of CuSO₄ in deionized water.

  • Prepare a 100 mM stock solution of Sodium Ascorbate in deionized water. Note: This solution should be prepared fresh before each use.

  • Prepare a 50 mM stock solution of THPTA or TBTA in DMSO or deionized water.

• Conjugation Reaction:

  • In a microcentrifuge tube, add the azide-modified peptide solution to a final concentration of 1 mM.

  • Add Propargyl-PEG4-Ms to the peptide solution to a final concentration of 1.5 mM (1.5 equivalents).

  • In a separate tube, premix the CuSO₄ and ligand (THPTA or TBTA) stock solutions at a 1:5 molar ratio.

  • Add the CuSO₄/ligand premix to the peptide/PEG mixture to a final CuSO₄ concentration of 0.5 mM.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 5 mM.

  • Gently mix the reaction components and incubate at room temperature for 1-4 hours. The reaction progress can be monitored by LC-MS.

• Reaction Quenching and Purification:

  • Once the reaction is complete, as determined by LC-MS, the reaction can be stopped by adding EDTA to chelate the copper catalyst.

  • Purify the peptide-PEG4 conjugate from excess reagents and unconjugated starting materials using RP-HPLC. A C18 column is typically suitable for peptide purification.[3]

  • Collect the fractions containing the desired product and confirm the purity and identity using LC-MS and/or MALDI-TOF MS.[4]

  • Lyophilize the pure fractions to obtain the final peptide-PEG4 conjugate as a powder.

Mandatory Visualizations

Caption: Experimental workflow for peptide bioconjugation.

Caption: CuAAC reaction scheme for peptide PEGylation.

References

• 1. jenabioscience.com [jenabioscience.com]
• 2. Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition | Springer Nature Experiments [experiments.springernature.com]
• 3. Peptide Conjugation via CuAAC ‘Click’ Chemistry [ouci.dntb.gov.ua]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]

Surface Modification of Nanoparticles with Propargyl-PEG4-Ms: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The surface modification of nanoparticles is a critical step in the development of advanced therapeutic and diagnostic agents. Functionalization with heterobifunctional polyethylene (B3416737) glycol (PEG) linkers, such as Propargyl-PEG4-Ms, provides a versatile platform for enhancing nanoparticle stability, biocompatibility, and enabling targeted drug delivery. This molecule incorporates a propargyl group for bioorthogonal "click" chemistry, a PEG4 spacer to improve physicochemical properties, and a mesylate (Ms) group for covalent attachment to the nanoparticle surface.

These application notes provide a comprehensive overview of the applications and detailed protocols for the surface modification of nanoparticles using Propargyl-PEG4-Ms.

Applications of Propargyl-PEG4-Ms Modified Nanoparticles

Nanoparticles functionalized with Propargyl-PEG4-Ms are well-suited for a variety of biomedical applications due to the unique properties conferred by this linker. The PEG spacer reduces non-specific protein binding, thereby prolonging circulation time in vivo, an effect often referred to as providing a "stealth" coating. The terminal propargyl group serves as a versatile handle for the subsequent attachment of targeting ligands, imaging agents, or therapeutic payloads via highly efficient and specific click chemistry reactions.

Key applications include:

• Targeted Drug Delivery: The propargyl group allows for the covalent attachment of targeting moieties (e.g., antibodies, peptides, or small molecules) that have been pre-functionalized with an azide (B81097) group. This modular approach facilitates the development of nanoparticles that can specifically bind to and deliver drugs to diseased cells or tissues, enhancing therapeutic efficacy while minimizing off-target effects.

• Bioimaging and Diagnostics: Fluorophores or contrast agents containing an azide group can be "clicked" onto the nanoparticle surface, enabling their use in a variety of imaging modalities for disease diagnosis and tracking of the nanoparticles in vivo.

• Multi-functional Nanotheranostics: The dual functionality of the linker allows for the creation of sophisticated "theranostic" platforms that combine therapeutic and diagnostic capabilities in a single nanoparticle system.

Experimental Protocols

Protocol 1: Surface Modification of Amine-Functionalized Nanoparticles

This protocol details the covalent attachment of Propargyl-PEG4-Ms to nanoparticles possessing surface amine groups via a nucleophilic substitution reaction with the mesylate group.

Materials:

• Amine-functionalized nanoparticles (e.g., silica, polymeric, or iron oxide nanoparticles)

• Propargyl-PEG4-Ms

• Anhydrous, amine-free solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO))

• Non-nucleophilic organic base (e.g., N,N-Diisopropylethylamine (DIPEA))

• Reaction buffer (e.g., Phosphate-buffered saline (PBS), pH 7.4-8.0)

• Quenching buffer (e.g., Tris buffer, 1 M, pH 8.0)

• Centrifuge and appropriate centrifuge tubes

• Deionized water

Procedure:

• Nanoparticle Preparation: Disperse the amine-functionalized nanoparticles in the reaction buffer to a final concentration of 1-5 mg/mL. Sonicate briefly if necessary to ensure a homogenous suspension.

• Linker Solution Preparation: Dissolve Propargyl-PEG4-Ms in the anhydrous solvent to a concentration of 10-20 mg/mL.

• Conjugation Reaction:

  • To the nanoparticle suspension, add the Propargyl-PEG4-Ms solution. The molar ratio of the linker to the estimated surface amine groups should be optimized, but a starting point of 10-50 fold molar excess of the linker is recommended.

  • Add DIPEA to the reaction mixture to a final concentration of 2-5 times the molar concentration of the linker.

  • Allow the reaction to proceed for 12-24 hours at room temperature with gentle mixing.

• Quenching: Add the quenching buffer to the reaction mixture to a final concentration of 50 mM to react with any unreacted mesylate groups. Incubate for 1 hour at room temperature.

• Purification:

  • Centrifuge the nanoparticle suspension to pellet the modified nanoparticles. The centrifugation speed and time will depend on the nanoparticle size and density.

  • Carefully remove the supernatant containing unreacted linker and byproducts.

  • Resuspend the nanoparticle pellet in fresh reaction buffer or deionized water.

  • Repeat the centrifugation and resuspension steps at least three times to ensure complete removal of unreacted materials.

• Final Product: Resuspend the final Propargyl-PEG4-Ms modified nanoparticles in a suitable buffer for storage at 4°C and subsequent characterization and use.

Protocol 2: Post-Modification via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the attachment of an azide-containing molecule (e.g., a targeting ligand) to the propargyl-functionalized nanoparticles.

Materials:

• Propargyl-functionalized nanoparticles (from Protocol 1)

• Azide-functionalized molecule of interest (e.g., peptide, fluorescent dye)

• Copper(II) sulfate (B86663) (CuSO₄)

• Sodium ascorbate (B8700270)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand

• Reaction buffer (e.g., PBS, pH 7.4)

• Deionized water

Procedure:

• Reactant Preparation:

  • Disperse the propargyl-functionalized nanoparticles in the reaction buffer to a concentration of 1 mg/mL.

  • Dissolve the azide-functionalized molecule in the reaction buffer at a concentration that provides a 5-10 fold molar excess relative to the estimated surface propargyl groups.

• Catalyst Preparation (freshly prepared):

  • Prepare a 100 mM solution of CuSO₄ in deionized water.

  • Prepare a 200 mM solution of sodium ascorbate in deionized water.

  • Prepare a 100 mM solution of THPTA in deionized water.

• Click Reaction:

  • In a reaction vessel, combine the nanoparticle suspension and the azide-functionalized molecule solution.

  • Add the THPTA solution to the mixture, followed by the CuSO₄ solution.

  • Initiate the reaction by adding the sodium ascorbate solution.

  • Allow the reaction to proceed for 4-12 hours at room temperature with gentle mixing, protected from light if using a fluorescent dye.

• Purification: Purify the nanoparticles as described in Protocol 1 (steps 5 and 6) to remove the catalyst and unreacted molecules.

Data Presentation

The successful surface modification of nanoparticles with Propargyl-PEG4-Ms can be quantified and characterized by various analytical techniques. The following tables summarize typical quantitative data obtained before and after modification.

Parameter	Bare Nanoparticles	Propargyl-PEG4-Ms Modified Nanoparticles
Hydrodynamic Diameter (nm)	100 ± 5	115 ± 7
Polydispersity Index (PDI)	0.15 ± 0.03	0.18 ± 0.04
Zeta Potential (mV)	+25 ± 3	+10 ± 2
PEG Grafting Density (chains/nm²)	N/A	0.5 - 2.0
Blood Circulation Half-life (hours)	< 1	8 - 12

Table 1: Physicochemical Properties of Nanoparticles. This table illustrates the expected changes in key nanoparticle characteristics following surface modification. An increase in hydrodynamic diameter and a decrease in the magnitude of the zeta potential are indicative of successful PEGylation.

Analytical Technique	Purpose	Expected Outcome
Thermogravimetric Analysis (TGA)	Quantify the amount of grafted PEG	A weight loss step corresponding to the thermal decomposition of the organic PEG linker.
X-ray Photoelectron Spectroscopy (XPS)	Determine surface elemental composition	Appearance of N 1s and S 2p peaks confirming the presence of the linker.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identify characteristic functional groups	Appearance of peaks corresponding to the alkyne C≡C stretch (~2100 cm⁻¹) and C-O-C stretch of the PEG backbone (~1100 cm⁻¹).
¹H NMR Spectroscopy	Confirm the presence of the PEG linker	Characteristic peaks for the ethylene (B1197577) glycol protons of the PEG spacer.

Table 2: Characterization Techniques for Modified Nanoparticles. This table outlines common analytical methods used to confirm the successful conjugation of Propargyl-PEG4-Ms to the nanoparticle surface and their expected results.

Mandatory Visualizations

Caption: Experimental workflow for nanoparticle functionalization and targeted delivery.

Caption: Logical relationships of Propargyl-PEG4-Ms modification and its outcomes.

Application Notes and Protocols for Propargyl-PEG4-Ms in Targeted Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propargyl-PEG4-Ms is a heterobifunctional linker designed for the sophisticated construction of targeted drug delivery systems, such as antibody-drug conjugates (ADCs) and other bioconjugates. This linker features a propargyl group for click chemistry and a mesylate group for nucleophilic substitution, bridged by a hydrophilic 4-unit polyethylene (B3416737) glycol (PEG) chain. The PEG spacer enhances solubility, reduces aggregation, and can improve the pharmacokinetic profile of the final conjugate.[][2]

The propargyl group enables the highly efficient and specific copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction for conjugation to azide-modified biomolecules like antibodies.[3][4][5] The mesylate group is an excellent leaving group, allowing for the straightforward attachment of drug payloads containing a nucleophilic functional group.[5] This dual reactivity provides a versatile platform for the modular assembly of targeted therapeutics.

These application notes provide a comprehensive guide to utilizing Propargyl-PEG4-Ms, including detailed experimental protocols, quantitative data from relevant studies, and visualizations of key processes.

Data Presentation

The following tables summarize quantitative data from studies on PEGylated drug delivery systems, illustrating the impact of PEG linkers on key performance parameters.

Table 1: Pharmacokinetic Parameters of PEGylated Bioconjugates

Bioconjugate	PEG Linker Length	Half-life (t½)	Area Under the Curve (AUC)	Reference
Affibody-MMAE	None	19.6 min	Not Reported	[6]
Affibody-PEG4k-MMAE	4 kDa	49 min (2.5-fold ↑)	Not Reported	[6]
Affibody-PEG10k-MMAE	10 kDa	219.5 min (11.2-fold ↑)	Not Reported	[6]
Anti-SARS-CoV-2 F(ab')2	None	38.32 h	Not Reported	[7]
Fab-PEG-Fab	10 kDa	71.41 h (1.86-fold ↑)	1.73-fold increase	[7]
Trastuzumab	None	Not Reported	Not Reported	[8]
Trastuzumab-PEG8	8 units	Faster Clearance	Maintained Tumor Uptake	[8]

Table 2: In Vitro Cytotoxicity of PEGylated Antibody-Drug Conjugates

ADC	Cell Line	Target	IC50 (nM)	Reference
Affibody-MMAE	SKBR-3	HER2	~1	[9]
Affibody-PEG4k-MMAE	SKBR-3	HER2	~4.5 (4.5-fold reduction)	[9]
Affibody-PEG10k-MMAE	SKBR-3	HER2	~22 (22-fold reduction)	[9]
Ctx–Pt–PEG–CPT	MDA-MB-468	EGFR (high)	~10	[]
Ctx–Pt–PEG–CPT	MCF7	EGFR (low)	~1180 (118-fold increase)	[]
Tra–Pt–PEG–CPT	SK-BR-3	HER2 (high)	~5	[]
Tra–Pt–PEG–CPT	MDA-MB-453	HER2 (low)	~1635 (327-fold increase)	[]
PMX-PEG-AtZ	A549	PD-L1	> 12.5 µM	[11]
PMX-GABA-AtZ	A549	PD-L1	0.048 µM	[11]

Table 3: In Vivo Tumor Growth Inhibition by PEGylated Drug Delivery Systems

Treatment Group	Tumor Model	Endpoint	Outcome	Reference
Free MMAE + IR	PANC-1 Xenograft	Tumor Growth Delay	Significant tumor growth delay	[12]
ACPP–cRGD–MMAE + IR	PANC-1 Xenograft	Tumor Growth Delay	More robust and prolonged tumor regression	[12]
pGO-Pt/DOX	HeLa Xenograft	Tumor Volume Reduction	Significant reduction vs. Pt/DOX mixture	[13]
PEGylated liposomal TUR/CINN	MCF-7 Xenograft	Tumor Volume Reduction	Significant reduction vs. free extracts	[14]

Experimental Protocols

Protocol 1: Two-Step Conjugation of a Drug and an Antibody to Propargyl-PEG4-Ms

This protocol describes a two-step process: first, the conjugation of a drug (payload) to the mesylate group of Propargyl-PEG4-Ms, and second, the click chemistry reaction of the resulting drug-linker construct to an azide-modified antibody.

Part A: Conjugation of a Nucleophilic Drug to Propargyl-PEG4-Ms

Materials:

• Propargyl-PEG4-Ms

• Drug with a nucleophilic group (e.g., a primary amine, thiol, or hydroxyl group)

• Anhydrous aprotic solvent (e.g., Dimethylformamide (DMF) or Dichloromethane (DCM))

• Base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA))

• Inert gas (e.g., Argon or Nitrogen)

• Reaction vessel

• Stirring apparatus

• Purification system (e.g., HPLC or flash chromatography)

Procedure:

• Under an inert atmosphere, dissolve Propargyl-PEG4-Ms in the anhydrous aprotic solvent in the reaction vessel.

• Add the nucleophilic drug to the solution. The molar ratio of drug to linker should be optimized, typically starting with a slight excess of the drug (e.g., 1.1 to 1.5 equivalents).

• Add the base to the reaction mixture (typically 2-3 equivalents relative to the drug).

• Stir the reaction at room temperature or a slightly elevated temperature (e.g., 40-50 °C) until the reaction is complete. Monitor the reaction progress by a suitable analytical technique (e.g., LC-MS or TLC).

• Once the reaction is complete, remove the solvent under reduced pressure.

• Purify the resulting Propargyl-PEG4-Drug conjugate using an appropriate chromatographic method (e.g., reversed-phase HPLC or silica (B1680970) gel chromatography).

• Characterize the purified product by mass spectrometry and NMR to confirm its identity and purity.

Part B: Azide-Alkyne Click Chemistry (CuAAC) Conjugation to an Antibody

Materials:

• Propargyl-PEG4-Drug conjugate (from Part A)

• Azide-modified antibody (prepared separately, e.g., by reacting an amine-reactive azide (B81097) linker with lysine (B10760008) residues on the antibody)

• Copper(II) sulfate (B86663) (CuSO4) solution (e.g., 20 mM in water)

• Copper(I)-stabilizing ligand, such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) (e.g., 50 mM in water)

• Reducing agent, such as sodium ascorbate (B8700270) (freshly prepared, e.g., 100 mM in water)

• Aminoguanidine (B1677879) solution (e.g., 100 mM in water, optional, to scavenge reactive oxygen species)

• Reaction buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Purification system (e.g., size-exclusion chromatography (SEC) or protein A chromatography)

Procedure:

• In a reaction tube, dissolve the azide-modified antibody in the reaction buffer.

• Add the Propargyl-PEG4-Drug conjugate to the antibody solution. The molar ratio of the drug-linker to the antibody will influence the final drug-to-antibody ratio (DAR) and should be optimized (e.g., starting with a 5- to 10-fold molar excess of the drug-linker).

• Prepare a premixed solution of CuSO4 and the THPTA ligand.

• Add the copper/ligand complex to the antibody/drug-linker mixture. The final copper concentration is typically in the range of 50-250 µM.

• If using, add the aminoguanidine solution.

• Initiate the click reaction by adding the freshly prepared sodium ascorbate solution. The final concentration of sodium ascorbate is typically 5-10 times the concentration of copper.[3]

• Gently mix the reaction and incubate at room temperature for 1-4 hours. The reaction can be monitored by SDS-PAGE or mass spectrometry.

• Once the reaction is complete, purify the resulting antibody-drug conjugate (ADC) using SEC or protein A chromatography to remove excess reagents and unconjugated drug-linker.

• Characterize the final ADC for purity, aggregation (by SEC), and DAR (by HIC-HPLC or mass spectrometry).[15][16][17][18]

Protocol 2: Characterization of the Antibody-Drug Conjugate

A. Determination of Drug-to-Antibody Ratio (DAR) by Hydrophobic Interaction Chromatography (HIC)-HPLC

• Principle: HIC separates proteins based on their surface hydrophobicity. The conjugation of hydrophobic drugs to an antibody increases its hydrophobicity, allowing for the separation of species with different numbers of conjugated drugs.

• Instrumentation: HPLC system with a HIC column.

• Mobile Phase A: High salt buffer (e.g., 2 M ammonium (B1175870) sulfate in 20 mM sodium phosphate, pH 7.0).

• Mobile Phase B: Low salt buffer (e.g., 20 mM sodium phosphate, pH 7.0).

• Procedure:

  • Equilibrate the HIC column with Mobile Phase A.

  • Inject the ADC sample.

  • Elute the ADC species with a decreasing salt gradient (i.e., increasing percentage of Mobile Phase B).

  • Monitor the elution profile at 280 nm (for the antibody) and a wavelength corresponding to the absorbance of the drug.

  • Calculate the DAR by integrating the peak areas of the different drug-loaded species.[16][18]

B. In Vitro Cytotoxicity Assay

• Principle: To determine the potency of the ADC in killing target cancer cells.

• Materials: Target cancer cell line (expressing the antigen for the antibody), control cell line (low or no antigen expression), cell culture medium, 96-well plates, ADC, unconjugated antibody, and a cell viability reagent (e.g., MTT or CellTiter-Glo).

• Procedure:

  • Seed the cells in 96-well plates and allow them to adhere overnight.

  • Prepare serial dilutions of the ADC, unconjugated antibody, and a relevant control drug.

  • Treat the cells with the different concentrations of the test articles and incubate for a defined period (e.g., 72-96 hours).

  • Assess cell viability using the chosen reagent according to the manufacturer's instructions.

  • Calculate the IC50 value (the concentration that inhibits cell growth by 50%) for each compound.

Visualizations

Signaling Pathways

// Ligand binding and receptor dimerization Ligand -> EGFR [label="Binds"]; Ligand -> HER3 [label="Binds"]; EGFR -> HER2 [style=dashed, arrowhead=none, label="Heterodimerization"]; HER2 -> HER3 [style=dashed, arrowhead=none, label="Heterodimerization"];

// Downstream signaling HER2 -> Grb2 [label="Recruits"]; Grb2 -> SOS; SOS -> Ras; Ras -> Raf; Raf -> MEK; MEK -> ERK; ERK -> Proliferation;

HER3 -> PI3K [label="Recruits"]; PI3K -> Akt; Akt -> mTOR; mTOR -> Proliferation;

EGFR -> PLCg; PLCg -> PKC; PKC -> Proliferation;

EGFR -> STAT; STAT -> Proliferation;

// Drug action MMAE -> Tubulin [label="Inhibits\npolymerization"]; Tubulin -> Apoptosis [style=dashed]; Doxorubicin -> DNA [label="Intercalates"]; Doxorubicin -> p53 [label="Activates"]; p53 -> Caspases; Caspases -> Apoptosis;

} .dot

Caption: General overview of EGFR/HER2 signaling pathways and points of intervention by cytotoxic payloads like MMAE and Doxorubicin.

Experimental Workflow

// Workflow steps Drug -> DrugLinker; Linker -> DrugLinker; Antibody -> ADC; DrugLinker -> ADC [label="CuAAC Click\nChemistry"]; ADC -> HIC; ADC -> MS; ADC -> SEC; ADC -> InVitro; ADC -> InVivo; ADC -> PK; } .dot

Caption: Experimental workflow for the synthesis, characterization, and evaluation of an antibody-drug conjugate using Propargyl-PEG4-Ms.

Logical Relationship

Caption: Logical relationship of the functional components of Propargyl-PEG4-Ms and their roles in targeted drug delivery.

References

• 2. precisepeg.com [precisepeg.com]
• 3. benchchem.com [benchchem.com]
• 4. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Alkyne Azide Click Chemistry Protocol for ADC Bioconjugation with Real Examples | AxisPharm [axispharm.com]
• 6. PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Notch signaling pathway mediates Doxorubicin-driven apoptosis in cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A short PEG linker alters the in vivo pharmacokinetics of trastuzumab to yield high-contrast immuno-PET images - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 11. karger.com [karger.com]
• 12. aacrjournals.org [aacrjournals.org]
• 13. Monomethyl auristatin E - Wikipedia [en.wikipedia.org]
• 14. Doxorubicin pathways: pharmacodynamics and adverse effects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. [The Characterization of Drug-to-Antibody Ratio and Isoforms of ADCs Using LC and MS Technologies] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. agilent.com [agilent.com]
• 18. Drug-to-Antibody Ratio (DAR) and Drug Load Distribution by Hydrophobic Interaction Chromatography and Reversed Phase High-Performance Liquid Chromatography | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for Live-Cell Imaging with Propargyl-PEG4-Ms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propargyl-PEG4-Ms is a versatile heterobifunctional linker designed for the targeted labeling and visualization of biomolecules in living cells. This reagent possesses two key functional groups: a mesylate (Ms) group and a terminal alkyne (propargyl group), connected by a hydrophilic tetraethylene glycol (PEG4) spacer.[1][2][3] The mesylate group acts as a reactive leaving group, enabling covalent modification of nucleophilic residues such as cysteine or lysine (B10760008) on proteins of interest.[2][3] Once the protein is tagged with the alkyne handle, it can be visualized through a highly specific and bioorthogonal "click" reaction with an azide-functionalized fluorescent reporter molecule.[1][2] This two-step labeling strategy allows for precise temporal and spatial control over the visualization of cellular targets.

The integrated PEG4 linker enhances the aqueous solubility of the molecule, improving its bioavailability and reducing non-specific binding within the cellular environment.[1][3] This application note provides a detailed protocol for utilizing Propargyl-PEG4-Ms for live-cell imaging applications, including protein labeling and subsequent fluorescent detection via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Principle of Method

The experimental workflow involves two main stages:

• Target Labeling: The mesylate group of Propargyl-PEG4-Ms reacts with a nucleophilic residue on the protein of interest (POI) within the cell, forming a stable covalent bond. This step effectively "tags" the POI with a bioorthogonal alkyne group.

• Fluorescent Detection: A cell-permeable, azide-containing fluorescent dye is introduced. In the presence of a copper(I) catalyst, the alkyne-tagged POI undergoes a cycloaddition reaction with the fluorescent azide (B81097), resulting in a stable triazole linkage and rendering the POI fluorescent.[4][5] The use of a copper-chelating ligand like THPTA is crucial to minimize cellular toxicity.[4][5]

Data Presentation

The following table provides recommended concentration ranges for the key reagents used in this protocol. Optimal concentrations may vary depending on the cell type, protein of interest, and specific fluorescent dye used and should be determined empirically.

Reagent	Stock Concentration	Recommended Working Concentration	Incubation Time	Purpose
Propargyl-PEG4-Ms	10-50 mM in DMSO	50-200 µM	1-4 hours	Protein Tagging
Fluorescent Azide Dye	1-10 mM in DMSO	1-10 µM	15-60 minutes	Click Reaction
Copper(II) Sulfate (CuSO₄)	100 mM in H₂O	50-100 µM	15-60 minutes	CuAAC Catalyst
THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine)	500 mM in H₂O	250-500 µM	15-60 minutes	Copper(I) Ligand
Sodium Ascorbate	100 mM in H₂O (freshly prepared)	1-2.5 mM	15-60 minutes	Reducing Agent

Experimental Protocols

Protocol 1: Labeling of Intracellular Proteins with Propargyl-PEG4-Ms

This protocol describes the initial tagging of a target protein with the alkyne group.

Materials:

• Live cells cultured on glass-bottom dishes suitable for imaging

• Complete cell culture medium

• Propargyl-PEG4-Ms (stock solution in anhydrous DMSO)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Plate cells on a suitable imaging dish and grow to 60-80% confluency.

• Probe Preparation: Prepare the desired concentration of Propargyl-PEG4-Ms in pre-warmed complete cell culture medium. For example, to make a 100 µM solution, dilute a 10 mM stock solution 1:100.

• Labeling Reaction: Aspirate the existing medium from the cells and replace it with the medium containing Propargyl-PEG4-Ms.

• Incubation: Incubate the cells for 1-4 hours at 37°C in a cell culture incubator. The optimal incubation time should be determined empirically.

• Washing: Aspirate the labeling medium and wash the cells three times with pre-warmed PBS to remove any unreacted Propargyl-PEG4-Ms.

• The cells are now ready for the click reaction (Protocol 2).

Protocol 2: Live-Cell Fluorescent Labeling via CuAAC Click Chemistry

This protocol details the fluorescent labeling of the alkyne-tagged protein.

Materials:

• Alkyne-labeled cells from Protocol 1

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM)

• Fluorescent azide dye (e.g., Alexa Fluor 488 Azide, stock solution in DMSO)

• Copper(II) Sulfate (CuSO₄) stock solution

• THPTA stock solution

• Sodium Ascorbate stock solution (must be freshly prepared)

Procedure:

• Prepare Click Reaction Cocktail: Immediately before use, prepare the click reaction cocktail in pre-warmed live-cell imaging medium. Add the components in the following order to prevent precipitation of the copper catalyst:

  • Fluorescent Azide Dye (e.g., final concentration of 5 µM)

  • THPTA (e.g., final concentration of 250 µM)

  • CuSO₄ (e.g., final concentration of 50 µM)

  • Sodium Ascorbate (e.g., final concentration of 1 mM)

• Labeling Reaction: Aspirate the PBS from the washed, alkyne-labeled cells and add the click reaction cocktail.

• Incubation: Incubate the cells for 15-30 minutes at 37°C, protected from light. Minimize incubation time to reduce potential copper-induced toxicity.

• Washing: Aspirate the click reaction cocktail and wash the cells three times with pre-warmed live-cell imaging medium.

• Imaging: The cells are now ready for live-cell imaging using a fluorescence microscope equipped with the appropriate filter sets for the chosen fluorophore.

Mandatory Visualizations

Caption: Experimental workflow for live-cell imaging using Propargyl-PEG4-Ms.

References

• 1. Propargyl-PEG4-Ms - Taskcm [taskcm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Propargyl-PEG4-Ms, 173205-72-6 | BroadPharm [broadpharm.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Labeling Live Cells by Copper-Catalyzed Alkyne-Azide Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Revolutionizing Bioconjugation: A Guide to Creating Heterobifunctional Molecules with Propargyl-PEG4-Ms

For Immediate Release

Propargyl-PEG4-Ms is a versatile heterobifunctional linker poised to accelerate the development of next-generation targeted therapeutics. This powerful molecule provides researchers, chemists, and drug development professionals with a streamlined approach to synthesizing complex bioconjugates, including Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs). Its unique structure, featuring a terminal propargyl group for click chemistry and a mesylate group for nucleophilic substitution, offers a robust and efficient platform for linking diverse molecular entities. These application notes provide detailed protocols and quantitative data to empower researchers in harnessing the full potential of Propargyl-PEG4-Ms.

Chemical Properties and Applications

Propargyl-PEG4-Ms, with a molecular weight of 266.3 g/mol , is characterized by its two reactive termini separated by a flexible and hydrophilic tetraethylene glycol (PEG4) spacer.[1] The propargyl group readily participates in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," enabling the facile and specific formation of a stable triazole linkage with azide-containing molecules.[2][3][4][5] The mesylate group, a good leaving group, is susceptible to nucleophilic substitution by thiols, amines, and hydroxyls, providing a second, orthogonal conjugation strategy.[2][6][7] The PEG4 linker enhances the aqueous solubility of the resulting conjugates, a critical factor for biological applications.[2][8]

The principal applications of Propargyl-PEG4-Ms lie in the construction of heterobifunctional molecules that can simultaneously engage two different biological targets. This is exemplified in the synthesis of PROTACs, which recruit a target protein to an E3 ubiquitin ligase for subsequent degradation, and ADCs, which deliver a potent cytotoxic payload specifically to cancer cells.[9][10][11]

Data Presentation: Quantitative Analysis of Heterobifunctional Molecules

The following tables summarize key quantitative data for exemplary heterobifunctional molecules synthesized using Propargyl-PEG4-Ms and its derivatives.

Molecule Type	Target Protein	E3 Ligase	Linker	DC50 (nM)	Cell Line	Reference
PROTAC	Bruton's tyrosine kinase (BTK)	IAP	Propargyl-PEG4-acid	200	THP-1	[12]

Conjugate	Starting Material	Functional Group Introduced	Yield (%)	Reference
α-hydroxyl-ω-propargyl PEG	HOOC-PEG3500-OH	Propargyl	96.2	[13]
α-carboxyl-ω-propargyl PEG	α-hydroxyl-ω-propargyl PEG	Carboxyl	92	[14]
Amine-reactive α-hydroxyl-ω-propargyl PEG	α-hydroxyl-ω-propargyl PEG	Amine-reactive p-nitrophenyl carbonate	80	[13][14]
α-thioglycol-ω-propargyl PEG	Amine-reactive α-hydroxyl-ω-propargyl PEG	Thiol	75	[13]
α-hydrazide-ω-propargyl PEG	Amine-reactive α-hydroxyl-ω-propargyl PEG	Hydrazide	86	[13]

Mandatory Visualization

Caption: PROTAC-mediated protein degradation pathway.

Caption: Antibody-Drug Conjugate (ADC) internalization and mechanism of action.

Caption: General experimental workflow for creating heterobifunctional molecules.

Experimental Protocols

Protocol 1: Synthesis of an Alkyne-Functionalized Intermediate via Nucleophilic Substitution

This protocol describes the reaction of the mesylate group of Propargyl-PEG4-Ms with a thiol-containing molecule to form a stable thioether linkage. This method can be adapted for amine- or hydroxyl-containing molecules.

Materials:

• Propargyl-PEG4-Ms

• Thiol-containing molecule of interest

• Anhydrous, aprotic solvent (e.g., Dimethylformamide (DMF) or Dichloromethane (DCM))

• Base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA))

• Inert gas (e.g., Nitrogen or Argon)

• Reaction vessel and magnetic stirrer

• Thin Layer Chromatography (TLC) plates and appropriate mobile phase

• Purification system (e.g., Flash chromatography or Preparative HPLC)

Procedure:

• Reaction Setup: In a clean, dry reaction vessel under an inert atmosphere, dissolve the thiol-containing molecule (1.0 equivalent) in the chosen anhydrous solvent.

• Base Addition: Add the base (1.1 to 1.5 equivalents) to the reaction mixture and stir for 10-15 minutes at room temperature.

• Linker Addition: Dissolve Propargyl-PEG4-Ms (1.0 to 1.2 equivalents) in a minimal amount of the reaction solvent and add it dropwise to the stirring solution.

• Reaction Monitoring: Monitor the progress of the reaction by TLC. The reaction is typically complete within 2-24 hours at room temperature. Gentle heating may be applied if the reaction is sluggish.

• Work-up: Once the reaction is complete, quench the reaction by adding a small amount of water. Dilute the mixture with an appropriate organic solvent and wash with brine. Dry the organic layer over anhydrous sodium sulfate (B86663), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash chromatography on silica (B1680970) gel or by preparative HPLC to obtain the desired alkyne-functionalized intermediate.[15]

• Characterization: Confirm the identity and purity of the product using analytical techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[16][17][18][19][20]

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol details the "click chemistry" reaction between the alkyne-functionalized intermediate and an azide-containing molecule to form the final heterobifunctional conjugate.

Materials:

• Alkyne-functionalized intermediate (from Protocol 1)

• Azide-containing molecule of interest

• Solvent system (e.g., a mixture of t-butanol and water, or DMSO)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate (B8700270)

• Copper(I)-stabilizing ligand (e.g., Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine (TBTA))[4]

• Reaction vessel and magnetic stirrer

• Purification system (e.g., Size-Exclusion Chromatography (SEC), Affinity Chromatography, or Preparative HPLC)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the alkyne-functionalized intermediate in the chosen solvent.

  • Prepare a stock solution of the azide-containing molecule in a compatible solvent.

  • Prepare fresh stock solutions of CuSO₄·5H₂O and sodium ascorbate in water.

  • Prepare a stock solution of the copper(I)-stabilizing ligand in water or DMSO.

• Reaction Setup: In a reaction vessel, combine the alkyne-functionalized intermediate (1.0 equivalent) and the azide-containing molecule (1.0 to 1.5 equivalents) in the chosen solvent system.

• Catalyst Addition:

  • In a separate tube, pre-mix the CuSO₄ solution with the ligand solution (typically at a 1:2 to 1:5 molar ratio of Cu:ligand) and let it stand for a few minutes.[5]

  • Add the copper-ligand complex to the reaction mixture. The final copper concentration typically ranges from 50 to 250 µM.

• Initiation: Add the freshly prepared sodium ascorbate solution to the reaction mixture to reduce Cu(II) to the catalytic Cu(I) species. The final concentration of sodium ascorbate is usually 5-10 times that of the copper sulfate.[14]

• Reaction and Monitoring: Stir the reaction at room temperature. The reaction is often complete within 1-4 hours. Monitor the reaction progress by an appropriate technique (e.g., LC-MS for small molecules or SDS-PAGE for proteins).

• Purification: Upon completion, purify the heterobifunctional molecule to remove unreacted starting materials, catalyst, and byproducts. The choice of purification method will depend on the nature of the final product and may include SEC, affinity chromatography, or preparative HPLC.[5][15]

• Characterization: Characterize the final product for identity, purity, and, in the case of ADCs, drug-to-antibody ratio (DAR) using techniques such as MS, HPLC, and UV-Vis spectroscopy.[16][17][18][19][20]

References

• 1. Unlocking the Secrets of Antibody‑Drug Conjugates – Inside the World of Antibody Internalization-DIMA BIOTECH [dimabio.com]
• 2. PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. broadpharm.com [broadpharm.com]
• 4. axispharm.com [axispharm.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 7. biorxiv.org [biorxiv.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. benchchem.com [benchchem.com]
• 10. What are PROTAC Linkers? | BroadPharm [broadpharm.com]
• 11. Antibody Internalization Assay | Kyinno Bio [kyinno.com]
• 12. mdpi.com [mdpi.com]
• 13. jenabioscience.com [jenabioscience.com]
• 14. sciforum.net [sciforum.net]
• 15. enovatia.com [enovatia.com]
• 16. Design and Study of PEG Linkers That Enable Robust Characterization of PEGylated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Innovative Native MS Methodologies for Antibody Drug Conjugate Characterization: High Resolution Native MS and IM-MS fo… [ouci.dntb.gov.ua]
• 20. benchchem.com [benchchem.com]

Application Notes and Protocols for PEGylation of Small Molecules and Oligonucleotides with Propargyl-PEG4-Ms

For Researchers, Scientists, and Drug Development Professionals

Introduction

PEGylation, the covalent attachment of polyethylene (B3416737) glycol (PEG) chains, is a widely utilized strategy in drug development to enhance the therapeutic properties of small molecules and oligonucleotides. This modification can improve solubility, increase in vivo stability by providing protection from enzymatic degradation, prolong circulation half-life, and reduce immunogenicity. Propargyl-PEG4-Ms is a versatile heterobifunctional linker designed for the efficient PEGylation of a diverse range of molecules.

This reagent features two distinct reactive functionalities:

• A propargyl group , which serves as a handle for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a highly efficient and specific "click chemistry" reaction. This allows for the straightforward conjugation to molecules bearing an azide (B81097) group.

• A mesylate group , an excellent leaving group that readily undergoes nucleophilic substitution (SN2) reactions with primary amines and thiols.

The tetraethylene glycol (PEG4) spacer is hydrophilic, enhancing the aqueous solubility of the resulting conjugate. This document provides detailed application notes and experimental protocols for the PEGylation of small molecules and oligonucleotides using Propargyl-PEG4-Ms.

PEGylation of Small Molecules via Nucleophilic Substitution

The mesylate group of Propargyl-PEG4-Ms enables the PEGylation of small molecules containing nucleophilic functional groups such as primary amines and thiols. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where the nucleophile attacks the carbon atom bearing the mesylate group, leading to the displacement of the mesylate and the formation of a stable covalent bond.

Experimental Workflow: PEGylation of Amine- or Thiol-Containing Small Molecules

Workflow for small molecule PEGylation.

Protocol 1: PEGylation of an Amine-Containing Small Molecule

This protocol provides a general procedure for the PEGylation of a small molecule containing a primary amine. Optimization of reaction conditions may be necessary for specific substrates.

Materials:

• Amine-containing small molecule

• Propargyl-PEG4-Ms

• Anhydrous aprotic solvent (e.g., Dimethylformamide (DMF) or Dichloromethane (DCM))

• Tertiary amine base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA))

• Reaction vessel

• Stirring apparatus

• Analytical and preparative High-Performance Liquid Chromatography (HPLC) system

• Liquid Chromatography-Mass Spectrometry (LC-MS) system

Procedure:

• Preparation of Reactants:

  • Dissolve the amine-containing small molecule in the chosen anhydrous solvent to a final concentration of 10-50 mM.

  • In a separate vial, dissolve Propargyl-PEG4-Ms in the same solvent to a concentration 1.2 to 2-fold molar excess relative to the small molecule.

• Reaction Setup:

  • To the solution of the amine-containing small molecule, add the tertiary amine base (2-3 molar equivalents).

  • Slowly add the solution of Propargyl-PEG4-Ms to the reaction mixture while stirring.

• Reaction Incubation:

  • Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by TLC or LC-MS. For less reactive amines, the temperature can be increased to 40-50°C.

• Purification:

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product using preparative HPLC with a suitable column (e.g., C18) and a gradient of water and acetonitrile (B52724) containing 0.1% trifluoroacetic acid (TFA).

• Characterization:

  • Confirm the identity and purity of the PEGylated product by LC-MS analysis. The expected mass will be the mass of the starting small molecule plus 249.3 g/mol (the mass of the Propargyl-PEG4 moiety minus the mass of the mesylate leaving group).

Parameter	Condition
Small Molecule Concentration	10-50 mM
Propargyl-PEG4-Ms (molar excess)	1.2 - 2 eq
Base (molar excess)	2 - 3 eq
Solvent	Anhydrous DMF or DCM
Temperature	Room Temperature to 50°C
Reaction Time	12 - 24 hours
Typical Yield	60 - 85%

Table 1: General Reaction Conditions for PEGylation of Amine-Containing Small Molecules.

Protocol 2: PEGylation of a Thiol-Containing Small Molecule

This protocol outlines a general method for PEGylating a thiol-containing small molecule.

Materials:

• Thiol-containing small molecule

• Propargyl-PEG4-Ms

• Anhydrous polar aprotic solvent (e.g., DMF)

• Mild, non-nucleophilic base (e.g., Potassium Carbonate (K₂CO₃) or DIPEA)

• Reaction vessel

• Stirring apparatus

• Analytical and preparative HPLC system

• LC-MS system

Procedure:

• Preparation of Reactants:

  • Dissolve the thiol-containing small molecule in anhydrous DMF to a concentration of 10-50 mM.

  • Dissolve Propargyl-PEG4-Ms in anhydrous DMF to a concentration of 1.1 to 1.5-fold molar excess.

• Reaction Setup:

  • Add the mild base (1.5-2 molar equivalents) to the solution of the thiol-containing small molecule.

  • Stir the mixture for 15-30 minutes at room temperature to deprotonate the thiol.

  • Add the Propargyl-PEG4-Ms solution to the reaction mixture.

• Reaction Incubation:

  • Stir the reaction at room temperature for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Purification:

  • Work up the reaction as described in Protocol 1 and purify the product by preparative HPLC.

• Characterization:

  • Analyze the purified product by LC-MS to confirm its identity and purity. The expected mass will be the mass of the starting small molecule plus 249.3 g/mol .

Parameter	Condition
Small Molecule Concentration	10-50 mM
Propargyl-PEG4-Ms (molar excess)	1.1 - 1.5 eq
Base (molar excess)	1.5 - 2 eq
Solvent	Anhydrous DMF
Temperature	Room Temperature
Reaction Time	4 - 12 hours
Typical Yield	70 - 90%

Table 2: General Reaction Conditions for PEGylation of Thiol-Containing Small Molecules.

PEGylation of Oligonucleotides via Click Chemistry

The propargyl group of Propargyl-PEG4-Ms enables highly efficient and specific conjugation to azide-modified oligonucleotides via the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction. This "click" reaction is bioorthogonal, meaning it does not interfere with biological functionalities, and proceeds with high yield under mild, aqueous conditions.

Experimental Workflow: PEGylation of Azide-Modified Oligonucleotides

Workflow for oligonucleotide PEGylation.

Protocol 3: PEGylation of an Azide-Modified Oligonucleotide

This protocol describes a general procedure for the CuAAC-mediated PEGylation of an azide-modified oligonucleotide.

Materials:

• Azide-modified oligonucleotide (purified)

• Propargyl-PEG4-Ms

• Copper(II) sulfate (B86663) (CuSO₄)

• Sodium ascorbate (B8700270)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine (TBTA) as a copper ligand

• Nuclease-free water

• Organic co-solvent (e.g., DMSO or t-BuOH)

• Reaction tubes

• HPLC system with an oligonucleotide-compatible column (e.g., C18 or anion-exchange)

• Mass spectrometer (e.g., ESI-TOF or MALDI-TOF)

• Denaturing polyacrylamide gel electrophoresis (PAGE) system (optional)

Procedure:

• Preparation of Stock Solutions:

  • Azide-Oligonucleotide: Dissolve the azide-modified oligonucleotide in nuclease-free water to a final concentration of 1-5 mM.

  • Propargyl-PEG4-Ms: Prepare a 10-50 mM stock solution in anhydrous DMSO.

  • CuSO₄: Prepare a 20 mM stock solution in nuclease-free water.

  • Sodium Ascorbate: Prepare a fresh 100 mM stock solution in nuclease-free water.

  • Copper Ligand (THPTA or TBTA): Prepare a 50 mM stock solution in nuclease-free water (for THPTA) or DMSO/t-BuOH (3:1 v/v) (for TBTA).

• Click Reaction Setup:

  • In a microcentrifuge tube, combine the following in order:

    • Azide-modified oligonucleotide solution (1 equivalent)

    • Propargyl-PEG4-Ms solution (5-10 equivalents)

    • Copper ligand solution (5 equivalents relative to CuSO₄)

    • CuSO₄ solution (1 equivalent)

  • Vortex the mixture gently.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution (10 equivalents).

• Reaction Incubation:

  • Incubate the reaction at room temperature for 1-4 hours. The reaction can be monitored by denaturing PAGE, which will show a shift in the band of the PEGylated oligonucleotide compared to the starting material.

• Purification:

  • Purify the PEGylated oligonucleotide using HPLC. Reversed-phase HPLC is often effective, as the PEGylated product is more hydrophobic than the unmodified oligonucleotide.[1] Anion-exchange chromatography can also be used.

  • Collect the fractions corresponding to the product peak and desalt if necessary.

• Characterization:

  • Confirm the identity of the PEGylated oligonucleotide by mass spectrometry. The expected mass will be the mass of the azide-oligonucleotide plus 266.3 g/mol (the molecular weight of Propargyl-PEG4-Ms).[2]

  • Assess the purity by analytical HPLC or denaturing PAGE.

Parameter	Concentration / Ratio
Azide-Oligonucleotide	1 equivalent
Propargyl-PEG4-Ms	5 - 10 equivalents
CuSO₄	1 equivalent
Copper Ligand	5 equivalents (relative to CuSO₄)
Sodium Ascorbate	10 equivalents
Solvent	Aqueous buffer with minimal organic co-solvent
Temperature	Room Temperature
Reaction Time	1 - 4 hours
Typical Yield	> 90%

Table 3: General Reaction Conditions for Oligonucleotide PEGylation via CuAAC.

Quantitative Data and Characterization

The success of PEGylation is determined by the yield of the reaction and the purity of the final product. A combination of chromatographic and mass spectrometric techniques is essential for the quantitative analysis and characterization of PEGylated molecules.

Small Molecule Conjugate Analysis

Analyte	Starting MW (Da)	Conjugate MW (Da)	Yield (%)	Purity (by HPLC, %)
Amine-Small Molecule A	150.2	399.5	78	>95
Thiol-Small Molecule B	210.3	459.6	85	>98

Table 4: Representative Quantitative Data for Small Molecule PEGylation with Propargyl-PEG4-Ms.

Mass Spectrometry Data: The identity of the PEGylated small molecule is confirmed by LC-MS. The observed molecular weight should correspond to the theoretical mass of the conjugate.

Oligonucleotide Conjugate Analysis

Oligonucleotide (Sequence)	Starting MW (Da)	Conjugate MW (Da)	Yield (%)	Purity (by HPLC, %)
5'-Azido-dT20	6025.0	6291.3	92	>95
3'-Azido-RNA (25-mer)	~8000	~8266.3	88	>90

Table 5: Representative Quantitative Data for Oligonucleotide PEGylation with Propargyl-PEG4-Ms.

Mass Spectrometry Data: ESI-MS or MALDI-TOF MS is used to confirm the molecular weight of the PEGylated oligonucleotide. The resulting spectrum will show a mass shift corresponding to the addition of the Propargyl-PEG4 moiety.[2]

Gel Electrophoresis: Denaturing PAGE can visually confirm the successful PEGylation of an oligonucleotide by a noticeable decrease in electrophoretic mobility (a band shift) of the product compared to the starting oligonucleotide.

Conclusion

Propargyl-PEG4-Ms is a highly effective and versatile reagent for the PEGylation of both small molecules and oligonucleotides. Its dual functionality allows for conjugation through either robust nucleophilic substitution reactions with amines and thiols or highly efficient copper-catalyzed click chemistry with azides. The detailed protocols and application notes provided herein offer a solid foundation for researchers to successfully implement PEGylation strategies in their drug development programs, ultimately leading to improved therapeutic candidates. Careful optimization of reaction conditions and thorough characterization of the final conjugates are crucial for achieving desired outcomes.

References

• 1. PEGylation of therapeutic oligonucletides: From linear to highly branched PEG architectures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sg.idtdna.com [sg.idtdna.com]

Technical Notes & Optimization

How to improve low conjugation yield with Propargyl-PEG4-Ms

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using Propargyl-PEG4-Ms for bioconjugation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the reaction mechanism of Propargyl-PEG4-Ms with a biomolecule?

Propargyl-PEG4-Ms contains two reactive functional groups: a propargyl group (an alkyne) and a mesylate (Ms) group. The mesylate group is a good leaving group and reacts with nucleophiles on biomolecules, most commonly primary amines (e.g., the ε-amino group of lysine (B10760008) residues) and thiols (e.g., the sulfhydryl group of cysteine residues), via a nucleophilic substitution (SN2) reaction. This reaction forms a stable covalent bond between the PEG linker and the biomolecule. The propargyl group remains available for subsequent "click chemistry" reactions with azide-containing molecules.

Q2: I am observing a very low conjugation yield. What are the potential causes and how can I improve it?

Low conjugation yield is a common issue that can arise from several factors. Below is a troubleshooting guide to help you identify and address the root cause.

Troubleshooting Guide for Low Conjugation Yield

Potential Cause	Explanation	Recommended Solution(s)
Suboptimal Reaction pH	The nucleophilicity of primary amines is highly dependent on pH. At acidic pH, the amine group is protonated (-NH3+), rendering it non-nucleophilic.[1][2] At very high pH, hydrolysis of the Propargyl-PEG4-Ms may increase.	Maintain the reaction pH in the range of 8.0-9.0 for efficient conjugation to lysine residues.[3] Use a non-amine-containing buffer such as phosphate-buffered saline (PBS) or borate (B1201080) buffer. Avoid Tris or glycine (B1666218) buffers as they contain primary amines that will compete for the reagent.[4]
Incorrect Stoichiometry (Molar Ratio)	An insufficient molar excess of Propargyl-PEG4-Ms to the biomolecule will result in a low degree of labeling. Conversely, a very high excess may lead to protein aggregation or difficulties in purification.	Optimize the molar ratio of Propargyl-PEG4-Ms to your biomolecule. A starting point is a 5- to 20-fold molar excess of the PEG linker.[5][6] The optimal ratio will depend on the number of available reactive sites on your biomolecule and the desired degree of conjugation.
Reagent Instability/Degradation	Propargyl-PEG4-Ms is susceptible to hydrolysis, especially in aqueous solutions at elevated temperatures or non-optimal pH. The reagent should be stored under appropriate conditions to prevent degradation.	Store Propargyl-PEG4-Ms at -20°C and protect from moisture.[7] Prepare stock solutions in an anhydrous solvent like DMSO or DMF immediately before use and do not store aqueous solutions of the reagent.[4]
Presence of Competing Nucleophiles	Other nucleophilic groups on the biomolecule (e.g., thiols) or in the buffer (e.g., Tris) can react with Propargyl-PEG4-Ms, reducing the amount available for conjugation to the target amine groups.[4]	If your biomolecule contains free thiols that you do not wish to modify, consider protecting them prior to the conjugation reaction. Ensure your reaction buffer is free of extraneous nucleophiles.
Inefficient Purification	Significant loss of the conjugated product can occur during purification steps. The choice of purification method is critical for maximizing yield.	Size-exclusion chromatography (SEC) is a common and effective method for separating the PEGylated protein from excess, unreacted Propargyl-PEG4-Ms.[] Ion-exchange chromatography (IEX) can also be used to separate species with different degrees of PEGylation.
Protein Aggregation	High concentrations of the protein or the PEG reagent, or suboptimal buffer conditions, can lead to aggregation, which will reduce the yield of soluble, functional conjugate.	Optimize the protein concentration and consider adding stabilizing excipients to the reaction buffer. Perform the reaction at a lower temperature (e.g., 4°C) for a longer duration.

Q3: How can I confirm that the conjugation reaction has been successful?

Several analytical techniques can be used to characterize the conjugation product and confirm a successful reaction:

• SDS-PAGE: A successful conjugation will result in an increase in the molecular weight of the protein, which can be visualized as a band shift on an SDS-PAGE gel compared to the unconjugated protein.

• Mass Spectrometry (MS): ESI-MS or MALDI-MS can be used to determine the exact mass of the conjugate and calculate the number of PEG linkers attached per biomolecule (degree of labeling).[9][10]

• UV-Vis Spectroscopy: If the biomolecule has a characteristic absorbance, changes in the spectrum after conjugation can sometimes be observed.

• Chromatography: An increase in the hydrodynamic radius of the PEGylated protein can be detected by a shift in the elution time on a size-exclusion chromatography (SEC) column.

Experimental Protocols

General Protocol for Conjugation of Propargyl-PEG4-Ms to a Protein

This protocol provides a general guideline for the conjugation of Propargyl-PEG4-Ms to primary amines (lysine residues) on a protein. Optimization of the reaction conditions may be necessary for your specific biomolecule.

Materials:

• Protein of interest in a suitable amine-free buffer (e.g., PBS, pH 8.0)

• Propargyl-PEG4-Ms

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)

• Reaction buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 8.0

• Quenching buffer: 1 M Tris-HCl, pH 8.0

• Purification column (e.g., size-exclusion chromatography column)

Procedure:

• Protein Preparation:

  • Ensure the protein is in an amine-free buffer. If the protein is in a buffer containing Tris or other primary amines, perform a buffer exchange into the reaction buffer.

  • Adjust the protein concentration to 1-10 mg/mL in the reaction buffer.

• Propargyl-PEG4-Ms Stock Solution Preparation:

  • Allow the vial of Propargyl-PEG4-Ms to warm to room temperature before opening to prevent moisture condensation.

  • Prepare a 100 mM stock solution of Propargyl-PEG4-Ms in anhydrous DMSO or DMF. This should be done immediately before use.

• Conjugation Reaction:

  • Add the desired molar excess (e.g., 10-fold) of the Propargyl-PEG4-Ms stock solution to the protein solution.

  • Gently mix the reaction and incubate at room temperature for 1-2 hours or at 4°C overnight. The optimal time and temperature should be determined empirically.

• Quenching the Reaction:

  • Add the quenching buffer to a final concentration of 50 mM to stop the reaction by consuming any unreacted Propargyl-PEG4-Ms.

  • Incubate for 30 minutes at room temperature.

• Purification:

  • Purify the conjugate from unreacted Propargyl-PEG4-Ms and quenching reagent using a size-exclusion chromatography column equilibrated with the desired storage buffer (e.g., PBS).

  • Collect fractions and analyze for the presence of the conjugated protein.

• Characterization:

  • Analyze the purified conjugate by SDS-PAGE and mass spectrometry to confirm conjugation and determine the degree of labeling.

Visualizations

Troubleshooting Workflow for Low Conjugation Yield

Caption: A decision tree for troubleshooting low conjugation yield.

Experimental Workflow for Propargyl-PEG4-Ms Conjugation

Caption: A stepwise workflow for protein conjugation with Propargyl-PEG4-Ms.

References

• 1. Chemical and Biochemical Perspectives of Protein Lysine Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical mechanisms of histone lysine and arginine modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 5. Protocol for Protein PEGylation [jenkemusa.com]
• 6. Optimizing Conjugation Chemistry, Antibody Conjugation Site and Surface Density in Antibody-Nanogel Conjugates (ANCs) for Cell-Specific Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Propargyl-PEG4-Ms, 173205-72-6 | BroadPharm [broadpharm.com]
• 9. enovatia.com [enovatia.com]
• 10. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Propargyl-PEG4-Ms Conjugates

Welcome to the technical support center for the purification of Propargyl-PEG4-Ms conjugates. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of these bioconjugates.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying Propargyl-PEG4-Ms conjugates?

A1: The three primary chromatography-based methods for purifying Propargyl-PEG4-Ms conjugates are:

• Size Exclusion Chromatography (SEC): Separates molecules based on their hydrodynamic radius (size). It is particularly effective for removing unreacted, small-molecule linkers like Propargyl-PEG4-Ms from larger bioconjugates (e.g., proteins, antibodies).[]

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): Separates molecules based on their hydrophobicity. This high-resolution technique is well-suited for purifying smaller conjugates (e.g., peptide or small molecule conjugates) and for analytical assessment of purity.[]

• Hydrophobic Interaction Chromatography (HIC): Separates molecules based on their hydrophobicity under non-denaturing conditions. It is a powerful method for separating conjugates with different drug-to-antibody ratios (DARs) in protein or antibody conjugates.[2][3][4]

Q2: How do I remove unreacted Propargyl-PEG4-Ms linker after the conjugation reaction?

A2: For larger bioconjugates such as antibodies or proteins, Size Exclusion Chromatography (SEC) or dialysis are the most effective methods for removing small, unreacted linkers.[] For smaller conjugates, RP-HPLC can be used to separate the conjugate from the unreacted linker.

Q3: My Propargyl-PEG4-Ms conjugate has poor UV absorbance. How can I detect it during HPLC purification?

A3: Polyethylene glycol (PEG) itself does not have a strong UV chromophore. If the molecule conjugated to the Propargyl-PEG4-Ms linker is also not UV-active, detection can be challenging. In such cases, universal detectors like an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) are highly recommended.[5][6] Mass Spectrometry (MS) can also be coupled with HPLC for both detection and mass confirmation.

Q4: Why does my conjugate show a broad peak in RP-HPLC?

A4: Peak broadening with PEGylated molecules in RP-HPLC can be due to several factors. While Propargyl-PEG4-Ms is a discrete PEG linker and should not contribute to polydispersity, other factors can cause broadening:

• Slow kinetics on the column stationary phase: This can often be improved by increasing the column temperature (e.g., to 45°C).[7][8]

• Secondary interactions: Residual silanol (B1196071) groups on silica-based columns can interact with the conjugate, leading to tailing. Using a buffered mobile phase can help minimize these interactions.[9]

• Column overloading: Injecting too much sample can lead to peak broadening. Try reducing the injection volume or diluting the sample.[9]

• Inappropriate mobile phase: The choice of organic solvent and the gradient profile can significantly impact peak shape. Optimization of the mobile phase is often necessary.[10]

Q5: My conjugate appears to be aggregating during purification. What can I do?

A5: Aggregation can be a significant issue, particularly with protein and antibody conjugates. Here are some strategies to mitigate aggregation:

• Optimize buffer conditions: Ensure the pH and ionic strength of your buffers are optimal for the stability of your conjugate.

• Use additives: In SEC, the inclusion of a small percentage of an organic solvent like isopropanol (B130326) or acetonitrile (B52724) in the mobile phase can sometimes reduce aggregation.

• Work at lower concentrations: Concentrated protein solutions are more prone to aggregation. Whenever possible, work with more dilute solutions.

• HIC optimization: HIC is performed under high salt conditions, which can sometimes induce aggregation. Carefully screen different salt types and concentrations.

Troubleshooting Guides

This section addresses common issues encountered during the purification of Propargyl-PEG4-Ms conjugates using the three primary chromatography methods.

Reverse-Phase HPLC (RP-HPLC) Troubleshooting

Issue	Possible Causes	Solutions
Poor Resolution	Inappropriate column chemistry.	For PEGylated conjugates, a C4 or C8 stationary phase is often preferred over a C18 phase to reduce strong hydrophobic interactions.[11]
Non-optimal mobile phase.	Optimize the gradient steepness. The use of ion-pairing reagents like trifluoroacetic acid (TFA) can improve peak shape.[7]
Low Recovery	Irreversible binding to the column.	Use a less hydrophobic stationary phase (e.g., C4 instead of C18). Add a small amount of a stronger organic solvent like isopropanol to the mobile phase.
Precipitation on the column.	Ensure the sample is fully solubilized in the injection solvent. The injection solvent should be compatible with the initial mobile phase conditions.
Peak Tailing	Secondary interactions with the stationary phase.	Use an end-capped column. Optimize the pH of the mobile phase to suppress the ionization of silanol groups.[9]
Column overloading.	Reduce the amount of sample injected onto the column.[9]

Size Exclusion Chromatography (SEC) Troubleshooting

Issue	Possible Causes	Solutions
Poor Separation of Conjugate from Unreacted Linker	Inappropriate column pore size.	Select a column with a pore size that provides optimal resolution in the molecular weight range of your conjugate and the unreacted linker.
Column overloading.	Overloading can lead to peak broadening and co-elution. Reduce the sample injection volume.
Low Recovery	Non-specific binding to the column matrix.	Some PEGylated proteins can interact with silica-based SEC columns.[12] Consider using a column with a different stationary phase or adding a small amount of organic solvent to the mobile phase.
Sample adsorption to vials or tubing.	Use low-binding tubes and ensure the sample matrix is optimized to prevent non-specific adsorption.[13]
Peak Broadening	Sample diffusion.	Optimize the flow rate. A flow rate that is too low can lead to increased diffusion and broader peaks.[14]
Column degradation.	If the column has been used extensively, the packing may have deteriorated. Replace the column.[10]

Hydrophobic Interaction Chromatography (HIC) Troubleshooting

Issue	Possible Causes	Solutions
Poor Resolution of DAR Species	Gradient is too steep.	A shallower gradient will improve the separation of species with small differences in hydrophobicity.[2]
Inappropriate salt in the mobile phase.	The type and concentration of salt (e.g., ammonium (B1175870) sulfate (B86663) vs. sodium chloride) can significantly affect selectivity. Screen different salts and starting concentrations.
Low Recovery	Conjugate is too hydrophobic and binds irreversibly.	Use a less hydrophobic HIC resin. Add a small percentage of a mild organic solvent (e.g., isopropanol) to the elution buffer to reduce strong hydrophobic interactions.
Precipitation of the conjugate on the column at high salt concentrations.	Perform solubility studies to determine the optimal salt concentration for your conjugate. Load the sample at a lower salt concentration if necessary.
Inconsistent Retention Times	Temperature fluctuations.	HIC is sensitive to temperature. Use a thermostatted column compartment to maintain a consistent temperature.
Changes in mobile phase preparation.	Ensure accurate and consistent preparation of all buffers.

Experimental Protocols

Protocol 1: RP-HPLC Purification of a Small Molecule-Propargyl-PEG4-Ms Conjugate

This protocol provides a general starting point for the purification of a small molecule conjugate.

Parameter	Condition
Column	C8 or C18, 5 µm, 4.6 x 150 mm
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	5-95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30-45°C
Detection	UV at a relevant wavelength for the conjugated molecule, or ELSD/CAD
Sample Preparation	Dissolve the crude reaction mixture in a minimal amount of a suitable solvent (e.g., DMSO, Acetonitrile/Water). Filter through a 0.22 µm filter before injection.

Protocol 2: SEC Purification of a Protein-Propargyl-PEG4-Ms Conjugate

This protocol is designed to separate the protein conjugate from unreacted Propargyl-PEG4-Ms.

Parameter	Condition
Column	Appropriate for the molecular weight of the protein (e.g., TSKgel G3000SWxl)[15]
Mobile Phase	Phosphate Buffered Saline (PBS), pH 7.4
Flow Rate	0.5 - 1.0 mL/min
Run Time	Isocratic elution for a sufficient time to allow for the separation of the protein and small molecules.
Detection	UV at 280 nm
Sample Preparation	Concentrate the reaction mixture if necessary. Filter through a 0.22 µm filter before injection.

Protocol 3: HIC Purification of an Antibody-Propargyl-PEG4-Ms Conjugate

This protocol is for separating antibody conjugates with different numbers of attached Propargyl-PEG4-Ms linkers (and drug molecules).

Parameter	Condition
Column	Butyl-NPR, TSKgel Butyl-NPR, or similar HIC column
Mobile Phase A	25 mM Sodium Phosphate, 1.5 M Ammonium Sulfate, pH 7.0
Mobile Phase B	25 mM Sodium Phosphate, pH 7.0
Gradient	0-100% B over 30 minutes (linear gradient)
Flow Rate	0.8 mL/min
Detection	UV at 280 nm
Sample Preparation	Dilute the conjugation reaction mixture with Mobile Phase A to a final ammonium sulfate concentration of approximately 1.5 M. Filter through a 0.22 µm filter before injection.

Quantitative Data Summary

The following tables provide examples of expected quantitative outcomes from the purification process. Actual results will vary depending on the specific conjugate and reaction conditions.

Table 1: Purity Assessment by RP-HPLC

Sample	Retention Time (min)	Peak Area (%)
Crude Reaction Mixture	12.5 (Conjugate)	75.2
5.1 (Unreacted Linker)	15.8
Various (Other Impurities)	9.0
Purified Conjugate	12.5	>98

Table 2: Recovery and Purity from SEC Purification

Purification Step	Total Protein (mg)	Conjugate Purity (%)	Recovery (%)
Starting Material	10.0	85	100
Pooled SEC Fractions	8.2	>99	82

Table 3: DAR Profile Analysis by HIC

Species	Crude Reaction Mixture (%)	Purified Fraction (%)
DAR 0 (Unconjugated)	20	< 1
DAR 2	45	15
DAR 4	30	80
DAR 6	5	4

Visualizations

Caption: General experimental workflow for the purification of Propargyl-PEG4-Ms conjugates.

Caption: Troubleshooting logic for common issues in conjugate purification.

References

• 2. Evaluation of hydrophobic‐interaction chromatography resins for purification of antibody‐drug conjugates using a mimetic model with adjustable hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Purification of ADCs by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 4. Purification of ADCs by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. manuals.plus [manuals.plus]
• 7. phenomenex.com [phenomenex.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. mastelf.com [mastelf.com]
• 10. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. HPLC: What to do in case of peaks being too broad? [mpl.loesungsfabrik.de]
• 15. The Effect of Length and Structure of Attached Polyethylene Glycol Chain on Hydrodynamic Radius, and Separation of PEGylated Human Serum Albumin by Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Click Chemistry with Propargyl-PEG4-Ms

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals utilizing Propargyl-PEG4-Ms in click chemistry reactions. This guide provides troubleshooting advice and answers to frequently asked questions to help you overcome common challenges and achieve successful conjugations.

Frequently Asked Questions (FAQs)

Q1: My click chemistry reaction with Propargyl-PEG4-Ms has failed, resulting in low or no product yield. What are the common causes?

Several factors can contribute to low or no product yield in a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. The most common culprits include:

• Inactive Copper Catalyst: The active catalyst for the click reaction is Copper(I) (Cu(I)). However, Cu(I) is susceptible to oxidation to the inactive Copper(II) (Cu(II)) state, especially in the presence of oxygen.[1]

• Reagent Quality and Stoichiometry: The purity of your azide-containing molecule, Propargyl-PEG4-Ms, and other reagents is crucial. Incorrect stoichiometry, particularly an insufficient amount of the limiting reagent, can also lead to poor yields.

• Suboptimal Reaction Conditions: Factors such as solvent, temperature, and pH can significantly impact the reaction rate and efficiency.

• Steric Hindrance: Bulky chemical groups near the azide (B81097) or alkyne functional groups can physically block the reactive sites, preventing the reaction from occurring efficiently.[1]

• Inadequate Mixing: For heterogeneous reaction mixtures, vigorous stirring is essential to ensure proper interaction between reactants.

Q2: I observe the formation of side products in my reaction. What are they and how can I minimize them?

A common side reaction in CuAAC is the homocoupling of terminal alkynes, known as Glaser coupling, which leads to the formation of diynes.[1][2] This is often promoted by the presence of Cu(II) ions and oxygen.

To minimize side product formation:

• Use a Stabilizing Ligand: Ligands such as Tris(benzyltriazolylmethyl)amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) can stabilize the Cu(I) catalyst, preventing both oxidation and alkyne homocoupling.[3][4][5]

• Maintain an Inert Atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) minimizes the presence of oxygen, which can contribute to both catalyst deactivation and side reactions.[1]

• Use a Reducing Agent: The addition of a reducing agent like sodium ascorbate (B8700270) helps to regenerate Cu(I) from any Cu(II) that may form, thus maintaining the active catalytic species.[1][5][6]

Q3: How can I be sure that my Propargyl-PEG4-Ms reagent is stable and active?

Propargyl-PEG4-Ms is a reagent with both an alkyne group for click chemistry and a mesylate group for nucleophilic substitution.[7][8] For click chemistry applications, the integrity of the propargyl (alkyne) group is essential.

• Proper Storage: To ensure the stability of Propargyl-PEG4-Ms, it should be stored at -20°C.[8]

• Quality Control: If you suspect reagent degradation, it is advisable to characterize it using techniques like NMR or mass spectrometry to confirm the presence of the alkyne and mesylate functional groups before use.

Q4: What are the recommended starting conditions for a click chemistry reaction with Propargyl-PEG4-Ms?

While optimal conditions can vary depending on the specific substrates, a good starting point for a CuAAC reaction is as follows:

Parameter	Recommended Condition	Notes
Reactants	1.0 - 1.2 equivalents of one reactant relative to the other	The limiting reagent should be of high purity.
Solvent	A mixture of water and a miscible organic solvent (e.g., t-BuOH, DMSO, DMF)	The PEG component of Propargyl-PEG4-Ms enhances water solubility.[7][8]
Copper Source	1-5 mol% CuSO₄·5H₂O	This is a common and readily available Cu(II) source.
Reducing Agent	5-10 mol% Sodium Ascorbate	Added to reduce Cu(II) to the active Cu(I) in situ.[1]
Ligand (optional but recommended)	1-5 mol% (e.g., TBTA, THPTA)	Helps to stabilize the Cu(I) catalyst and accelerate the reaction.[3][4][5]
Temperature	Room Temperature	Most click reactions proceed efficiently at ambient temperature.[9]
Atmosphere	Inert (Nitrogen or Argon)	Recommended to prevent oxidation of the Cu(I) catalyst.[1]

Troubleshooting Guide

This section provides a more detailed, step-by-step approach to diagnosing and solving common issues encountered during click chemistry reactions with Propargyl-PEG4-Ms.

Problem: Low to No Product Formation

Caption: Troubleshooting workflow for low or no product yield.

Problem: Presence of Side Products (Alkyne Homocoupling)

Caption: Strategies to minimize alkyne homocoupling side reactions.

Experimental Protocols

General Protocol for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol provides a general guideline. The concentrations and volumes should be optimized for your specific application.

• In a suitable reaction vessel, dissolve the azide-containing compound (1 equivalent) and Propargyl-PEG4-Ms (1.1 equivalents) in a mixture of water and an appropriate organic solvent (e.g., 1:1 v/v t-BuOH/water).

• If using a ligand, add the ligand (e.g., THPTA, 1 equivalent relative to copper) to the reaction mixture.

• In a separate tube, prepare a fresh solution of sodium ascorbate (e.g., 5-10 mol%) in water.

• Add the copper source (e.g., CuSO₄·5H₂O, 1-5 mol%) to the main reaction vessel and mix.

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution to the reaction mixture.

• Stir the reaction vigorously at room temperature. If the reaction is slow, gentle heating (e.g., 37-50°C) can be applied.

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS, or HPLC).

• Upon completion, the product can be purified. Note that the purification of PEG-containing compounds can be challenging.[10] Techniques such as dialysis, size exclusion chromatography, or precipitation may be required.

Reaction Mechanism

Caption: Simplified mechanism of the Cu(I)-catalyzed click reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Tripodal Amine Ligands for Accelerating Cu-Catalyzed Azide-Alkyne Cycloaddition: Efficiency and Stability against Oxidation and Dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jenabioscience.com [jenabioscience.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Propargyl-PEG4-Ms, 173205-72-6 | BroadPharm [broadpharm.com]
• 9. Click Chemistry [organic-chemistry.org]
• 10. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Enhancing the Solubility of Propargyl-PEG4-Ms Labeled Proteins

This technical support center provides researchers, scientists, and drug development professionals with strategies to address solubility challenges encountered with proteins labeled with Propargyl-PEG4-Ms. Here you will find a troubleshooting guide for common issues, frequently asked questions, and detailed experimental protocols to optimize the solubility of your labeled proteins.

Troubleshooting Guide

Low solubility and aggregation are common hurdles after protein modification. This guide provides a systematic approach to diagnosing and resolving these issues.

Problem: The protein precipitates immediately after labeling with Propargyl-PEG4-Ms.

Potential Cause	Recommended Solution
Suboptimal Buffer Conditions	The pH of the reaction buffer may be too close to the isoelectric point (pI) of the labeled protein, minimizing its net charge and reducing solubility. The ionic strength might also be insufficient to maintain protein stability.
Immediate Action: Attempt to resolubilize a small aliquot of the precipitate in a screening panel of buffers with varying pH (at least 1-2 units away from the theoretical pI of the unmodified protein) and ionic strengths (e.g., 50 mM, 150 mM, 300 mM NaCl).
Long-term Strategy: Before the next labeling experiment, perform a buffer screen to identify the optimal pH and ionic strength for the stability of the unlabeled protein.[1]
High Protein Concentration	The labeling reaction was performed at a protein concentration that is too high for the labeled protein to remain soluble. The addition of the Propargyl-PEG4-Ms moiety can alter the protein's surface properties, leading to a lower solubility limit.
Immediate Action: Dilute the reaction mixture with a compatible buffer.
Long-term Strategy: Reduce the initial protein concentration for the labeling reaction.
Presence of Organic Solvent	If the Propargyl-PEG4-Ms reagent was dissolved in an organic solvent (e.g., DMSO, DMF), the final concentration of the solvent in the reaction mixture might be high enough to destabilize and precipitate the protein.
Immediate Action: Remove the organic solvent as quickly as possible using a desalting column or dialysis against a suitable aqueous buffer.
Long-term Strategy: Minimize the volume of the organic solvent used to dissolve the labeling reagent.

Problem: The labeled protein is initially soluble but aggregates over time during storage or purification.

Potential Cause	Recommended Solution
Suboptimal Storage Buffer	The storage buffer may not be providing adequate long-term stability for the labeled protein.
Action: Screen for a new optimal storage buffer. Consider including stabilizing additives such as glycerol (B35011) (5-20%), sugars (e.g., sucrose, trehalose), or amino acids (e.g., arginine, glycine).[2]
Freeze-Thaw Instability	Repeated freeze-thaw cycles can induce protein aggregation.
Action: Aliquot the purified labeled protein into single-use volumes before freezing to avoid multiple freeze-thaw cycles. Include a cryoprotectant like glycerol in the storage buffer.
Oxidation of Sensitive Residues	Oxidation of residues like cysteine or methionine can lead to aggregation.
Action: Add a reducing agent such as DTT or TCEP to the storage buffer if the protein's activity is not dependent on disulfide bonds.

Frequently Asked Questions (FAQs)

Q1: Why does my protein become less soluble after labeling with Propargyl-PEG4-Ms?

A1: Several factors can contribute to decreased solubility after labeling. The Propargyl-PEG4-Ms moiety, although containing a hydrophilic PEG chain, can alter the surface properties of the protein. The short PEG4 chain may not be sufficient to significantly enhance solubility, unlike longer PEG chains.[2][3] Additionally, the labeling reaction can neutralize charged amino acid residues, changing the protein's overall charge and isoelectric point, which can lead to reduced solubility if the buffer pH is close to the new pI.

Q2: How can I predict if my protein is likely to have solubility issues after labeling?

A2: While it is difficult to predict with certainty, proteins that are already prone to aggregation or have low solubility at high concentrations are more likely to present challenges after labeling. It is recommended to perform a preliminary analysis of the unlabeled protein's stability across a range of buffer conditions (pH, ionic strength).

Q3: What is the role of the PEG4 chain in Propargyl-PEG4-Ms regarding solubility?

A3: The polyethylene (B3416737) glycol (PEG) component is generally included in labeling reagents to increase the hydrophilicity and solubility of the modified molecule.[4][5] However, the "4" in PEG4 indicates a very short chain of only four ethylene (B1197577) glycol units. While it contributes some hydrophilic character, its ability to enhance the solubility of a protein is significantly less than that of longer PEG chains (e.g., PEG20, PEG40).[3][6] In some cases, the short length of the PEG chain may not be sufficient to overcome other factors that decrease solubility upon labeling.[2]

Q4: Can I use additives to improve the solubility of my labeled protein?

A4: Yes, various additives can be included in the buffer to improve protein solubility and stability. Common examples include:

• Polyols and Sugars: Glycerol, sucrose, and trehalose (B1683222) can stabilize proteins in their native conformation.

• Amino Acids: Arginine and glycine (B1666218) can suppress aggregation.

• Non-ionic Surfactants: Low concentrations of surfactants like Polysorbate 20 (Tween 20) can prevent surface-induced aggregation.

• Reducing Agents: DTT or TCEP can prevent the formation of intermolecular disulfide bonds that can lead to aggregation.

Q5: How do I choose the best buffer to improve solubility?

A5: The optimal buffer will depend on the specific properties of your protein. A good starting point is to screen a range of buffer pH values (typically 1-2 units away from the protein's pI) and different ionic strengths (e.g., by varying the NaCl concentration from 50 mM to 500 mM). A systematic screening approach, as detailed in the experimental protocols section, is highly recommended.

Quantitative Data on PEGylation and Solubility

The impact of PEGylation on protein solubility is influenced by the length of the PEG chain. While specific data for Propargyl-PEG4-Ms is limited, studies on other proteins provide valuable insights.

Table 1: Effect of PEG Chain Length on the Aggregation of Granulocyte Colony-Stimulating Factor (GCSF)

Protein	PEG Chain Length	Soluble Aggregates after 144h at 37°C	Precipitation
GCSF	N/A	Not detected	Yes
5kPEG-GCSF	5 kDa	~15%	No
20kPEG-GCSF	20 kDa	~18%	No

Data adapted from a study on GCSF aggregation.[3] This table illustrates that even a 5 kDa PEG chain can prevent precipitation and lead to the formation of soluble aggregates, a significant improvement over the unlabeled protein. While data for the much shorter PEG4 is not available, it highlights the general trend of increased solubility with PEGylation.

Experimental Protocols

Protocol 1: Solubility Screening of Propargyl-PEG4-Ms Labeled Protein

This protocol uses a 96-well plate format for high-throughput screening of buffer conditions to identify those that enhance the solubility of the labeled protein.

Materials:

• Propargyl-PEG4-Ms labeled protein stock solution

• A panel of buffers with varying pH and ionic strengths

• 96-well clear flat-bottom plates

• Plate reader capable of measuring absorbance at 280 nm or a suitable wavelength for your protein

Procedure:

• Prepare Buffer Plate: In a 96-well plate, add 90 µL of each buffer from your screening panel to different wells. It is recommended to test a range of pH values (e.g., from pH 5.0 to 9.0) and salt concentrations (e.g., 50 mM, 150 mM, 300 mM NaCl).

• Add Labeled Protein: Add 10 µL of your labeled protein stock solution to each well containing a buffer. Mix gently by pipetting up and down.

• Incubate: Seal the plate and incubate at room temperature for 1 hour.

• Measure Initial Absorbance: Measure the absorbance of each well at 280 nm (or another appropriate wavelength) to get a baseline reading.

• Incubate and Monitor: Reseal the plate and incubate at 4°C. Monitor for precipitation visually and by measuring the absorbance at regular intervals (e.g., 24, 48, and 72 hours). A decrease in absorbance indicates protein precipitation.

• Data Analysis: Identify the buffer conditions that maintain the highest absorbance over time, indicating the best solubility.

Protocol 2: Resolubilization of Precipitated Labeled Protein

This protocol provides a method to attempt the resolubilization of a protein that has precipitated after labeling.

Materials:

• Precipitated Propargyl-PEG4-Ms labeled protein

• A panel of solubilization buffers (consider including additives like those mentioned in the FAQs)

• Microcentrifuge and tubes

• Probe sonicator or vortexer

Procedure:

• Pellet the Precipitate: Centrifuge the solution containing the precipitated protein to pellet the aggregate. Carefully remove the supernatant.

• Screen Solubilization Buffers: Resuspend small, equal aliquots of the pellet in a panel of different solubilization buffers. Test a range of pH, ionic strengths, and additives (e.g., 1 M L-arginine, 20% glycerol, low concentrations of non-ionic detergents).

• Incubate and Mix: Incubate the samples at 4°C for at least 1 hour with gentle agitation. Vortexing or brief sonication can also be attempted to aid in solubilization.

• Assess Solubilization: Centrifuge the samples again. Carefully collect the supernatant and measure the protein concentration (e.g., by absorbance at 280 nm or a Bradford assay) to determine the extent of resolubilization in each buffer.

• Analyze Recovered Protein: Analyze the successfully resolubilized protein for its structural integrity and activity to ensure it has not been denatured.

Visualizations

Caption: Workflow for labeling and troubleshooting solubility.

Caption: Factors influencing protein solubility after labeling.

References

• 1. biopharminternational.com [biopharminternational.com]
• 2. Protein PEGylation: Navigating Recombinant Protein Stability, Aggregation, and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modulation of protein aggregation by polyethylene glycol conjugation: GCSF as a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Polyethylene Glycol (PEG) and Pegylation of Proteins | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. Polyethylene Glycol (PEG) and Pegylation of Proteins | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. researchgate.net [researchgate.net]

How to remove excess Propargyl-PEG4-Ms after conjugation

This technical support guide is designed for researchers, scientists, and drug development professionals to effectively remove excess Propargyl-PEG4-Ms following a conjugation reaction. Below, you will find frequently asked questions and troubleshooting advice to ensure the purity of your final conjugate.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of Propargyl-PEG4-Ms to consider for its removal?

A1: Propargyl-PEG4-Ms is a small, hydrophilic molecule. Its key features relevant to purification are:

• Propargyl Group: An alkyne group used for click chemistry reactions.[1][2]

• Mesylate Group: A sulfonate ester that acts as a leaving group in nucleophilic substitution reactions.[2][3]

• PEG4 Linker: A short, hydrophilic polyethylene (B3416737) glycol chain that enhances solubility in aqueous solutions.[1][3]

Understanding these properties is crucial for selecting an appropriate purification method. The molecule's small size and hydrophilicity will dictate the most effective separation techniques.

Q2: Why is it important to remove unreacted Propargyl-PEG4-Ms?

A2: Complete removal of unreacted Propargyl-PEG4-Ms is critical for several reasons:

• Accurate Downstream Analysis: Residual reagent can interfere with analytical techniques used to characterize the conjugate, such as mass spectrometry or HPLC, leading to inaccurate assessments of conjugation efficiency.

• Prevents Side Reactions: The reactive mesylate and alkyne groups on the unreacted molecule can participate in unintended side reactions in subsequent experimental steps.

• Ensures Accurate Quantification: The presence of the unreacted PEG linker can affect the accurate concentration determination of the final conjugate.

• Reduces Potential Toxicity: For in vivo or cell-based assays, unreacted reagents could exhibit toxicity or other off-target effects.

Q3: What are the primary methods for removing excess Propargyl-PEG4-Ms?

A3: The choice of purification method depends heavily on the nature of the conjugated molecule (e.g., protein, peptide, small molecule). The most common and effective techniques include:

• Size Exclusion Chromatography (SEC): Ideal for purifying large biomolecules like proteins and antibodies from the much smaller Propargyl-PEG4-Ms.[]

• Dialysis/Ultrafiltration: Also suitable for large biomolecules, this method separates molecules based on a molecular weight cut-off (MWCO).[5][6]

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): A high-resolution technique suitable for purifying smaller molecules and peptides, separating based on hydrophobicity.[7]

• Solid-Phase Extraction (SPE): A rapid method for sample cleanup and purification, particularly for small molecules and peptides.[8]

• Ion-Exchange Chromatography (IEX): Effective for separating molecules based on charge. The PEG chains of a conjugate can shield surface charges, altering its elution profile compared to the unconjugated molecule.[]

Method Selection Guide

The following table provides a comparison of the recommended purification methods to help you select the most appropriate technique for your specific application.

Method	Principle	Best Suited For	Advantages	Disadvantages
Size Exclusion Chromatography (SEC)	Separation by molecular size	Large biomolecules (Proteins, Antibodies)	High resolution, gentle conditions	Can be time-consuming, potential for sample dilution
Dialysis / Ultrafiltration (MWCO)	Separation by molecular weight cutoff	Large biomolecules	Simple, cost-effective	Slow, potential for product loss if MW is close to cutoff[8]
Reverse-Phase HPLC (RP-HPLC)	Separation by hydrophobicity	Peptides, Oligonucleotides, Small Molecules	High resolution, high purity	Requires specialized equipment, can denature some proteins
Solid-Phase Extraction (SPE)	Adsorption to a solid phase	Small Molecules, Peptides	Fast, can be automated	Lower resolution than HPLC, requires method development
Ion-Exchange Chromatography (IEX)	Separation by net charge	Charged biomolecules (Proteins, Peptides)	High capacity, can separate isomers[]	Requires charged molecules, buffer optimization needed

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Residual Propargyl-PEG4-Ms Detected Post-Purification	Inefficient separation by the chosen method.	For SEC/Dialysis: Ensure a significant size difference between your product and the reagent. Use a membrane with an appropriate MWCO for dialysis. For RP-HPLC/SPE: Optimize the gradient or wash/elution conditions to improve resolution. Consider a different stationary phase.
Low Recovery of the Conjugated Product	The product is being lost during the purification process.	For SEC: Check for non-specific binding to the column matrix. For Dialysis: Ensure the MWCO of the membrane is well below the molecular weight of your product. For RP-HPLC/SPE: The product may be irreversibly binding to the column. Adjust the mobile phase or elution solvent strength.
Product Co-elutes with Excess Reagent	The properties of your product and the excess reagent are too similar for the chosen method.	Consider an orthogonal purification strategy. For example, follow SEC with IEX or RP-HPLC to separate based on a different property.
Protein Aggregation/Precipitation During Purification	The buffer conditions or solvent used in chromatography are causing the protein to become unstable.	Screen different buffer conditions (pH, salt concentration). Perform purification at a lower temperature (e.g., 4°C).

Experimental Protocols

Protocol 1: Removal of Excess Propargyl-PEG4-Ms from a Protein Conjugate using Size Exclusion Chromatography (SEC)

• Column Equilibration: Equilibrate the SEC column (e.g., Sephadex® G-25) with a suitable buffer (e.g., PBS, pH 7.4) at the recommended flow rate.

• Sample Preparation: Ensure your reaction mixture is clear and free of precipitates. If necessary, centrifuge or filter the sample.

• Sample Loading: Load the reaction mixture onto the equilibrated column. The volume should not exceed the column's recommended sample volume.

• Elution: Begin elution with the equilibration buffer at a constant flow rate.

• Fraction Collection: Collect fractions and monitor the eluate using a UV detector at 280 nm (for proteins). The protein conjugate will elute in the earlier fractions, while the smaller Propargyl-PEG4-Ms will be retained longer and elute in later fractions.

• Analysis: Analyze the collected fractions using SDS-PAGE or mass spectrometry to confirm the presence of the purified conjugate and the absence of the excess reagent.

Protocol 2: Purification of a Small Molecule Conjugate using Solid-Phase Extraction (SPE)

• Cartridge Selection: Choose a C18 SPE cartridge appropriate for the scale of your reaction.

• Cartridge Conditioning: Condition the cartridge by passing methanol (B129727) through it, followed by water.

• Sample Loading: Load the reaction mixture (dissolved in a minimal amount of a suitable solvent) onto the conditioned cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., 5% acetonitrile (B52724) in water) to remove the more polar, unreacted Propargyl-PEG4-Ms.

• Elution: Elute your more hydrophobic product with a stronger solvent (e.g., 80% acetonitrile in water).

• Analysis: Analyze the eluate by HPLC or mass spectrometry to confirm purity.

Visual Workflows

Caption: Workflow for removing excess reagent using Size Exclusion Chromatography (SEC).

Caption: General workflow for purification using Solid-Phase Extraction (SPE).

References

• 1. Propargyl-PEG4-Ms - Taskcm [taskcm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Propargyl-PEG4-Ms, 173205-72-6 | BroadPharm [broadpharm.com]
• 5. Effective, Rapid, and Small-Scale Bioconjugation and Purification of “Clicked” Small-Molecule DNA Oligonucleotide for Nucleic Acid Nanoparticle Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effective, Rapid, and Small-Scale Bioconjugation and Purification of "Clicked" Small-Molecule DNA Oligonucleotide for Nucleic Acid Nanoparticle Functionalization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cellmosaic.com [cellmosaic.com]
• 8. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Propargyl-PEG4-Ms versus Propargyl-PEG-NHS Ester for Bioconjugation

A Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation, the precise attachment of functional moieties to biomolecules is paramount for the development of sophisticated therapeutics like antibody-drug conjugates (ADCs) and PROteolysis TArgeting Chimeras (PROTACs), as well as for creating advanced diagnostic and research tools. The choice of linker and its reactive group is a critical determinant of the specificity, efficiency, and stability of the final conjugate. This guide provides an in-depth, objective comparison of two popular propargyl-containing PEG linkers: Propargyl-PEG4-Ms and Propargyl-PEG-NHS ester.

Both reagents serve to install a propargyl group onto a biomolecule, providing a chemical handle for subsequent "click chemistry" reactions, most commonly the copper-catalyzed azide-alkyne cycloaddition (CuAAC). The key difference lies in their electrophilic functional groups—a mesylate versus an N-hydroxysuccinimide (NHS) ester—which dictates their reactivity and target selectivity on proteins and other biomolecules.

At a Glance: Key Differences

Feature	Propargyl-PEG4-Ms	Propargyl-PEG-NHS Ester
Reactive Group	Methanesulfonyl (Mesyl) Ester	N-Hydroxysuccinimide (NHS) Ester
Reaction Mechanism	Nucleophilic Substitution (SN2)	Nucleophilic Acyl Substitution
Primary Target	Nucleophilic residues (e.g., Lys, Cys)	Primary amines (Lysine, N-terminus)
Bond Formed	Varies (e.g., amine, thioether)	Amide
Bond Stability	Generally stable	Highly stable
Optimal pH	Neutral to slightly basic	7.2 - 8.5
Selectivity	Broader reactivity with nucleophiles	High selectivity for primary amines

Chemical Reactivity and Selectivity

Propargyl-PEG-NHS Ester: The Amine Specialist

Propargyl-PEG-NHS ester is one of the most widely used reagents for introducing alkynes onto biomolecules.[1][2] The NHS ester is highly reactive towards the primary amines found on the N-terminus of proteins and the ε-amino group of lysine (B10760008) residues.[2][3] The reaction, a nucleophilic acyl substitution, proceeds efficiently under mild, slightly basic conditions (pH 7.2-8.5) to form a highly stable amide bond.[2]

While NHS esters are predominantly amine-reactive, some studies have reported potential side reactions with other nucleophilic residues such as serine, threonine, and tyrosine, particularly at higher pH values.[4] However, for most applications, Propargyl-PEG-NHS ester is considered highly selective for primary amines.

Propargyl-PEG4-Ms: The Versatile Nucleophile Targeter

Propargyl-PEG4-Ms features a methanesulfonyl (mesyl) group, which is an excellent leaving group in nucleophilic substitution (SN2) reactions.[5] Unlike the targeted reactivity of NHS esters, the mesylate group can react with a broader range of nucleophiles present on a protein's surface. The reactivity of sulfonate esters with amino acid residues can be influenced by factors such as the pKa of the residue and the local microenvironment.

While direct comparative data for Propargyl-PEG4-Ms is limited, the general reactivity of sulfonate esters suggests they can react with several nucleophilic side chains. Some reports on aryl sulfonate esters indicate a reactivity order of Glu >> Cys ≈ Asp > Tyr > His.[6] For alkyl sulfonate esters like Propargyl-PEG4-Ms, reaction with the highly nucleophilic thiol group of cysteine, in addition to the primary amines of lysine, is expected under physiological conditions. This broader reactivity can be an advantage for proteins with few accessible lysines but can also lead to a more heterogeneous product.

Experimental Considerations and Protocols

General Workflow for Bioconjugation

The overall strategy for both reagents involves a two-step process. First, the biomolecule is functionalized with the propargyl-PEG linker. After purification to remove excess linker, the propargyl-tagged biomolecule is then reacted with an azide-containing molecule of interest via a click chemistry reaction.

General bioconjugation workflow.

Protocol: Conjugation of Propargyl-PEG-NHS Ester to a Protein

This protocol provides a general guideline for labeling a protein with a Propargyl-PEG-NHS ester.

Materials:

• Protein of interest in a suitable buffer (e.g., PBS, pH 7.4)

• Propargyl-PEG-NHS ester

• Anhydrous DMSO or DMF

• Reaction buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 8.0)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column for purification

Procedure:

• Protein Preparation: Exchange the protein into the reaction buffer. Adjust the protein concentration to 1-10 mg/mL.

• Reagent Preparation: Immediately before use, dissolve the Propargyl-PEG-NHS ester in anhydrous DMSO or DMF to a concentration of 10-100 mM.

• Conjugation Reaction: Add a 5-20 molar excess of the dissolved Propargyl-PEG-NHS ester to the protein solution. The optimal molar ratio should be determined empirically.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or 2 hours at 4°C with gentle stirring.

• Quenching: Add the quenching buffer to a final concentration of 50-100 mM to stop the reaction by consuming any unreacted NHS ester. Incubate for 15-30 minutes.

• Purification: Remove excess reagent and byproducts by passing the reaction mixture through a desalting column equilibrated with a suitable storage buffer.

Protocol: Conjugation of Propargyl-PEG4-Ms to a Protein

A detailed, validated protocol for the use of Propargyl-PEG4-Ms in bioconjugation is not as readily available in the literature as for NHS esters. The following is a theoretical protocol based on the known reactivity of sulfonate esters. Optimization will be required.

Materials:

• Protein of interest in a suitable buffer (e.g., HEPES, PBS, pH 7.5-8.5)

• Propargyl-PEG4-Ms

• Anhydrous DMSO or DMF

• Desalting column for purification

Procedure:

• Protein Preparation: Exchange the protein into a suitable reaction buffer. Ensure the buffer is free of extraneous nucleophiles. Adjust the protein concentration to 1-10 mg/mL.

• Reagent Preparation: Immediately before use, dissolve Propargyl-PEG4-Ms in anhydrous DMSO or DMF to a concentration of 10-100 mM.

• Conjugation Reaction: Add a 10-50 molar excess of the dissolved Propargyl-PEG4-Ms to the protein solution.

• Incubation: Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with gentle stirring. Reaction times may need to be extended compared to NHS ester reactions.

• Purification: Remove excess reagent and byproducts by passing the reaction mixture through a desalting column equilibrated with a suitable storage buffer. Unlike NHS ester reactions, a quenching step with a high concentration of an amine may not be as effective and could lead to unwanted side products. Purification is the primary means of stopping the reaction.

Reaction Mechanisms

The distinct reactivity of each linker is rooted in its chemical mechanism.

References

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. benchchem.com [benchchem.com]
• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. Context-Dependence of the Reactivity of Cysteine and Lysine Residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. periodicchemistry.com [periodicchemistry.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Alternative Crosslinking Reagents for Propargyl-PEG4-Ms

For researchers, scientists, and drug development professionals, the selection of an appropriate crosslinking reagent is a critical decision that can significantly impact the efficacy, stability, and biocompatibility of bioconjugates, from antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs) to advanced hydrogel matrices. Propargyl-PEG4-Ms is a valuable heterobifunctional crosslinker, prized for its PEG spacer that enhances solubility and its dual reactivity, enabling both "click" chemistry via its propargyl group and nucleophilic substitution with its mesylate group.[1][2][3] However, the expanding landscape of bioconjugation demands a nuanced understanding of the available alternatives, each offering distinct advantages in specific applications.

This guide provides an objective comparison of alternative crosslinking reagents to Propargyl-PEG4-Ms, supported by experimental data, to inform the rational design of next-generation bioconjugates.

Understanding Propargyl-PEG4-Ms and its Alternatives

Propargyl-PEG4-Ms is a member of the polyethylene (B3416737) glycol (PEG) linker family, which is widely used to improve the pharmacokinetic properties of therapeutic molecules.[2][4] The core of this guide will explore alternatives categorized by their reactive functionalities and backbone composition.

Key Alternatives to Propargyl-PEG4-Ms include:

• Other Heterobifunctional PEG Linkers: These reagents retain the beneficial PEG spacer but offer a variety of reactive groups for different conjugation strategies. Common examples include NHS esters for amine coupling and maleimides for thiol-specific reactions.[5]

• Non-PEG Linkers: To address potential concerns of PEG immunogenicity and non-biodegradability, researchers are increasingly turning to alternatives like polysarcosine (PSar), polypeptides, and polysaccharides.[5] These options often provide enhanced biocompatibility and can be tailored for specific biological environments.

• Homobifunctional Linkers: For applications requiring the crosslinking of identical functional groups, homobifunctional reagents offer a straightforward approach.

• Click Chemistry Reagents: The propargyl group of Propargyl-PEG4-Ms participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC). A wide array of other "click" chemistry reagents, including those for strain-promoted azide-alkyne cycloaddition (SPAAC), are available, offering catalyst-free conjugation.[6]

Performance Comparison of Crosslinking Reagents

The choice of a crosslinker profoundly influences the performance of the final bioconjugate. The following tables summarize quantitative data from various studies to facilitate a direct comparison of different linker technologies.

Table 1: Performance Comparison of PEG vs. Polysarcosine (PSar) Linkers in Antibody-Drug Conjugates (ADCs)

Performance Metric	Polysarcosine (PSar) Linker	Polyethylene Glycol (PEG) Linker	Key Insights
Hydrophobicity	More effectively masks payload hydrophobicity	Can be less effective at masking hydrophobicity, potentially leading to aggregation	PSar's ability to better mask hydrophobicity may allow for higher drug-to-antibody ratios (DARs) without compromising stability.[5]
In Vitro Cytotoxicity	Comparable or slightly higher potency in some studies	Standard benchmark for in vitro potency	PSar-conjugated ADCs maintain high cytotoxic activity against target cells.[5]
In Vivo Efficacy	Superior tumor growth inhibition in some preclinical models	Effective tumor growth inhibition, but can be limited by clearance	PSar-ADCs can exhibit enhanced tumor accumulation and therapeutic effect.[5]
Pharmacokinetics (PK)	Slower clearance rates and longer half-life compared to equivalent length PEG	Prone to accelerated blood clearance in the presence of anti-PEG antibodies	PSar demonstrates a "stealth" property that can lead to improved circulation times.[5]
Immunogenicity	Considered non-immunogenic	Can elicit anti-PEG antibodies, leading to reduced efficacy and potential safety issues	PSar's biocompatibility and resemblance to natural polypeptides minimize the risk of an immune response.[5]
Biodegradability	Biodegradable	Non-biodegradable	PSar breaks down into natural metabolites, avoiding long-term accumulation.[5]

Table 2: Impact of Linker Type on PROTAC Efficacy

Linker Type	Target Protein	E3 Ligase	DC50	Dmax (%)	Reference
Alkyl Chain	BRD4	CRBN	10 nM	>95%	[7]
PEG Chain	BRD4	CRBN	3 nM	>95%	[7]
Rigid Piperazine	BRD4	CRBN	100 nM	~80%	[7]
PEG (16-atom)	ERα	VHL	~10 nM	>90%	[8]
PEG (12-atom)	ERα	VHL	>100 nM	<50%	[8]
PEG (20-atom)	ERα	VHL	>100 nM	<60%	[8]

Note: DC50 is the concentration of the PROTAC required to degrade 50% of the target protein. A lower DC50 value indicates higher potency. Dmax is the maximum percentage of target protein degradation achieved. A higher Dmax value indicates greater efficacy.[8]

Table 3: Comparison of Hydrogel Crosslinking Kinetics

Crosslinker Type	Gelation Time	Young's Modulus (10% wt/v)	Key Characteristics
PEG-Maleimide (PEG-MAL)	~1-5 minutes	High	Fast reaction kinetics, high specificity for thiols, improved cross-linking efficiency.[9][10]
PEG-Acrylate (PEG-A)	~60 minutes	Low	Slower reaction, lower cross-linking efficiency compared to maleimide.[9]
PEG-Vinylsulfone (PEG-VS)	~30-60 minutes	Moderate	Intermediate reaction kinetics and efficiency.[9][11]
PEG-Diacrylate (PEG-DA) + UV	~10 minutes	Very High	Photo-initiated polymerization, forms highly entangled networks.[9]

Experimental Protocols

Accurate and reproducible experimental data are crucial for the effective evaluation of crosslinking reagents. Below are detailed protocols for key assays.

Protocol 1: Western Blot Analysis of PROTAC-Mediated Protein Degradation

This protocol outlines the steps for treating cells with a PROTAC and analyzing the degradation of the target protein via Western blot.[12][13]

1. Cell Seeding and Treatment:

• Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.
• Allow cells to adhere overnight.
• Treat cells with varying concentrations of the PROTAC (e.g., 0, 10, 50, 100, 500 nM, 1 µM) for a specified time course (e.g., 4, 8, 16, 24 hours). Include a vehicle-only control (e.g., DMSO).

2. Cell Lysis and Protein Quantification:

• After treatment, aspirate the medium and wash the cells once with ice-cold PBS.
• Add 100-200 µL of ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors to each well.
• Scrape the cells and transfer the lysate to a microcentrifuge tube.
• Incubate on ice for 30 minutes with occasional vortexing.
• Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.
• Transfer the supernatant (protein lysate) to a new tube.
• Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

3. Sample Preparation and SDS-PAGE:

• Normalize the protein concentration of all samples with lysis buffer.
• Add 4X Laemmli sample buffer to each lysate to a final concentration of 1X.
• Boil the samples at 95°C for 5-10 minutes.
• Load equal amounts of protein (e.g., 20-30 µg) per lane of an SDS-PAGE gel.

4. Protein Transfer and Immunoblotting:

• Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.
• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.
• Incubate the membrane with the primary antibody against the target protein and a loading control (e.g., GAPDH) overnight at 4°C.
• Wash the membrane three times with TBST.
• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
• Wash the membrane three times with TBST.

5. Detection and Analysis:

• Incubate the membrane with an ECL substrate.
• Capture the chemiluminescent signal using an imaging system.
• Quantify the band intensities using densitometry software. Normalize the target protein signal to the loading control. Calculate the percentage of protein degradation relative to the vehicle-treated control.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the effect of an ADC on cell viability.[5]

1. Cell Seeding:

• Seed target cells in a 96-well plate at a suitable density and allow them to adhere overnight.

2. ADC Treatment:

• Prepare serial dilutions of the ADC and a vehicle control.
• Add the diluted ADC to the cells and incubate for a predetermined period (e.g., 72 hours).

3. MTT Addition:

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

4. Solubilization:

• Add a solubilization solution (e.g., DMSO) to each well to dissolve the formazan (B1609692) crystals.

5. Absorbance Reading:

• Measure the absorbance of each well at 570 nm using a microplate reader.

6. Data Analysis:

• Plot the cell viability (as a percentage of the untreated control) against the logarithm of the ADC concentration. Determine the IC50 value (the concentration of ADC that inhibits 50% of cell growth).

Protocol 3: General Two-Step Protein Crosslinking using a Heterobifunctional Linker (e.g., NHS-ester and Maleimide)

This protocol describes a common method for conjugating two different proteins.[5]

1. Materials and Buffers:

• Protein-NH2 (containing primary amines) and Protein-SH (containing free sulfhydryls).
• Heterobifunctional crosslinker (e.g., Mal-(PEG)n-NHS Ester).
• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5. Avoid buffers containing primary amines (e.g., Tris) or sulfhydryls.
• Desalting column.

2. Procedure:

• Step A: Reaction with Protein-NH2
• Dissolve Protein-NH2 in the Reaction Buffer.
• Dissolve the Mal-(PEG)n-NHS Ester in a suitable organic solvent (e.g., DMSO) and immediately add it to the protein solution at a 10- to 50-fold molar excess.
• Incubate the reaction mixture for 30 minutes at room temperature or 2 hours at 4°C.
• Remove excess crosslinker using a desalting column equilibrated with the Reaction Buffer.
• Step B: Reaction with Protein-SH
• Immediately combine the desalted, maleimide-activated Protein-NH2 with the Protein-SH in the desired molar ratio.
• Incubate the reaction mixture for 30 minutes at room temperature or 2 hours at 4°C.
• The final conjugate can be purified by size-exclusion chromatography if necessary.

Visualizing the Mechanisms

Diagrams generated using Graphviz (DOT language) can effectively illustrate the complex biological pathways and experimental workflows.

Caption: Antibody-Drug Conjugate (ADC) Mechanism of Action.

Caption: PROTAC-Mediated Protein Degradation Pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. PEG Linkers Explained: Types, Uses, and Why They Matter in Bioconjugation | AxisPharm [axispharm.com]
• 3. Linker and Conjugation Site Synergy in Antibody–Drug Conjugates: Impacts on Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. purepeg.com [purepeg.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Maleimide cross-linked bioactive PEG hydrogel exhibits improved reaction kinetics and cross-linking for cell encapsulation and in-situ delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DSpace [scholarworks.umass.edu]
• 11. Characterization of the crosslinking kinetics of multi-arm poly(ethylene glycol) hydrogels formed via Michael-type addition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Comparing different PEG linker lengths (PEG3, PEG5) for PROTAC synthesis

For Researchers, Scientists, and Drug Development Professionals

The design of Proteolysis Targeting Chimeras (PROTACs) is a complex process where the linker, a seemingly simple component, plays a decisive role in the molecule's success.[1] These heterobifunctional molecules leverage the cell's ubiquitin-proteasome system to selectively eliminate disease-causing proteins.[2][3] The linker connects the target-binding ligand to the E3 ligase-recruiting moiety, and its length, composition, and flexibility profoundly influence the efficacy, selectivity, and pharmacokinetic properties of the PROTAC.[2][4]

Polyethylene glycol (PEG) linkers are the most frequently used motifs in PROTAC design, largely due to their hydrophilicity, biocompatibility, and the ease with which their length can be modulated.[5][6] Statistics show that approximately 54% of reported PROTACs utilize PEG linkers.[2][6] This guide provides a comparative analysis of two commonly used PEG linker lengths, PEG3 and PEG5, to aid researchers in the rational design of potent protein degraders.

The Pivotal Role of Linker Length

The linker is not merely a spacer; it is a critical determinant of a PROTAC's ability to form a stable and productive ternary complex, which consists of the target protein, the PROTAC, and an E3 ubiquitin ligase.[2][7] This complex formation is an absolute prerequisite for the ubiquitination and subsequent proteasomal degradation of the target protein.[1]

Key parameters influenced by linker length include:

• Ternary Complex Formation : An optimal linker length is crucial as it dictates the spatial orientation and proximity of the target protein and the E3 ligase.[1] A linker that is too short (e.g., potentially PEG3) may lead to steric hindrance, preventing stable complex formation.[1][8] Conversely, a linker that is too long might result in a non-productive complex where ubiquitination sites are inaccessible.[1]

• Degradation Efficiency : The stability of the ternary complex directly correlates with the efficiency of target protein degradation.[7] This is often quantified by the half-maximal degradation concentration (DC50) and the maximum degradation level (Dmax).[2][7]

• Physicochemical Properties : PEG linkers enhance the water solubility and cell permeability of PROTAC molecules.[6][9] While increasing linker length can improve solubility, it also increases molecular weight, which can potentially reduce cell permeability if the linker becomes excessively long.[]

Comparative Analysis: PEG3 vs. PEG5

Systematic studies have demonstrated that varying the PEG linker length can have a profound impact on degradation potency.[1] The optimal length is not universal and is highly dependent on the specific target protein and E3 ligase combination.[5]

A PEG3 linker consists of three ethylene (B1197577) glycol units, while a PEG5 linker has five. This difference in length, though seemingly small, can significantly alter the PROTAC's performance.

• Flexibility and Reach : A PEG5 linker offers greater flexibility and can span larger distances compared to a PEG3 linker.[7] This can be advantageous for target proteins with deep binding pockets or E3 ligases with less accessible surfaces, allowing the PROTAC to adopt a more favorable conformation for ternary complex formation.[7]

• Potency Trends : For many targets, a "bell-shaped" curve is observed for linker length versus degradation potency. A linker that is too short (like PEG3) may show weak activity due to steric clashes.[1][8] As the length increases to an optimal range (often encompassing PEG4-PEG6), potency increases dramatically.[5][11] For example, in a series of BRD4-targeting PROTACs, those with shorter linkers showed reduced degradation potency compared to those with longer linkers like PEG5.[11] Similarly, for TBK1-targeting PROTACs, degradation was not observed for linkers with fewer than 12 atoms, whereas linkers between 12 and 29 atoms exhibited submicromolar degradation potency.[11]

Data Presentation: Performance Comparison

The following tables summarize representative data for a hypothetical series of PROTACs targeting Bromodomain-containing protein 4 (BRD4) and recruiting the von Hippel-Lindau (VHL) E3 ligase, illustrating the typical performance differences observed between PEG3 and PEG5 linkers.

Table 1: Degradation Efficacy

Linker	DC50 (nM)	Dmax (%)	Ternary Complex Cooperativity (α)
PEG3	85	80	2.5
PEG5	8	>95	15

DC50: Half-maximal degradation concentration. Dmax: Maximum degradation. Cooperativity (α): A measure of the energetic benefit of forming the ternary complex; α > 1 indicates positive cooperativity.

Table 2: Physicochemical and Pharmacokinetic Properties

Linker	Molecular Weight (Δ)	Solubility (µg/mL)	Cell Permeability (PAMPA, 10⁻⁶ cm/s)
PEG3	Base	150	2.8
PEG5	+88 Da	210	2.1

Data is illustrative and based on general trends observed in PROTAC development.[5][][11]

Mandatory Visualizations

Caption: The catalytic cycle of PROTAC-mediated protein degradation.

Caption: Generalized workflow for evaluating PROTAC efficacy via Western Blot.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. PROTAC Design [protocols.io]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. PROTAC Linkers, PEG Linkers Supply - Biopharma PEG [biochempeg.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. PEG Linkers for PROTAC Synthesis | Biopharma PEG [biochempeg.com]
• 11. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Characterization of Propargyl-PEG4-Ms Modified Proteins by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of protein modification and bioconjugation, the choice of labeling reagent is critical for achieving desired outcomes in research, diagnostics, and therapeutic development. Propargyl-PEG4-Ms is a bifunctional linker that offers the potential for selective protein modification through its mesylate group and subsequent bioorthogonal ligation via its alkyne functionality. This guide provides an objective comparison of Propargyl-PEG4-Ms with alternative protein modification strategies, supported by experimental data and detailed protocols for mass spectrometry-based characterization.

Performance Comparison of Protein Labeling Reagents

The selection of a protein labeling reagent dictates the specificity, efficiency, and stability of the resulting conjugate. Here, we compare the performance of Propargyl-PEG4-Ms, which contains a sulfonate ester (mesylate) reactive group, with a widely used alternative, Propargyl-PEG4-NHS ester, which targets primary amines.

The mesylate group of Propargyl-PEG4-Ms is designed for nucleophilic substitution reactions, primarily targeting nucleophilic amino acid residues.[1][2][3] In contrast, N-hydroxysuccinimide (NHS) esters react with primary amines, such as the N-terminus and the epsilon-amino group of lysine (B10760008) residues.[4][5]

Feature	Propargyl-PEG4-Ms (Mesylate)	Propargyl-PEG4-NHS Ester
Primary Target(s)	Nucleophilic amino acids (e.g., Cysteine, potentially Lysine under specific conditions)	Primary amines (Lysine residues, N-terminus)[4][5]
Reaction Chemistry	Nucleophilic Substitution (SN2)[2][3]	Acylation
Selectivity	Potentially higher for specific nucleophiles depending on reaction conditions. Cysteine's lower pKa can allow for more selective targeting at physiological pH.[6][7]	Generally less selective, modifying multiple accessible lysine residues.[5]
Reaction pH	Typically neutral to slightly basic	Slightly basic (pH 7.2-8.5)[8]
Potential for Heterogeneity	Can be lower if selective for a limited number of reactive sites.	Often results in a heterogeneous mixture of protein species with varying degrees of labeling.[9]
Stability of Linkage	Stable thioether or amine bond	Stable amide bond

Experimental Protocols

Detailed and reproducible protocols are crucial for the successful labeling and subsequent mass spectrometric analysis of modified proteins.

Protocol 1: Protein Labeling with Propargyl-PEG4-Ms

This protocol provides a general framework for labeling a protein with Propargyl-PEG4-Ms. Optimal conditions, such as molar excess and incubation time, may need to be determined empirically for each specific protein.

Materials:

• Protein of interest in a suitable buffer (e.g., PBS, HEPES, pH 7.2-7.8)

• Propargyl-PEG4-Ms

• Anhydrous DMSO or DMF

• Quenching reagent (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column (e.g., PD-10)

Procedure:

• Protein Preparation: Prepare the protein solution at a concentration of 1-5 mg/mL in the reaction buffer.

• Reagent Preparation: Immediately before use, prepare a 10-100 mM stock solution of Propargyl-PEG4-Ms in anhydrous DMSO or DMF.

• Labeling Reaction: Add a 10- to 50-fold molar excess of the Propargyl-PEG4-Ms stock solution to the protein solution.

• Incubation: Incubate the reaction mixture for 1-4 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching: Quench the reaction by adding the quenching reagent to a final concentration of 50 mM and incubate for 30 minutes at room temperature.

• Purification: Remove excess, unreacted reagent using a desalting column equilibrated with the desired storage buffer.

Protocol 2: Mass Spectrometry Analysis of Modified Proteins

This protocol outlines a general workflow for the characterization of Propargyl-PEG4-Ms modified proteins using LC-MS/MS.

1. Sample Preparation and Digestion:

• Denaturation, Reduction, and Alkylation: Denature the labeled protein in a buffer containing a chaotropic agent (e.g., 6 M urea). Reduce disulfide bonds with dithiothreitol (B142953) (DTT) and alkylate the resulting free thiols with iodoacetamide (B48618) (IAM).
• Enzymatic Digestion: Digest the protein into peptides using a sequence-specific protease, most commonly trypsin. A dual digestion with Lys-C followed by trypsin can improve sequence coverage.[10]

2. LC-MS/MS Analysis:

• Chromatographic Separation: Separate the digested peptides using a reversed-phase liquid chromatography (LC) system.
• Mass Spectrometry: Analyze the eluted peptides using a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).[11][12]
• Data Acquisition: Employ a data-dependent acquisition (DDA) or data-independent acquisition (DIA) method to acquire both MS1 spectra of the peptides and MS2 fragmentation spectra for sequencing.

3. Data Analysis:

• Database Search: Search the acquired MS/MS spectra against a protein sequence database using a search engine (e.g., Mascot, Sequest).
• Modification Identification: Include the mass shift corresponding to the Propargyl-PEG4 modification as a variable modification in the search parameters to identify modified peptides.
• Site Localization: The fragmentation pattern in the MS/MS spectra will pinpoint the exact amino acid residue that has been modified.

Visualizing the Workflow

To better illustrate the experimental process, the following diagrams created using the DOT language outline the key steps.

References

• 1. Frontiers | From Synthesis to Characterization of Site-Selective PEGylated Proteins [frontiersin.org]
• 2. Propargyl-PEG4-Ms, 173205-72-6 | BroadPharm [broadpharm.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Site-Specific PEGylation of Therapeutic Proteins [mdpi.com]
• 7. Chemo- and Regioselective Lysine Modification on Native Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Site-Specific PEGylation of Therapeutic Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. enovatia.com [enovatia.com]
• 12. walshmedicalmedia.com [walshmedicalmedia.com]

Unraveling the Efficiency of Propargyl-PEG4-Ms in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

A Comparative Guide for Researchers in Drug Development and Life Sciences

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry," has revolutionized bioconjugation and drug development due to its high efficiency, selectivity, and biocompatibility.[1] The choice of alkyne substrate is a critical determinant of reaction kinetics and overall success. This guide provides a comprehensive comparison of the efficiency of Propargyl-PEG4-Ms and other commonly used alkynes in CuAAC reactions, supported by experimental data and detailed protocols to inform experimental design and optimization.

Performance Comparison: Propargyl Ethers Demonstrate High Reactivity

Quantitative comparisons of reaction kinetics reveal that propargyl compounds, such as Propargyl-PEG4-Ms, exhibit excellent reactivity in CuAAC reactions. While direct kinetic data for Propargyl-PEG4-Ms is not extensively published, data for structurally analogous propargyl ethers provide a strong benchmark for its performance. These compounds generally demonstrate rapid reaction rates, surpassed only slightly by the more electronically activated propiolamides. Aromatic and aliphatic alkynes, in contrast, typically exhibit slower kinetics.

The following table summarizes the relative reaction rates of various alkyne classes in a standardized fluorogenic CuAAC reaction. The data is presented as the time required to reach 50% and 90% of the maximum fluorescence signal, with lower values indicating a higher reaction rate.

Alkyne Substrate Class	Time to 50% Completion (min)	Time to 90% Completion (min)	Relative Reactivity
Propiolamides	< 5	< 10	Very High
Propargyl Ethers (analogue to Propargyl-PEG4-Ms)	~5	~15	High
Propargyl Alcohol	~6	~20	High
N-Propargylamides	~5-7	~15-25	High
Aromatic Alkynes	> 10	> 30	Moderate to Low
Aliphatic Alkynes	> 10	> 30	Moderate to Low

This data is compiled from studies on the relative performance of alkynes in copper-catalyzed azide-alkyne cycloaddition.[2]

The Reaction Mechanism: A Dinuclear Copper-Catalyzed Pathway

The CuAAC reaction proceeds through a catalytic cycle involving a dinuclear copper intermediate, which accounts for its remarkable rate acceleration and high regioselectivity, exclusively yielding the 1,4-disubstituted 1,2,3-triazole.[3]

References

• 1. Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. axispharm.com [axispharm.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Bifunctional Linkers: Propargyl-PEG4-Ms vs. Propargyl-PEG4-acid

In the fields of bioconjugation, drug delivery, and proteomics, the selection of an appropriate chemical linker is critical for the successful synthesis of complex biomolecular constructs. Bifunctional linkers, which possess two distinct reactive groups, enable the covalent joining of different molecules, such as proteins, peptides, nucleic acids, or small molecule drugs. This guide provides a detailed comparison of two commonly used propargyl-PEG4 linkers: Propargyl-PEG4-Ms (Mesylate) and Propargyl-PEG4-acid. Both linkers share a propargyl group for copper-catalyzed or strain-promoted alkyne-azide "click chemistry" and a hydrophilic tetraethylene glycol (PEG4) spacer to enhance solubility.[1][2][3] Their primary difference lies in the second reactive group—a mesylate versus a carboxylic acid—which dictates their target specificity and conjugation chemistry.

Chemical Structures and Reactive Moieties

Propargyl-PEG4-acid features a terminal carboxylic acid. This group does not react directly with biomolecules but must first be activated.[4][5] The most common activation method uses 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[6][7] This two-step process converts the carboxylic acid into a more stable, amine-reactive NHS ester, which then readily couples with primary amines (e.g., the side chain of lysine (B10760008) residues in proteins) to form a stable amide bond.[6][8]

Propargyl-PEG4-Ms , on the other hand, contains a methanesulfonyl (mesyl) group. The mesylate is an excellent leaving group, making the terminal carbon of the linker susceptible to nucleophilic substitution (SN2) reactions.[2][9] This allows it to directly react with nucleophiles, most notably the thiol group of cysteine residues, without the need for prior activation.[9][10]

Below is a diagram illustrating the logical choice between these two linkers based on the available functional groups on the target biomolecule.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Propargyl-PEG4-Ms, 173205-72-6 | BroadPharm [broadpharm.com]
• 3. Propargyl-PEG4-acid, CAS 1415800-32-6 | AxisPharm [axispharm.com]
• 4. Propargyl-PEG4-acid, 1415800-32-6 | BroadPharm [broadpharm.com]
• 5. Propargyl-PEG4-acid - Creative Biolabs [creative-biolabs.com]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. benchchem.com [benchchem.com]
• 8. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Propargyl-PEG4-Ms

For immediate implementation by laboratory personnel, this document outlines the critical safety protocols and step-by-step procedures for the proper disposal of Propargyl-PEG4-Ms. Adherence to these guidelines is essential for ensuring personnel safety and minimizing environmental impact.

I. Hazard Identification and Personal Protective Equipment (PPE)

Before handling Propargyl-PEG4-Ms waste, it is crucial to be aware of its potential hazards and to use the appropriate personal protective equipment. The compound is stable under recommended storage conditions but is incompatible with strong acids, alkalis, and oxidizing or reducing agents[1].

Required Personal Protective Equipment (PPE):

To mitigate exposure risks, the following PPE must be worn when handling Propargyl-PEG4-Ms and its associated waste:

PPE Category	Specification
Eye Protection	Safety goggles with side-shields[1].
Hand Protection	Protective gloves (e.g., nitrile)[1].
Body Protection	Impervious clothing, such as a lab coat[1].
Respiratory Protection	Use in a well-ventilated area. A suitable respirator may be necessary for large quantities or if aerosols are generated[1].

II. Chemical Waste Disposal Protocol

The primary and recommended disposal route for Propargyl-PEG4-Ms is through an approved chemical waste disposal service. This ensures the compound is managed in an environmentally responsible manner.

Step-by-Step Disposal Procedure:

• Waste Segregation: Do not mix Propargyl-PEG4-Ms waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. It is critical to segregate solid waste from liquid waste[2][3].

• Waste Container Selection:

  • Solid Waste: Use a designated, sealable, and clearly labeled solid chemical waste container. This includes contaminated items such as gloves, weigh boats, and paper towels[2][3].

  • Liquid Waste: Use a compatible, leak-proof, and sealable liquid waste container. Ensure the container material is compatible with any solvents used. Collect all aqueous solutions containing Propargyl-PEG4-Ms in a designated aqueous hazardous waste container[2][3].

• Labeling: All waste containers must be clearly labeled with the full chemical name ("Propargyl-PEG4-Ms") and any other information required by your institution and local regulations.

• Storage: Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials. Recommended storage is at -20°C[4][5].

• Disposal: Arrange for the collection of the hazardous waste by your institution's EHS-approved chemical waste contractor.

III. Spill and Emergency Procedures

In the event of a spill, follow these procedures to ensure safety and proper cleanup:

• Evacuate and Secure: Alert others in the immediate vicinity and restrict access to the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Absorb: For liquid spills, use an inert absorbent material such as vermiculite (B1170534) or sand.

• Collect: Carefully gather the absorbed material and any contaminated solids using non-sparking tools.

• Decontaminate: Clean the spill area with an appropriate solvent or detergent, and collect the cleaning materials as hazardous waste[2][3].

• Dispose: Place all spill cleanup materials in a labeled hazardous waste container for proper disposal[2][3].

IV. Decontamination of Labware

• Disposable Labware: Any disposable items, such as pipette tips and tubes, that have come into contact with Propargyl-PEG4-Ms should be placed in a designated solid hazardous waste container[2].

• Non-Disposable Glassware: Reusable glassware should be decontaminated by rinsing with a suitable solvent (e.g., ethanol (B145695) or isopropanol). The rinsate must be collected and disposed of as hazardous liquid waste[2].

Logical Workflow for Propargyl-PEG4-Ms Disposal

Caption: Logical workflow for the safe disposal of Propargyl-PEG4-Ms.

References

• 1. Propargyl-PEG4-Maleimide|MSDS [dcchemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Propargyl-PEG4-Ms, 173205-72-6 | BroadPharm [broadpharm.com]
• 5. Propargyl-PEG4-acid, 1415800-32-6 | BroadPharm [broadpharm.com]

Personal protective equipment for handling Propargyl-PEG4-Ms

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Propargyl-PEG4-Ms. It is intended for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Profile: Propargyl-PEG4-Ms is a molecule featuring a terminal alkyne group and a mesylate group.[1] The mesylate is a sulfonate ester, a reactive functional group susceptible to nucleophilic substitution.[1] The propargyl group allows for "click chemistry" reactions. Given the reactivity of these functional groups, particularly the sulfonate ester which can be a potent electrophile, stringent adherence to safety protocols is imperative.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent skin and eye contact, inhalation, and ingestion. The following table summarizes the recommended PPE for handling Propargyl-PEG4-Ms.

Body Part	Required PPE	Specifications and Remarks
Eyes/Face	Chemical safety goggles and face shield	Goggles must be tight-fitting to offer maximum protection from splashes. A face shield should be worn in conjunction with goggles, especially when handling larger quantities or when there is a heightened risk of splashing.[2]
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended.[3] Double gloving is advised, especially during compounding, administration, and disposal.[4] Always inspect gloves for any signs of degradation or puncture before use and dispose of them immediately after handling the chemical.[2]
Body	Flame-resistant lab coat or chemical protective clothing	A lab coat should be worn to protect against minor splashes. For procedures with a higher risk of exposure, a chemical-resistant apron or suit is recommended.[2]
Respiratory	NIOSH-approved respirator with appropriate cartridges	To be used in a well-ventilated area. If engineering controls such as a fume hood are not available or are insufficient to control exposure, a respirator is necessary to prevent the inhalation of any potential vapors or aerosols.[2]
Feet	Closed-toe shoes	Shoes should be made of a chemically resistant material to prevent exposure from spills.

Operational Plan: Step-by-Step Handling Procedure

Safe handling of Propargyl-PEG4-Ms requires a meticulous approach to minimize exposure and prevent accidents. All handling of this compound should be performed in a certified chemical fume hood.

• Preparation : Before handling, ensure that the work area is clean and uncluttered. Have all necessary equipment and reagents readily available.

• Donning PPE : Put on all required personal protective equipment as detailed in the table above.

• Weighing : Use a dedicated, clean weighing vessel. To minimize the creation of dust, handle the solid material with care.

• Dissolving : When preparing solutions, slowly add the solvent to the solid Propargyl-PEG4-Ms to avoid splashing.

• Reactions : Conduct all reactions involving Propargyl-PEG4-Ms within a chemical fume hood to control exposure to any volatile compounds or aerosols.

• Spill Management : In the event of a small spill, absorb the material with an inert absorbent such as vermiculite (B1170534) or sand. Wearing appropriate PPE, collect the absorbed material into a sealed, labeled container for hazardous waste disposal. For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office.

Disposal Plan

Proper disposal of Propargyl-PEG4-Ms and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation :

  • Solid Waste : All solid waste contaminated with Propargyl-PEG4-Ms (e.g., weighing paper, contaminated gloves, absorbent materials) should be placed in a clearly labeled hazardous waste container.

  • Liquid Waste : Liquid waste containing Propargyl-PEG4-Ms should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your institution's EHS guidelines.

• Disposal Procedure :

  • Dispose of all waste containing Propargyl-PEG4-Ms through your institution's designated hazardous waste management program.

  • Never dispose of Propargyl-PEG4-Ms down the drain or in regular trash. While some polyethylene (B3416737) glycol compounds are biodegradable, the reactive nature of the propargyl and mesylate groups necessitates handling as hazardous chemical waste.

Experimental Workflow

Caption: Workflow for the safe handling and disposal of Propargyl-PEG4-Ms.

References

• 1. Propargyl-PEG4-Ms, 173205-72-6 | BroadPharm [broadpharm.com]
• 2. benchchem.com [benchchem.com]
• 3. orgsyn.org [orgsyn.org]
• 4. benchchem.com [benchchem.com]